N-nitroso-desmethyl-sumatriptan

• CAS: 3036581-86-6

Core Science & Biosynthesis

The Formation of N-nitroso-desmethyl-sumatriptan: A Technical Guide for Researchers

An In-depth Examination of the Mechanism, Kinetics, and Analytical Methodologies for a Critical Nitrosamine (B1359907) Impurity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the formation mechanism of N-nitroso-desmethyl-sumatriptan, a nitrosamine impurity of the widely used migraine medication, sumatriptan. Understanding the formation of such impurities is of paramount importance in drug development and manufacturing to ensure the safety and quality of pharmaceutical products. This document details the chemical pathways, influencing factors, and analytical strategies for the identification and quantification of this specific nitrosamine.

Introduction to N-nitroso-desmethyl-sumatriptan

N-nitroso-desmethyl-sumatriptan is a nitrosamine drug substance-related impurity (NDSRI) that can form from the nitrosation of desmethyl-sumatriptan, a known impurity and metabolite of sumatriptan. Desmethyl-sumatriptan is a secondary amine, making it susceptible to reaction with nitrosating agents. The presence of nitrosamine impurities in pharmaceutical products is a significant concern due to their classification as probable human carcinogens. Regulatory bodies worldwide have set stringent limits on the acceptable daily intake of these impurities, necessitating robust control strategies throughout the drug lifecycle.

The Chemical Formation Pathway

The fundamental mechanism for the formation of N-nitroso-desmethyl-sumatriptan involves the reaction of the secondary amine group in desmethyl-sumatriptan with a nitrosating agent. The most common nitrosating agent in the context of pharmaceutical manufacturing is nitrous acid (HNO₂), which is formed in situ from nitrite (B80452) salts (e.g., sodium nitrite, NaNO₂) under acidic conditions.

The overall reaction can be summarized as follows:

Desmethyl-sumatriptan (a secondary amine) + Nitrosating Agent → N-nitroso-desmethyl-sumatriptan

The following diagram illustrates the general chemical pathway for the formation of a nitrosamine from a secondary amine.

Caption: General pathway for the formation of N-nitrosamines.

Factors Influencing Formation Kinetics

3.1. pH: The pH of the reaction medium is a critical factor. The formation of the active nitrosating agent, dinitrogen trioxide (N₂O₃), from nitrous acid is favored under acidic conditions, typically in the pH range of 3-5. At very low pH, the amine substrate becomes protonated, reducing its nucleophilicity and thereby decreasing the reaction rate. Conversely, at neutral or basic pH, the concentration of the active nitrosating species is significantly reduced.

3.2. Temperature: An increase in temperature generally accelerates the rate of nitrosamine formation. Therefore, elevated temperatures during manufacturing processes or storage can increase the risk of N-nitroso-desmethyl-sumatriptan formation.

3.3. Concentration of Reactants: The rate of formation is directly proportional to the concentrations of both the desmethyl-sumatriptan and the nitrosating agent. The presence of even trace amounts of nitrites in raw materials, excipients, or water can be a significant risk factor.

Quantitative Data on Nitrosation of Secondary Amines (Proxy Data)

The following table summarizes representative kinetic data for the nitrosation of other secondary amines, which can serve as a proxy to understand the potential formation kinetics of N-nitroso-desmethyl-sumatriptan. It is important to note that these are illustrative values and the actual kinetics for desmethyl-sumatriptan may vary.

Secondary Amine	pH	Temperature (°C)	Second-Order Rate Constant (M⁻¹s⁻¹)	Reference Compound
Dimethylamine	3.4	25	5.4 x 10⁻³	Model Secondary Amine
Piperidine	3.0	25	1.2 x 10⁻²	Cyclic Secondary Amine
Morpholine	3.4	25	2.7 x 10⁻³	Heterocyclic Secondary Amine

Experimental Protocols

4.1. General Protocol for the Synthesis of N-nitroso-desmethyl-sumatriptan

This protocol is a general guideline for the laboratory-scale synthesis of N-nitroso-desmethyl-sumatriptan for use as an analytical standard. Caution: N-nitrosamines are potent carcinogens and should be handled with extreme care in a well-ventilated fume hood with appropriate personal protective equipment.

• Dissolution: Dissolve a known quantity of desmethyl-sumatriptan in a suitable acidic aqueous solvent (e.g., dilute hydrochloric acid, pH 3-4).

• Cooling: Cool the solution to 0-5 °C in an ice bath.

• Addition of Nitrite: Slowly add a slight molar excess of a cooled aqueous solution of sodium nitrite (NaNO₂) dropwise to the stirred desmethyl-sumatriptan solution.

• Reaction: Maintain the reaction mixture at 0-5 °C and stir for a specified period (e.g., 1-2 hours), monitoring the reaction progress by a suitable analytical technique (e.g., HPLC-UV).

• Quenching: Quench the reaction by adding a scavenger for excess nitrite, such as ammonium (B1175870) sulfamate (B1201201) or ascorbic acid.

• Extraction: Adjust the pH of the solution to neutral or slightly basic and extract the N-nitroso-desmethyl-sumatriptan into an organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Purification: Dry the organic extract over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

• Characterization: Confirm the identity and purity of the synthesized N-nitroso-desmethyl-sumatriptan using analytical techniques such as LC-MS, ¹H NMR, and ¹³C NMR.

The following diagram outlines the general workflow for the synthesis and purification of an N-nitrosamine impurity.

Caption: Experimental workflow for N-nitrosamine synthesis.

4.2. Analytical Method for the Quantification of N-nitroso-desmethyl-sumatriptan by LC-MS/MS

A highly sensitive and selective Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method is recommended for the trace-level quantification of N-nitroso-desmethyl-sumatriptan in drug substances and products. The following is a general protocol that can be adapted and validated. A similar method has been successfully developed for the related compound, N-nitroso-desmethyl-zolmitriptan.

Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to achieve separation from the API and other impurities.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  • Precursor Ion (Q1): m/z corresponding to [M+H]⁺ of N-nitroso-desmethyl-sumatriptan

  • Product Ions (Q3): At least two characteristic fragment ions for confirmation and quantification.

• Source Parameters: Optimized for maximum sensitivity (e.g., capillary voltage, source temperature, gas flows).

Sample Preparation:

• Accurately weigh and dissolve the sample in a suitable diluent (e.g., methanol/water mixture).

• Sonicate and/or vortex to ensure complete dissolution.

• Centrifuge to remove any undissolved excipients.

• Filter the supernatant through a 0.22 µm filter before injection.

The following diagram illustrates the logical workflow for the analytical quantification of N-nitrosamine impurities.

Caption: Workflow for LC-MS/MS analysis of N-nitrosamines.

Conclusion

The formation of N-nitroso-desmethyl-sumatriptan is a potential risk that requires careful consideration during the development, manufacturing, and storage of sumatriptan-containing products. A thorough understanding of the formation mechanism, the factors influencing its kinetics, and the implementation of sensitive analytical methods for its detection are essential for ensuring patient safety and regulatory compliance. This technical guide provides a foundational understanding for researchers and drug development professionals to address the challenges associated with this critical nitrosamine impurity. Further studies to determine the specific kinetic parameters for the nitrosation of desmethyl-sumatriptan are encouraged to refine risk assessments and control strategies.

Toxicological Assessment of N-nitroso-desmethyl-sumatriptan: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical guide for the toxicological assessment of N-nitroso-desmethyl-sumatriptan based on current regulatory guidance and scientific understanding of N-nitrosamine impurities. As of December 2025, specific toxicological data for N-nitroso-desmethyl-sumatriptan is limited in the public domain. Therefore, this guide focuses on the recommended approach for such an assessment.

Introduction

N-nitroso-desmethyl-sumatriptan is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Sumatriptan, a medication used to treat migraine headaches. N-nitrosamines are a class of compounds that are of significant concern due to their potential as potent mutagenic carcinogens. Regulatory agencies worldwide have established stringent controls for the presence of such impurities in pharmaceutical products. This guide outlines the essential components of a toxicological risk assessment for N-nitroso-desmethyl-sumatriptan, providing a framework for researchers and drug development professionals.

Compound Information

A clear understanding of the chemical properties of N-nitroso-desmethyl-sumatriptan is fundamental to its toxicological assessment.

Property	Value	Source
IUPAC Name	N-methyl-1-[3-[2-[methyl(nitroso)amino]ethyl]-1H-indol-5-yl]methanesulfonamide	PubChem[1]
CAS Number	3036581-86-6	PubChem[1]
Molecular Formula	C13H18N4O3S	PubChem[1]
Molecular Weight	310.37 g/mol	PubChem[1]
Chemical Structure	See Figure 1

Figure 1: Chemical Structure of N-nitroso-desmethyl-sumatriptan

A 2D representation of the molecular structure of N-nitroso-desmethyl-sumatriptan.

Regulatory Context and Acceptable Intake

Regulatory bodies such as the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and Health Canada have implemented a Carcinogenic Potency Categorization Approach (CPCA) for NDSRIs to assign an Acceptable Intake (AI) limit. The AI represents a daily exposure level that is considered to pose a negligible cancer risk over a lifetime.

N-nitroso-desmethyl-sumatriptan has been evaluated by international regulatory agencies and is recognized as a potent nitrosamine impurity.

Regulatory Body	Potency Category	Acceptable Intake (AI) Limit	Reference
European Medicines Agency (EMA)	Category 1	18 ng/day	EMA[2]
Health Canada	Potency Category 1	18 ng/day	Health Canada[3]

This classification underscores the need for rigorous toxicological evaluation to ensure patient safety.

Recommended Toxicological Assessment Workflow

In the absence of existing data, a staged approach to toxicological assessment is recommended. This typically begins with in silico and in vitro assessments, followed by in vivo studies if necessary.

Recommended workflow for the toxicological assessment of N-nitroso-desmethyl-sumatriptan.

Detailed Experimental Protocols

Enhanced Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a primary in vitro screen for mutagenicity. For N-nitrosamines, an enhanced protocol is recommended to improve sensitivity.[4][5][6][7]

Objective: To evaluate the potential of N-nitroso-desmethyl-sumatriptan to induce gene mutations in bacteria.

Guideline: Based on OECD Test Guideline 471.[6]

Methodology:

• Tester Strains: A minimum of five strains should be used, including Salmonella typhimurium TA98, TA100, TA1535, TA1537, and Escherichia coli WP2 uvrA (pKM101).[6]

• Metabolic Activation: The assay should be conducted with and without a metabolic activation system (S9 fraction). For nitrosamines, the use of both hamster and rat liver S9 at a 30% concentration is recommended.[4][6]

• Assay Type: The pre-incubation method should be used with a 30-minute pre-incubation time.[6]

• Test Concentrations: A suitable range of concentrations should be selected based on a preliminary toxicity test. At least five analyzable concentrations should be used.

• Controls:

  • Negative (solvent) control.

  • Positive controls for each strain, both with and without S9 activation.

• Data Analysis: A dose-related increase in revertant colonies, typically a two- to three-fold increase over the negative control, is considered a positive result.[8]

In Vitro Mammalian Cell Micronucleus Test

This assay detects chromosomal damage in mammalian cells.

Objective: To assess the potential of N-nitroso-desmethyl-sumatriptan to induce clastogenic and aneugenic effects.

Guideline: OECD Test Guideline 487.[9][10][11][12]

Methodology:

• Cell Lines: Human peripheral blood lymphocytes or established cell lines such as TK6, CHO, or V79 are commonly used.[9][10]

• Metabolic Activation: The test should be performed with and without an exogenous metabolic activation system (S9 fraction).

• Exposure: Cells are exposed to the test substance for a short period (e.g., 3-6 hours) in the presence and absence of S9, and for a longer period (e.g., 24 hours) without S9.

• Cytokinesis Block: Cytochalasin B is often used to block cytokinesis, allowing for the identification of cells that have completed one nuclear division.[11]

• Endpoint: The frequency of micronuclei in binucleated cells is scored.

• Controls:

  • Negative (solvent) control.

  • Positive controls (a clastogen and an aneugen).

• Data Analysis: A statistically significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.

General Mechanism of Nitrosamine Genotoxicity

The genotoxicity of many N-nitrosamines is dependent on metabolic activation, primarily by cytochrome P450 (CYP) enzymes.

General pathway of N-nitrosamine bioactivation leading to DNA mutation.

This metabolic activation leads to the formation of highly reactive intermediates that can form adducts with DNA, leading to mutations and potentially initiating carcinogenesis.[13]

Conclusion

The toxicological assessment of N-nitroso-desmethyl-sumatriptan requires a systematic approach, beginning with sensitive in vitro assays to determine its mutagenic potential. Given its classification as a potent NDSRI with a low Acceptable Intake limit, careful evaluation is paramount. This guide provides the foundational experimental protocols and logical framework for conducting a thorough risk assessment in line with current regulatory expectations. Should in vitro tests yield positive results, further in vivo testing may be warranted to fully characterize the risk to human health.

References

• 1. N-nitroso-desmethyl-sumatriptan | C13H18N4O3S | CID 169444890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. canada.ca [canada.ca]
• 4. Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study | Lhasa Limited [lhasalimited.org]
• 5. scantox.com [scantox.com]
• 6. ema.europa.eu [ema.europa.eu]
• 7. Enhanced AMES test and genotoxicity: advancing the detection of nitrosamine impurities - GenEvolutioN [genevolution.fr]
• 8. jrfglobal.com [jrfglobal.com]
• 9. criver.com [criver.com]
• 10. academic.oup.com [academic.oup.com]
• 11. oecd.org [oecd.org]
• 12. oecd.org [oecd.org]
• 13. hesiglobal.org [hesiglobal.org]

In-Silico Toxicity Prediction for N-nitroso-desmethyl-sumatriptan: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in-silico toxicity assessment for N-nitroso-desmethyl-sumatriptan, a nitrosamine (B1359907) drug substance-related impurity (NDSRI). Given the classification of N-nitrosamines as a "cohort of concern" due to their potential high carcinogenic potency, a robust in-silico evaluation is a critical component of the risk assessment for this impurity.[1] This document outlines the established acceptable intake limit, details the standard computational methodologies for toxicity prediction, and visualizes the key molecular pathways and assessment workflows.

Quantitative Toxicity Data

The primary quantitative toxicological threshold for N-nitroso-desmethyl-sumatriptan is the Acceptable Intake (AI) limit established by major regulatory bodies. This limit is derived from the Carcinogenic Potency Categorization Approach (CPCA), which classifies nitrosamines into different potency categories to guide risk assessment.[2]

Compound	Parameter	Value	Basis	Regulatory Confirmation
N-nitroso-desmethyl-sumatriptan	Acceptable Intake (AI)	18 ng/day	Carcinogenic Potency Categorization Approach (CPCA) - Potency Category 1	European Medicines Agency (EMA), Health Sciences Authority (HSA), Health Canada

Note: An AI of 18 ng/day corresponds to the class-specific Threshold of Toxicological Concern (TTC) for N-nitrosamine impurities and is applied to compounds predicted to have high carcinogenic potency.[2]

Experimental Protocols: In-Silico Toxicity Assessment

The in-silico assessment of mutagenic impurities, including N-nitrosamines, is guided by the International Council for Harmonisation (ICH) M7 guideline.[1] This guideline recommends a dual-methodology approach, employing two complementary (Quantitative) Structure-Activity Relationship ((Q)SAR) models to predict the mutagenic potential.

1. Expert Rule-Based Methodology (e.g., Derek Nexus)

This approach utilizes a knowledge base of expert-derived structural alerts and toxicological rules to identify substructures (toxicophores) associated with a specific toxicity endpoint.

• Principle: The chemical structure of N-nitroso-desmethyl-sumatriptan is analyzed against a database of alerts for mutagenicity, carcinogenicity, and other toxicities. These alerts are based on established mechanistic knowledge and extensive experimental data.

• Process:

  • The structure of N-nitroso-desmethyl-sumatriptan is entered into the software.

  • The system compares the structure against its knowledge base of toxicophores.

  • If a toxicophore is identified (e.g., the N-nitrosamine group), the software issues an alert.

  • The output provides a qualitative prediction (e.g., plausible, probable) of the toxicological endpoint and includes supporting evidence, such as the mechanistic rationale and references to relevant studies.

• Endpoints Predicted: Mutagenicity, carcinogenicity, genotoxicity, skin sensitization, teratogenicity, and organ toxicity.

2. Statistical-Based Methodology (e.g., Sarah Nexus)

This methodology employs machine learning algorithms trained on large datasets of experimental toxicity data to make predictions.

• Principle: A statistical model, often a Self-Organising Hypothesis Network (SOHN), identifies structural fragments within the query molecule that are statistically associated with mutagenicity based on the training data.

• Process:

  • The structure of N-nitroso-desmethyl-sumatriptan is fragmented into its constituent chemical features.

  • The software compares these fragments to those in its training set, which contains data from numerous bacterial reverse mutation assays (Ames tests).

  • A prediction of mutagenicity (positive, negative, or equivocal) is generated based on the statistical correlation between the structural fragments and the experimental outcomes in the training set.

  • The output includes a confidence level for the prediction and identifies the structural features driving the result.

• Primary Endpoint: Bacterial mutagenicity (Ames test).

Combined Assessment:

Mandatory Visualizations

Diagram 1: In-Silico Toxicity Assessment Workflow for Nitrosamine Impurities

Caption: Workflow for in-silico assessment of nitrosamine impurities under ICH M7 guidelines.

Diagram 2: Metabolic Activation and Genotoxicity Pathway of N-Nitrosamines

Caption: The metabolic activation of N-nitrosamines leading to DNA damage and potential carcinogenicity.[3][4][5][6]

References

• 1. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medicinesforeurope.com [medicinesforeurope.com]
• 3. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Genotoxicity of Sumatriptan Nitrosamine Impurities: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their classification as probable human carcinogens.[1][2] This technical guide provides an in-depth overview of the core principles and methodologies for assessing the genotoxicity of potential nitrosamine impurities related to the migraine medication, sumatriptan (B127528). While specific public data on the genotoxicity of sumatriptan nitrosamine impurities is limited, this document leverages the extensive body of research on other nitrosamines to provide a framework for risk assessment and testing.

The Concern of Nitrosamine Impurities in Pharmaceuticals

Nitrosamines are a class of chemical compounds that are potent mutagenic carcinogens in animal studies and are classified as probable or possible human carcinogens.[3][4] Their presence in pharmaceuticals, even at trace levels, is a safety concern, leading to regulatory actions such as drug recalls.[5] The International Council for Harmonisation (ICH) M7(R2) guideline classifies nitrosamines as a "cohort of concern," necessitating strict control to limit patient exposure.[6][7] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued guidance on the risk assessment and control of nitrosamine impurities in human drugs.[1][4][8][9]

Sumatriptan: Metabolism and the Potential for Nitrosamine Formation

Sumatriptan is a selective serotonin (B10506) 5-HT1B/1D receptor agonist used for the acute treatment of migraine.[10][11] Its chemical structure contains a tertiary amine group, which presents a theoretical risk for the formation of a nitrosamine drug substance-related impurity (NDSRI) under certain conditions, such as during synthesis or storage in the presence of nitrosating agents.[2][5]

The primary metabolic pathway of sumatriptan involves oxidative deamination by monoamine oxidase A (MAO-A) to form an indoleacetic acid analogue.[10][11] However, studies have also shown that cytochrome P450 enzymes (CYP1A2, CYP2C19, and CYP2D6) can be involved in the N-demethylation of sumatriptan.[10] The formation of a potential nitrosamine impurity, such as N-nitroso-sumatriptan, could occur if the tertiary amine of the sumatriptan molecule reacts with a nitrosating agent.

General Mechanism of Nitrosamine Genotoxicity

The genotoxicity of most nitrosamines is not direct; they require metabolic activation to exert their DNA-damaging effects.[12] This activation is primarily mediated by cytochrome P450 (CYP) enzymes in the liver and other tissues.[10][12] The process involves the enzymatic hydroxylation of the α-carbon adjacent to the nitroso group, leading to the formation of an unstable α-hydroxynitrosamine. This intermediate then spontaneously decomposes to form a reactive electrophilic diazonium ion, which can then alkylate DNA bases, forming DNA adducts. These adducts, if not repaired, can lead to mutations during DNA replication and initiate carcinogenesis.

Caption: General metabolic activation pathway of nitrosamines leading to genotoxicity.

In Vitro Genotoxicity Assessment of Nitrosamine Impurities

A battery of in vitro tests is typically used to evaluate the genotoxic potential of chemical compounds, including nitrosamines.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used screening assay for identifying substances that can cause gene mutations. For nitrosamines, which require metabolic activation, the test is performed with and without an exogenous metabolic activation system, typically a liver fraction from induced rodents (S9). An "Enhanced Ames Test" (EAT) has been developed with modified S9 concentrations and co-factors to improve the detection of nitrosamines.[6][13]

Experimental Protocol (Ames Test - General Principles):

• Strains: A set of Salmonella typhimurium strains with pre-existing mutations in the histidine operon are used.

• Metabolic Activation: The test compound is incubated with the bacterial strains in the presence and absence of a liver S9 fraction (typically from Aroclor-1254 or phenobarbital/β-naphthoflavone-induced rats or hamsters) and necessary co-factors (e.g., NADP, G6P).

• Exposure: The mixture is plated on a minimal glucose agar (B569324) medium lacking histidine.

• Incubation: Plates are incubated for 48-72 hours at 37°C.

• Scoring: The number of revertant colonies (his+) is counted. A substance is considered mutagenic if it causes a reproducible, dose-dependent increase in the number of revertant colonies compared to the solvent control.

In Vitro Mammalian Cell Assays

These assays are used to detect chromosomal damage in mammalian cells.

• Micronucleus Test: This test identifies substances that cause chromosomal damage by detecting small, membrane-bound DNA fragments (micronuclei) in the cytoplasm of interphase cells.

• Chromosomal Aberration Assay: This assay evaluates the ability of a substance to induce structural and/or numerical changes in chromosomes of exposed cells.

Experimental Protocol (In Vitro Micronucleus Test - General Principles):

• Cell Lines: Human or rodent cell lines (e.g., TK6, HepaRG, CHO) are used.[5][7] Human-derived cells like HepaRG are advantageous as they express metabolic enzymes, providing a more physiologically relevant system.[3]

• Treatment: Cells are exposed to the test compound at various concentrations, with and without an external metabolic activation system (S9), for a short period (e.g., 3-6 hours) followed by a recovery period, or for a longer continuous period (e.g., 24 hours).

• Cytokinesis Block: Cytochalasin B is often added to block cell division at the binucleate stage, which facilitates the scoring of micronuclei.

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa, DAPI).

• Analysis: The frequency of micronucleated cells is determined by microscopic or flow cytometric analysis. A significant, dose-dependent increase in micronucleated cells indicates genotoxic potential.

Data Presentation: In Vitro Genotoxicity of Various Nitrosamines (Illustrative Data)

The following table summarizes representative data from in vitro genotoxicity studies on different nitrosamines to illustrate typical findings.

Nitrosamine	Assay	Cell Line/Strain	Metabolic Activation	Result	Lowest Effective Concentration (LEC) or Potency
N-Nitrosodimethylamine (NDMA)	Ames Test	S. typhimurium TA100	Hamster Liver S9	Positive	~0.1 µ g/plate
N-Nitrosodiethylamine (NDEA)	Ames Test	S. typhimurium TA100	Hamster Liver S9	Positive	~0.2 µ g/plate
N-Nitroso-nortriptyline	Micronucleus Test	Human TK6 cells	Hamster Liver S9	Positive	~10 µM
N-Nitroso-fluoxetine	Micronucleus Test	Human TK6 cells	Hamster Liver S9	Positive	~25 µM
N-Nitrosoduloxetine	Micronucleus Test	Human TK6 cells	Hamster Liver S9	Positive	~50 µM
N-Nitroso-varenicline	Gene Mutation Assay	Human TK6 cells	Hamster Liver S9	Positive	~100 µM
N-Nitrosodiclofenac	Micronucleus Test	3D HepaRG spheroids	Endogenous	Negative	Not applicable

Note: The values in this table are illustrative and compiled from various sources in the literature for comparative purposes. Actual results can vary based on specific experimental conditions.[3][5][7]

Caption: Experimental workflow for an in vitro mammalian cell micronucleus assay.

In Vivo Genotoxicity Assessment

If in vitro tests indicate genotoxic potential, in vivo studies are necessary to evaluate the effect in a whole animal system, which provides a more complete picture of absorption, distribution, metabolism, and excretion (ADME).

Transgenic Rodent (TGR) Gene Mutation Assay

The TGR assay is considered a robust method for quantifying in vivo gene mutation. It uses transgenic mice or rats (e.g., Big Blue®, Muta™Mouse) that carry multiple copies of a reporter gene (e.g., lacZ or cII).

Experimental Protocol (TGR Assay - General Principles):

• Dosing: Animals are treated with the test compound, typically for 28 consecutive days.

• Tissue Collection: After the treatment period, various tissues (especially the liver for nitrosamines) are collected.

• DNA Extraction: High molecular weight DNA is extracted from the tissues.

• Mutation Analysis: The reporter gene is recovered from the genomic DNA and packaged into bacteriophage particles. These are used to infect E. coli on a selective medium. Mutations in the reporter gene are identified by a color change in the bacterial colonies.

• Data Analysis: The mutant frequency (MF) is calculated for each tissue and dose group. A significant, dose-dependent increase in MF indicates in vivo mutagenicity.

In Vivo Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

Experimental Protocol (Comet Assay - General Principles):

• Dosing: Animals are treated with the test compound, usually acutely.

• Cell Isolation: Tissues of interest are collected, and single-cell suspensions are prepared.

• Electrophoresis: Cells are embedded in agarose (B213101) on a microscope slide, lysed to remove membranes and proteins, and then subjected to electrophoresis. Damaged DNA (with strand breaks) migrates further from the nucleus, forming a "comet tail."

• Analysis: The extent of DNA damage is quantified by measuring the length and intensity of the comet tail using fluorescence microscopy and image analysis software.

Data Presentation: In Vivo Genotoxicity of NDEA (Illustrative Data)

The following table provides an example of quantitative data from in vivo genotoxicity studies for N-Nitrosodiethylamine (NDEA).

Assay	Species/Strain	Tissue	Dosing Regimen	Result	Endpoint (Example Value)
TGR Assay	Big Blue® Rat	Liver	0.1, 1, 3 mg/kg/day for 28 days	Positive	Significant increase in mutant frequency at ≥ 0.1 mg/kg/day
Comet Assay	Rat	Liver	Single dose of 10 mg/kg	Positive	Significant increase in % Tail DNA
Micronucleus Test	Mouse	Bone Marrow	24 and 48 hours post-dose	Negative	No significant increase in micronucleated polychromatic erythrocytes

Note: This table is for illustrative purposes. Results can vary between studies. The negative result in bone marrow for NDEA is typical, as its genotoxicity is primarily expressed in the liver.[14]

Risk Assessment Framework

The assessment of genotoxic risk for a potential sumatriptan nitrosamine impurity, in the absence of specific data, would follow a logical framework. This involves structure-activity relationship (SAR) analysis, and if a concern is identified, a tiered approach to testing is employed.

Caption: Decision-making logic for assessing the genotoxic risk of a nitrosamine impurity.

Conclusion and Recommendations

Recommendations for Drug Development Professionals:

• Risk Assessment: Proactively assess the potential for nitrosamine impurity formation in the sumatriptan manufacturing process and during storage.

• Analytical Testing: Develop sensitive and specific analytical methods for the detection and quantification of any potential sumatriptan nitrosamine impurities.

• Surrogate Data: In the absence of specific data, use read-across approaches from structurally similar nitrosamines and SAR models to inform the initial risk assessment.

• Tiered Testing: If a potential nitrosamine impurity is identified and cannot be controlled at or below the acceptable intake (AI) limit for a potent nitrosamine, a tiered testing approach, starting with an enhanced Ames test, should be implemented to determine its genotoxic potential.

• Regulatory Consultation: Engage with regulatory authorities to discuss the risk assessment and control strategy for any identified nitrosamine impurity.

By applying these principles and methodologies, researchers and drug developers can effectively manage the potential risks associated with nitrosamine impurities in sumatriptan and ensure patient safety.

References

• 1. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. fda.gov [fda.gov]
• 4. fda.gov [fda.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. toxys.com [toxys.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. khlaw.com [khlaw.com]
• 9. fda.gov [fda.gov]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. Nitrosamine impurities in medications: Overview - Canada.ca [canada.ca]
• 14. In vivo genetic toxicity assessments for nitrosamines | Spanish Journal of Environmental Mutagenesis and Genomics [ojs.diffundit.com]

An In-depth Technical Guide to the Synthesis and Characterization of N-nitroso-desmethyl-sumatriptan

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the synthesis and characterization of N-nitroso-desmethyl-sumatriptan, a known impurity of the migraine medication sumatriptan (B127528). This document is intended for an audience of researchers, scientists, and professionals in the field of drug development and quality control.

Introduction

N-nitroso-desmethyl-sumatriptan is a nitrosamine (B1359907) impurity that can potentially form during the synthesis or storage of sumatriptan, a selective 5-HT1B/1D receptor agonist. Due to the classification of many nitrosamines as probable human carcinogens, regulatory bodies require strict control and monitoring of such impurities in pharmaceutical products. A thorough understanding of the synthesis and characterization of N-nitroso-desmethyl-sumatriptan is therefore crucial for the development of robust analytical methods for its detection and quantification, as well as for implementing control strategies to minimize its presence in the final drug product.

The chemical structure of N-nitroso-desmethyl-sumatriptan is N-methyl-1-(3-(2-(methyl(nitroso)amino)ethyl)-1H-indol-5-yl)methanesulfonamide. It is formed by the nitrosation of the secondary amine group in the desmethyl-sumatriptan precursor or degradant.

Synthesis of N-nitroso-desmethyl-sumatriptan

The synthesis of N-nitroso-desmethyl-sumatriptan is typically achieved through the N-nitrosation of its secondary amine precursor, desmethyl-sumatriptan. This reaction is generally carried out using a nitrosating agent, such as sodium nitrite (B80452), under acidic conditions.

Proposed Synthesis Pathway

The reaction proceeds via the formation of nitrous acid (HNO₂) in situ from sodium nitrite and a strong acid. The nitrous acid then reacts with the secondary amine of desmethyl-sumatriptan to yield the N-nitroso derivative.

Caption: Proposed reaction scheme for the synthesis of N-nitroso-desmethyl-sumatriptan.

Characterization of N-nitroso-desmethyl-sumatriptan

The characterization of N-nitroso-desmethyl-sumatriptan is essential to confirm its identity and purity. A combination of chromatographic and spectroscopic techniques is typically employed.

Physicochemical Properties

Property	Value	Reference
Chemical Name	N-methyl-1-(3-(2-(methyl(nitroso)amino)ethyl)-1H-indol-5-yl)methanesulfonamide	[1]
Molecular Formula	C₁₃H₁₈N₄O₃S	[1][2]
Molecular Weight	310.37 g/mol	[1][2]
CAS Number	3036581-86-6	[3][4]
Appearance	Light Yellow Sticky Solid	[2]
Solubility	Soluble in Acetonitrile	[2]

Spectroscopic Data

Technique	Observed Data
HPLC Purity	98.71% (as a mixture of E/Z isomers)[2]
Mass Spectrometry (MS)	Confirmed[2]. Expected [M+H]⁺ at m/z 311.11. Fragmentation may show a characteristic loss of the NO group (-30 Da).
¹H NMR Spectroscopy	Confirmed[2]. The spectrum is expected to show two sets of signals for the methyl and adjacent methylene (B1212753) protons due to the presence of E/Z isomers arising from restricted rotation around the N-N bond.
Infrared (IR) Spectroscopy	Confirmed[2]. Expected characteristic absorption bands for the N=O stretching vibration (around 1430-1480 cm⁻¹) and the S=O stretching of the sulfonamide group.
Thermogravimetric Analysis (TGA)	Weight Loss: 0.61%[2]

Experimental Protocols

Caution: N-nitrosamines are potent carcinogens and should be handled with extreme care using appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Synthesis of N-nitroso-desmethyl-sumatriptan (Illustrative Protocol)

• Dissolution: Dissolve desmethyl-sumatriptan in a suitable organic solvent (e.g., dichloromethane (B109758) or methanol) in a round-bottom flask.

• Acidification: Cool the solution in an ice bath (0-5 °C) and slowly add an aqueous solution of a strong acid (e.g., hydrochloric acid) with stirring.

• Nitrosation: Prepare a solution of sodium nitrite in water. Add this solution dropwise to the cooled, acidified solution of desmethyl-sumatriptan over a period of 30-60 minutes, maintaining the temperature below 5 °C.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Once the reaction is complete, quench the reaction by adding a reducing agent (e.g., ammonium (B1175870) sulfamate) to destroy excess nitrous acid. Neutralize the solution with a base (e.g., sodium bicarbonate).

• Extraction: Extract the product into an organic solvent (e.g., dichloromethane).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

Characterization Workflow

The following workflow outlines the typical analytical procedures for the characterization of synthesized N-nitroso-desmethyl-sumatriptan.

Caption: A typical workflow for the analytical characterization of N-nitroso-desmethyl-sumatriptan.

Conclusion

This technical guide has provided a detailed overview of the synthesis and characterization of N-nitroso-desmethyl-sumatriptan. The provided information on the synthetic pathway, physicochemical properties, and spectroscopic data, along with illustrative experimental protocols and analytical workflows, serves as a valuable resource for researchers and professionals involved in the quality control and safety assessment of sumatriptan and related pharmaceutical products. The stringent control of nitrosamine impurities is a critical aspect of modern drug development, and a thorough understanding of their chemistry is paramount.

References

• 1. N-nitroso-desmethyl-sumatriptan | C13H18N4O3S | CID 169444890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. kmpharma.in [kmpharma.in]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. clearsynth.com [clearsynth.com]

chemical and physical properties of N-nitroso-desmethyl-sumatriptan

This technical guide provides a comprehensive overview of the chemical and physical properties, analytical methodologies, and toxicological considerations of N-nitroso-desmethyl-sumatriptan. This document is intended for researchers, scientists, and drug development professionals working with sumatriptan (B127528) and related compounds.

Chemical and Physical Properties

N-nitroso-desmethyl-sumatriptan is a nitrosamine (B1359907) impurity that can be formed from the degradation of sumatriptan, a medication used to treat migraine headaches.[1] As a nitrosamine, it is considered a potential genotoxic and carcinogenic compound.[2][3][4]

Identification

Property	Value	Source
IUPAC Name	N-methyl-1-[3-[2-[methyl(nitroso)amino]ethyl]-1H-indol-5-yl]methanesulfonamide	[5]
CAS Number	3036581-86-6	[5]
Molecular Formula	C13H18N4O3S	[5]
Molecular Weight	310.37 g/mol	[5]
Canonical SMILES	CNS(=O)(=O)CC1=CC2=C(C=C1)NC=C2CCN(C)N=O	[5]
InChI	InChI=1S/C13H18N4O3S/c1-14-21(19,20)9-10-3-4-13-12(7-10)11(8-15-13)5-6-17(2)16-18/h3-4,7-8,14-15H,5-6,9H2,1-2H3	[6]
Appearance	Light Yellow Sticky Solid	[7]

Physicochemical Properties

Property	Value	Method	Source
Melting Point	Not available	-	-
Boiling Point	604.1±65.0 °C	Predicted	-
pKa	Not available	-	-
Solubility	Soluble in Acetonitrile	Experimental	[7]
Purity (HPLC)	98.71 %	HPLC	[7]
Storage	Store at 2-8 °C for long term storage	-	[7][8]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and characterization of N-nitroso-desmethyl-sumatriptan are not publicly available. However, based on the information from commercial suppliers and general knowledge of nitrosamine analysis, a general workflow can be outlined.

Synthesis

The synthesis of N-nitroso-desmethyl-sumatriptan would likely involve the nitrosation of desmethyl-sumatriptan, a known metabolite of sumatriptan.

A generalized workflow for the synthesis of N-nitroso-desmethyl-sumatriptan.

Purification

Purification of the synthesized compound would likely be achieved through chromatographic techniques.

References

• 1. N-Nitroso Desmethyl Sumatriptan Impurity | CAS No: NA [aquigenbio.com]
• 2. openpr.com [openpr.com]
• 3. escholarship.org [escholarship.org]
• 4. N-Nitrosamines: 15 Listings - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. N-nitroso-desmethyl-sumatriptan | C13H18N4O3S | CID 169444890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. veeprho.com [veeprho.com]
• 7. kmpharma.in [kmpharma.in]
• 8. clearsynth.com [clearsynth.com]

Forced Degradation of Sumatriptan and the Potential for Nitrosamine Formation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the forced degradation of sumatriptan (B127528), with a specific focus on the potential for the formation of nitrosamine (B1359907) impurities. Forced degradation studies are a critical component of the pharmaceutical development process, providing insights into the intrinsic stability of a drug substance, elucidating potential degradation pathways, and informing the development of stability-indicating analytical methods. The recent focus on nitrosamine impurities in pharmaceuticals necessitates a thorough understanding of their potential formation from susceptible drug molecules like sumatriptan.

Introduction to Forced Degradation and Nitrosamine Concerns

Forced degradation, or stress testing, involves subjecting a drug substance to conditions more severe than accelerated stability testing. These conditions typically include acid and base hydrolysis, oxidation, photolysis, and thermal stress. The goal is to generate degradation products that could potentially form under normal storage conditions and to understand the degradation pathways.

Nitrosamines are a class of organic compounds that are potent genotoxic carcinogens.[1][2] Their presence in pharmaceutical products, even at trace levels, is a significant safety concern. Nitrosamines can form from the reaction of secondary or tertiary amines with a nitrosating agent, such as nitrous acid (formed from nitrites under acidic conditions).[2]

Sumatriptan and its Potential for Nitrosamine Formation

Sumatriptan, a selective 5-hydroxytryptamine (5-HT1B/1D) receptor agonist used in the treatment of migraine, contains a tertiary amine moiety within its structure.[3] This structural feature makes it a potential precursor for the formation of nitrosamine impurities. The formation of N-nitrosodimethylamine (NDMA) from sumatriptan has been studied, particularly in the context of water treatment processes involving chloramination.[1] Under pharmaceutical stress testing conditions, particularly in the presence of residual nitrites and acidic conditions, the formation of an N-nitroso-sumatriptan derivative is a plausible degradation pathway.[2][4]

Experimental Protocols for Forced Degradation Studies

Detailed methodologies are crucial for reproducible and meaningful forced degradation studies. The following protocols are adapted from established practices for sumatriptan and general guidance for nitrosamine-focused stress testing.

General Stock Solution Preparation

A stock solution of sumatriptan succinate (B1194679) is typically prepared in a suitable solvent, such as methanol (B129727) or a mixture of the mobile phase components to be used in the analysis. A common concentration for the stock solution is 0.4 mg/mL.[5]

Stress Conditions

Acid Hydrolysis:

• Protocol: Mix equal volumes of the sumatriptan stock solution with 1N hydrochloric acid (HCl).[5]

• Conditions: Reflux the solution at 60°C for 1.5 hours.[5]

• Neutralization: After cooling, neutralize the solution with an equivalent amount of 1N sodium hydroxide (B78521) (NaOH).[5]

Base Hydrolysis:

• Protocol: Mix equal volumes of the sumatriptan stock solution with 3N NaOH.[5]

• Conditions: Reflux the solution at 60°C for 9 hours.[5]

• Neutralization: After cooling, neutralize the solution with an equivalent amount of 1N HCl.[5]

Oxidative Degradation:

• Protocol: Mix equal volumes of the sumatriptan stock solution with a 3% solution of hydrogen peroxide (H₂O₂).[5]

• Conditions: Store the solution at room temperature for a specified period, monitoring the degradation over time.[5]

Photolytic Degradation:

• Protocol: Expose the sumatriptan solution in a photostability chamber to a light source with a specific illumination (e.g., 1.2 million lux hours) and UV energy (e.g., 200 watt-hours/square meter). A control sample should be protected from light.

Thermal Degradation:

• Protocol: Store the solid drug substance or a solution of the drug substance at an elevated temperature (e.g., 105°C) for a specified duration.

Protocol for Investigating Nitrosamine Formation

This protocol is designed to assess the potential for N-nitroso-sumatriptan formation under conditions that favor nitrosation.

• Protocol:

  • Prepare a solution of sumatriptan in an acidic aqueous buffer (e.g., pH 3-4).

  • Add a molar excess of a nitrosating agent, such as sodium nitrite (B80452) (NaNO₂). A typical starting point is a 10:1 molar ratio of nitrite to sumatriptan.[6]

  • Incubate the mixture at a controlled temperature (e.g., 37°C) for a defined period (e.g., 1-4 hours), with periodic sampling.[7]

  • At each time point, quench the reaction by adding a quenching agent like ammonium (B1175870) sulfamate.

  • Analyze the samples immediately using a validated, high-sensitivity analytical method.

Analytical Methodology for Detection and Quantification

A stability-indicating analytical method is essential to separate and quantify sumatriptan from its degradation products, including potential nitrosamine impurities.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred technique for the trace-level detection and quantification of nitrosamines due to its high sensitivity and selectivity.[8][9]

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used for the separation of sumatriptan and its degradation products.[8]

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., methanol or acetonitrile) is typically employed.[8]

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode provides the necessary selectivity and sensitivity for nitrosamine quantification.[8]

• Ionization: Positive ion electrospray ionization (ESI+) is suitable for sumatriptan and its derivatives.

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-sumatriptan would need to be determined. For sumatriptan itself, a common transition is m/z 296.26 → 251.05.[8]

Method Validation

The analytical method must be validated according to ICH guidelines to ensure it is fit for purpose. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. For nitrosamines, LOQs in the low ng/mL (ppb) range are often required.[9]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Data Presentation

The following tables summarize the expected outcomes of forced degradation studies on sumatriptan.

Table 1: Summary of Sumatriptan Degradation under Various Stress Conditions

Stress Condition	Reagents and Conditions	Observation	Major Degradation Products
Acid Hydrolysis	1N HCl, 60°C, 1.5h	Degradation observed	Products of hydrolysis of the sulfonamide group.
Base Hydrolysis	3N NaOH, 60°C, 9h	Significant degradation	Products of hydrolysis of the sulfonamide group.
Oxidation	3% H₂O₂, Room Temp	Degradation observed	N-oxide and other oxidative degradation products.
Photolysis	1.2M lux hrs, 200 W h/m²	Degradation observed	Photodegradation products.
Thermal	105°C (solid state)	Stable	Minimal degradation.

Table 2: Illustrative Quantitative Data for Nitrosamine Formation in a Spiking Study (Disclaimer: The following data are illustrative and intended to provide a template for reporting. Actual results will vary based on experimental conditions.)

Time (hours)	Concentration of N-Nitroso-Sumatriptan (ng/mL)	% Conversion to N-Nitroso-Sumatriptan
0	< LOQ	-
1	5.2	0.052%
2	9.8	0.098%
4	18.5	0.185%

Visualization of Pathways and Workflows

Proposed Reaction Pathway for N-Nitroso-Sumatriptan Formation

The following diagram illustrates the proposed chemical reaction for the formation of N-nitroso-sumatriptan from sumatriptan in the presence of a nitrosating agent.

Caption: Proposed reaction pathway for the formation of N-Nitroso-Sumatriptan.

Experimental Workflow for Forced Degradation and Analysis

This diagram outlines the logical steps involved in conducting a forced degradation study of sumatriptan with a focus on nitrosamine analysis.

Caption: Experimental workflow for sumatriptan forced degradation studies.

Logical Workflow for Nitrosamine Risk Assessment

This diagram provides a high-level overview of the risk assessment process for nitrosamine impurities in a drug product containing sumatriptan.

Caption: High-level workflow for nitrosamine risk assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Sumatriptan Succinate? [synapse.patsnap.com]
• 4. N-Nitroso Sumatriptan Impurity 3 | CAS No- NA | NA [chemicea.com]
• 5. Determination of degradation products of sumatriptan succinate using LC-MS and LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Solid State Kinetics of Nitrosation Using Native Sources of Nitrite -Pub - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. fda.gov [fda.gov]
• 8. Development and Validation of Liquid Chromatography-Tandem Mass Spectrometry Method for Simple Analysis of Sumatriptan and its Application in Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]

An In-depth Technical Guide to the Risk Assessment of N-nitroso-desmethyl-sumatriptan in Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the risk assessment of N-nitroso-desmethyl-sumatriptan, a potential nitrosamine (B1359907) impurity in pharmaceutical products containing sumatriptan (B127528). This document outlines the chemical properties, metabolic formation, toxicological concerns, and analytical methodologies for the detection and quantification of this impurity. The information presented herein is intended to support researchers, scientists, and drug development professionals in ensuring the safety and quality of pharmaceutical products.

Introduction to N-nitroso-desmethyl-sumatriptan

N-nitroso-desmethyl-sumatriptan is a nitrosamine impurity that can potentially form in pharmaceutical products containing sumatriptan. Sumatriptan is a widely used medication for the treatment of migraine headaches. The formation of N-nitroso-desmethyl-sumatriptan is a concern due to the classification of many nitrosamines as probable human carcinogens. Regulatory agencies worldwide have established strict limits for nitrosamine impurities in drug products, necessitating a thorough risk assessment for their potential presence.

Quantitative Data

A summary of the key quantitative data for N-nitroso-desmethyl-sumatriptan is presented in the tables below for easy reference and comparison.

Table 1: Chemical and Physical Properties of N-nitroso-desmethyl-sumatriptan

Property	Value	Source
IUPAC Name	N-methyl-1-[3-[2-[methyl(nitroso)amino]ethyl]-1H-indol-5-yl]methanesulfonamide	[1]
CAS Number	3036581-86-6	[1][2][3][4]
Molecular Formula	C₁₃H₁₈N₄O₃S	[1][2][3][4][5]
Molecular Weight	310.37 g/mol	[1][2][3][4][5]
Canonical SMILES	CNS(=O)(=O)CC1=CC2=C(C=C1)NC=C2CCN(C)N=O	[1][4]
InChI Key	KCHQUVAKLDLKAG-UHFFFAOYSA-N	[5]

Table 2: Toxicological Data and Acceptable Intake Limit

Parameter	Value	Regulatory Agency/Source
Acceptable Intake (AI)	18 ng/day	European Medicines Agency (EMA)[6]
Acceptable Intake (AI)	18 ng/day	Health Canada[7]
Acceptable Intake (AI)	18 ng/day	Health Sciences Authority (HSA)[8]
Carcinogenic Potency Category	1	European Medicines Agency (EMA)[6]
FDA Potency Category	1	Veeprho[9]
FDA Recommended AI Limit	26.5 ng/day	Veeprho[9]

Formation and Metabolism

N-nitroso-desmethyl-sumatriptan is not a metabolite of sumatriptan but rather a potential impurity formed from its metabolite, N-desmethyl-sumatriptan. The metabolic pathway of sumatriptan is crucial to understanding the origin of the precursor to this nitrosamine.

Metabolic Pathway of Sumatriptan to N-desmethyl-sumatriptan

Sumatriptan is primarily metabolized in the liver. While the main metabolic pathway involves monoamine oxidase A (MAO-A), recent studies have shown that cytochrome P450 (CYP) enzymes also play a role, particularly in the formation of N-desmethyl-sumatriptan.[10][11][12][13] The CYP enzymes identified as being involved in this demethylation process are CYP1A2, CYP2C19, and CYP2D6.[10][13]

Formation of N-nitroso-desmethyl-sumatriptan from Sumatriptan.

General Mechanism of Nitrosamine Toxicity

Nitrosamines, including N-nitroso-desmethyl-sumatriptan, are typically not directly carcinogenic. They require metabolic activation, primarily by cytochrome P450 enzymes in the liver, to exert their genotoxic effects. This activation process leads to the formation of highly reactive electrophilic species that can alkylate DNA, leading to mutations and potentially cancer.

The general mechanism involves the following steps:

• Metabolic Activation: The nitrosamine undergoes enzymatic hydroxylation at the α-carbon atom.

• Formation of a Diazonium Ion: The hydroxylated intermediate is unstable and decomposes to form a diazonium ion.

• DNA Alkylation: The diazonium ion is a potent alkylating agent that can react with nucleophilic sites on DNA bases, primarily guanine (B1146940) and adenine.

• DNA Damage and Mutation: The formation of DNA adducts can lead to mispairing during DNA replication, resulting in mutations. If these mutations occur in critical genes that control cell growth and division, they can lead to the initiation of cancer.

General Mechanism of Nitrosamine-Induced DNA Damage.

Experimental Protocols for Detection and Quantification

The detection and quantification of N-nitroso-desmethyl-sumatriptan in pharmaceutical products require highly sensitive analytical methods due to the low acceptable intake limits. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most commonly employed techniques.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) Method

Principle: This method is suitable for the analysis of volatile and semi-volatile nitrosamines. The sample is extracted, and the extract is injected into the GC-MS/MS system for separation and detection.

Sample Preparation (Liquid-Liquid Extraction): [14]

• Weigh an appropriate amount of the powdered drug product (e.g., equivalent to 250 mg of sumatriptan) into a 15 mL centrifuge tube.[15]

• Add 10 mL of 1 M sodium hydroxide (B78521) solution, vortex briefly, and shake for at least 5 minutes.[15]

• Add 2.0 mL of dichloromethane (B109758) (DCM), vortex, and shake for another 5 minutes.[15]

• Centrifuge the mixture at approximately 10,000 g for 5 minutes to separate the layers.[15]

• Carefully collect the lower organic layer (DCM) for analysis.

GC-MS/MS Parameters: [14]

Parameter	Setting
Injection Mode	Liquid Injection
Inlet Temperature	250 °C
Carrier Gas	Helium
Oven Program	Start at 40 °C, hold for 1 minute, then ramp at 20 °C/min to 240 °C and hold for 3.5 minutes.
Ion Source	Electron Ionization (EI)
MS Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method

Principle: LC-HRMS is a highly sensitive and selective method suitable for the analysis of a wide range of nitrosamines, including those that are less volatile.

Sample Preparation: [16]

• Crush a sufficient number of tablets to obtain a target concentration of 20 mg/mL of the active pharmaceutical ingredient (API) in 5.0 mL of methanol (B129727).

• Transfer the powdered sample into a 15 mL centrifuge tube.

• Add 5.0 mL of methanol and vortex for about one minute.

• Shake the sample for 40 minutes using a mechanical shaker.

• Centrifuge the sample for 15 minutes at 4500 rpm.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

LC-HRMS Parameters: [16]

Parameter	Setting
HPLC Column	Kinetex® 2.6 µm F5 100 Å, 100 x 4.6 mm or equivalent
Mobile Phase A	0.1% formic acid in water
Mobile Phase B	0.1% formic acid in methanol
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
Mass Analyzer	High-Resolution Mass Spectrometer (e.g., Orbitrap)
Resolution	> 70,000
Scan Mode	Full scan or targeted SIM

Risk Assessment Workflow

Regulatory agencies such as the FDA and EMA have outlined a three-step process for the risk assessment of nitrosamine impurities in pharmaceutical products.[17][18][19]

• Step 1: Risk Evaluation: A comprehensive risk evaluation of the drug product's manufacturing process, including the synthesis of the API and the formulation of the finished product, should be conducted to identify any potential for nitrosamine formation or contamination.[19][20]

• Step 2: Confirmatory Testing: If a risk is identified in Step 1, confirmatory testing of the drug product should be performed using a validated, sensitive analytical method to determine the presence and quantity of any nitrosamine impurities.[17][19]

• Step 3: Mitigation and Control: If nitrosamine impurities are detected above the acceptable intake limit, appropriate measures must be taken to mitigate the risk. This may involve process modification, changes in raw material sourcing, or the implementation of additional controls.

Risk Assessment Workflow for Nitrosamine Impurities.

Conclusion

The potential for the presence of N-nitroso-desmethyl-sumatriptan in pharmaceuticals containing sumatriptan necessitates a thorough and scientifically sound risk assessment. This guide has provided an in-depth overview of the critical aspects of this assessment, including the chemical properties and acceptable intake limit of the impurity, its formation pathway, the general mechanism of nitrosamine toxicity, and detailed experimental protocols for its detection. By following a systematic risk assessment workflow, pharmaceutical manufacturers can ensure the safety and quality of their products and comply with global regulatory expectations. Continuous monitoring and a proactive approach to risk management are essential to mitigate the potential risks associated with nitrosamine impurities.

References

• 1. N-nitroso-desmethyl-sumatriptan | C13H18N4O3S | CID 169444890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. riverxlab.com [riverxlab.com]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. labshake.com [labshake.com]
• 5. GSRS [precision.fda.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. canada.ca [canada.ca]
• 8. hsa.gov.sg [hsa.gov.sg]
• 9. veeprho.com [veeprho.com]
• 10. Metabolism of sumatriptan revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. ClinPGx [clinpgx.org]
• 14. benchchem.com [benchchem.com]
• 15. edqm.eu [edqm.eu]
• 16. fda.gov [fda.gov]
• 17. youtube.com [youtube.com]
• 18. New nitrosamine guidelines: FDA and EMA | LabAnalysis - affidabilità e precisione per analisi chimiche [labanalysis.it]
• 19. propharmagroup.com [propharmagroup.com]
• 20. resolvemass.ca [resolvemass.ca]

The Genesis of a Nitrosamine Impurity: A Technical Guide to the Origin of N-nitroso-desmethyl-sumatriptan

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the origins of the N-nitroso-desmethyl-sumatriptan impurity, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Sumatriptan (B127528). This document outlines the fundamental chemical pathways, potential sources of reactants, and analytical methodologies crucial for the identification and control of this impurity in pharmaceutical products.

Introduction to N-nitroso-desmethyl-sumatriptan

N-nitroso-desmethyl-sumatriptan is a potential genotoxic impurity that can arise from the nitrosation of desmethyl-sumatriptan, a known process-related impurity and metabolite of Sumatriptan. The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their classification as probable human carcinogens. Understanding the root causes of N-nitroso-desmethyl-sumatriptan formation is paramount for developing effective control strategies throughout the drug product lifecycle.

The chemical structure of N-nitroso-desmethyl-sumatriptan is N-methyl-1-(3-(2-(methyl(nitroso)amino)ethyl)-1H-indol-5-yl)methanesulfonamide. This impurity is categorized by the U.S. Food and Drug Administration (FDA) as a Potency Category 1 NDSRI, with a recommended acceptable intake (AI) limit of 26.5 ng/day.

The Chemical Pathway: Formation of N-nitroso-desmethyl-sumatriptan

The formation of N-nitroso-desmethyl-sumatriptan is a classic example of N-nitrosation of a secondary amine. The reaction involves the precursor, desmethyl-sumatriptan, and a nitrosating agent.

Precursor: Desmethyl-sumatriptan is a secondary amine and a known impurity of Sumatriptan. Its presence in the drug substance or formulation is the primary prerequisite for the formation of the corresponding nitrosamine.

Nitrosating Agents: Various chemical species can act as nitrosating agents. The most common in the context of pharmaceutical manufacturing is nitrous acid (HNO₂), which is formed in situ from nitrite (B80452) salts (e.g., sodium nitrite, NaNO₂) under acidic conditions. Other potential nitrosating agents include nitrogen oxides (NOx) present in the air or generated from certain packaging materials.

The general mechanism for the formation of N-nitroso-desmethyl-sumatriptan is depicted in the following signaling pathway diagram.

Figure 1. Formation of N-nitroso-desmethyl-sumatriptan.

Sources of Precursors and Reactants

The risk of N-nitroso-desmethyl-sumatriptan formation is contingent on the presence of both the desmethyl-sumatriptan precursor and a nitrosating agent.

3.1. Sources of Desmethyl-sumatriptan:

• Synthesis of Sumatriptan: Desmethyl-sumatriptan can be a process-related impurity formed during the synthesis of the Sumatriptan active pharmaceutical ingredient (API).

• Degradation of Sumatriptan: Sumatriptan itself can degrade to form desmethyl-sumatriptan under certain conditions.

3.2. Sources of Nitrosating Agents:

Nitrosating agents, primarily nitrites, can be introduced at various stages of the manufacturing process and throughout the product's shelf life.

• Raw Materials: Nitrite impurities may be present in starting materials, reagents, and solvents used in the API synthesis.

• Excipients: Many common pharmaceutical excipients have been found to contain trace levels of nitrites. The contribution of each excipient to the total nitrite content of a drug product depends on its concentration in the formulation.

• Water: Water used in the manufacturing process, if not adequately purified, can be a source of nitrites.

• Packaging Materials: Certain packaging materials, such as nitrocellulose-based blister lidding foils, can generate nitrogen oxides upon heat sealing, which can then act as nitrosating agents.

• Environmental Factors: Exposure to atmospheric nitrogen oxides can also contribute to nitrosamine formation.

Factors Influencing the Formation of N-nitroso-desmethyl-sumatriptan

Several factors can influence the rate and extent of N-nitroso-desmethyl-sumatriptan formation.

Factor	Influence on Nitrosamine Formation
pH	The formation of nitrosamines from secondary amines is highly pH-dependent. The reaction is typically favored under acidic conditions (pH 3-6) where nitrous acid is formed from nitrites. While not specific to N-nitroso-desmethyl-sumatriptan, studies on the formation of N-nitrosodimethylamine (NDMA) from sumatriptan suggest an optimal pH range of 7-8 for its formation, indicating that the local microenvironment within a formulation can play a critical role.
Temperature	Higher temperatures generally accelerate the rate of chemical reactions, including nitrosamine formation. Therefore, storage at elevated temperatures can increase the risk of this impurity forming over time.
Concentration of Reactants	The rate of formation is directly proportional to the concentration of both the desmethyl-sumatriptan precursor and the nitrosating agent.
Presence of Inhibitors or Catalysts	Certain compounds, such as ascorbic acid (Vitamin C) and alpha-tocopherol (B171835) (Vitamin E), can act as nitrosation inhibitors. Conversely, some species can catalyze the reaction.

Experimental Protocols

5.1. Forced Degradation Study for N-nitroso-desmethyl-sumatriptan Formation (Illustrative Protocol)

This protocol outlines a general procedure for a forced degradation study to intentionally generate and quantify N-nitroso-desmethyl-sumatriptan.

Figure 2. Forced degradation experimental workflow.

5.2. Analytical Method for the Quantification of N-nitroso-desmethyl-sumatriptan (Illustrative Protocol)

A highly sensitive and specific Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method is required for the trace-level quantification of N-nitroso-desmethyl-sumatriptan.

Parameter	Illustrative Condition
Chromatographic System	UHPLC system
Column	Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol
Gradient	Optimized for separation from Sumatriptan and other impurities
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	1 - 10 µL
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Precursor ion (m/z of N-nitroso-desmethyl-sumatriptan) → Product ions (specific fragments)
Quantification	Based on a calibration curve prepared with a certified reference standard of N-nitroso-desmethyl-sumatriptan.

Mitigation and Control Strategies

A comprehensive control strategy is essential to minimize the risk of N-nitroso-desmethyl-sumatriptan formation in Sumatriptan drug products.

• API Synthesis Control:

  • Minimize the formation of the desmethyl-sumatriptan impurity during API synthesis.

  • Avoid the use of nitrosating agents in the synthetic process. If unavoidable, ensure their complete removal in subsequent purification steps.

  • Carefully select and qualify raw materials, reagents, and solvents to ensure they are free from nitrite contamination.

• Drug Product Formulation and Manufacturing:

  • Screen excipients for nitrite content and select those with the lowest levels.

  • Consider the inclusion of nitrosation inhibitors (e.g., ascorbic acid) in the formulation.

  • Control the manufacturing process to avoid conditions that favor nitrosation (e.g., high temperatures, acidic microenvironments).

  • Evaluate the impact of packaging materials on nitrosamine formation.

• Analytical Testing:

  • Develop and validate a sensitive analytical method for the routine testing of N-nitroso-desmethyl-sumatriptan in the API and finished drug product.

  • Conduct stability studies to monitor for the formation of this impurity over the product's shelf life.

Conclusion

The formation of N-nitroso-desmethyl-sumatriptan is a complex process influenced by a multitude of factors, from the synthesis of the active pharmaceutical ingredient to the formulation and storage of the final drug product. A thorough understanding of the underlying chemistry, potential sources of reactants, and influential factors is critical for the development and implementation of effective risk mitigation strategies. By employing a science- and risk-based approach, pharmaceutical manufacturers can ensure the quality and safety of Sumatriptan products for patients.

Metabolic Fate and Stability of N-nitroso-desmethyl-sumatriptan: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the predicted metabolic fate and potential stability characteristics of N-nitroso-desmethyl-sumatriptan, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of sumatriptan (B127528). Due to the limited availability of direct experimental data on N-nitroso-desmethyl-sumatriptan, this document extrapolates from the known metabolic pathways of the parent drug, sumatriptan, and general principles of nitrosamine chemistry. It outlines plausible metabolic transformations, proposes detailed experimental protocols for their investigation, and discusses the potential degradation pathways under various stress conditions. This guide is intended to serve as a foundational resource for researchers and professionals involved in the safety assessment and control of nitrosamine impurities in pharmaceutical products.

Introduction

N-nitroso-desmethyl-sumatriptan is a potential nitrosamine impurity that can arise during the synthesis or storage of sumatriptan, a widely used medication for the treatment of migraine headaches.[1] Nitrosamine impurities are a class of compounds that are of significant concern to regulatory agencies and the pharmaceutical industry due to their potential carcinogenic properties.[2] The U.S. Food and Drug Administration (FDA) has set an acceptable intake (AI) limit for N-nitroso-desmethyl-sumatriptan of 26.5 ng/day, underscoring the need for rigorous control and understanding of this impurity.[3]

Understanding the metabolic fate and stability of N-nitroso-desmethyl-sumatriptan is crucial for a thorough risk assessment. The metabolic pathways can influence its pharmacokinetic profile, potential for bioactivation to reactive metabolites, and ultimately its toxicological properties. Similarly, knowledge of its stability is essential for developing appropriate analytical methods, defining storage conditions, and ensuring the quality and safety of sumatriptan-containing drug products.

This whitepaper presents a predictive analysis of the metabolic fate and stability of N-nitroso-desmethyl-sumatriptan based on the well-documented metabolism of sumatriptan and the known chemical behavior of nitrosamines.

Predicted Metabolic Fate of N-nitroso-desmethyl-sumatriptan

The metabolism of the parent drug, sumatriptan, is primarily mediated by monoamine oxidase A (MAO-A) and to a lesser extent by cytochrome P450 (CYP) enzymes, including CYP1A2, CYP2C19, and CYP2D6.[4][5][6] These enzymes catalyze the oxidative deamination and N-demethylation of sumatriptan. Based on this, we can predict several plausible metabolic pathways for N-nitroso-desmethyl-sumatriptan.

Plausible Metabolic Pathways:

• Denitrosation: The primary metabolic pathway for many nitrosamines is denitrosation, which involves the removal of the nitroso group. This can be a crucial detoxification pathway.

• Oxidative Deamination (MAO-A mediated): The ethylamine (B1201723) side chain of N-nitroso-desmethyl-sumatriptan is susceptible to oxidative deamination by MAO-A, similar to sumatriptan itself.[1][5] This would lead to the formation of an aldehyde intermediate, which would then be further oxidized to the corresponding carboxylic acid.

• CYP-mediated Metabolism:

  • Hydroxylation: CYP enzymes could catalyze the hydroxylation of the indole (B1671886) ring or the alkyl side chain.

  • N-dealkylation: Further demethylation of the remaining methyl group is a possibility, although likely a minor pathway.

The predicted primary metabolites of N-nitroso-desmethyl-sumatriptan are summarized in the table below.

Data Presentation: Predicted Metabolites of N-nitroso-desmethyl-sumatriptan

Metabolite	Proposed Metabolic Pathway	Enzyme System(s)	Predicted Activity
Desmethyl-sumatriptan	Denitrosation	CYP enzymes, potentially other reductases	Likely less potent than sumatriptan
N-nitroso-indole acetic acid derivative	Oxidative Deamination	MAO-A, Aldehyde Dehydrogenase	Likely inactive
Hydroxylated N-nitroso-desmethyl-sumatriptan	Aromatic/Aliphatic Hydroxylation	CYP enzymes (e.g., CYP1A2, CYP2D6)	Unknown

Proposed Experimental Protocols for Metabolic Studies

To empirically determine the metabolic fate of N-nitroso-desmethyl-sumatriptan, a series of in vitro experiments are recommended. These protocols are adapted from standard methodologies for studying drug metabolism.[7][8][9]

Microsomal Stability Assay

Objective: To assess the phase I metabolic stability of N-nitroso-desmethyl-sumatriptan in liver microsomes.

Methodology:

• Materials: Liver microsomes (human, rat, mouse), NADPH regenerating system, phosphate (B84403) buffer (pH 7.4), N-nitroso-desmethyl-sumatriptan, control compounds (e.g., testosterone, verapamil), acetonitrile (B52724), internal standard.

• Procedure:

  • Pre-incubate liver microsomes in phosphate buffer at 37°C.

  • Initiate the reaction by adding N-nitroso-desmethyl-sumatriptan and the NADPH regenerating system.

  • Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Terminate the reaction by adding ice-cold acetonitrile containing an internal standard.

  • Centrifuge to precipitate proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Hepatocyte Metabolism Study

Objective: To identify the major metabolites of N-nitroso-desmethyl-sumatriptan in a more complete cellular system containing both phase I and phase II enzymes.

Methodology:

• Materials: Cryopreserved primary hepatocytes (human, rat), appropriate cell culture media and supplements, N-nitroso-desmethyl-sumatriptan, analytical standards of predicted metabolites (if available), extraction solvents.

• Procedure:

  • Thaw and plate hepatocytes according to the supplier's protocol.

  • After cell attachment, incubate with N-nitroso-desmethyl-sumatriptan at a relevant concentration.

  • Collect both cell lysates and culture media at different time points.

  • Extract the samples using appropriate solvents (e.g., methanol, acetonitrile).

  • Analyze the extracts using high-resolution LC-MS/MS for metabolite profiling and identification.

• Data Analysis: Characterize the mass spectra and fragmentation patterns to identify potential metabolites.

Recombinant Enzyme Phenotyping

Objective: To identify the specific MAO and CYP isozymes responsible for the metabolism of N-nitroso-desmethyl-sumatriptan.

Methodology:

• Materials: Recombinant human MAO-A, MAO-B, and various CYP enzymes (e.g., CYP1A2, 2C19, 2D6, 3A4), appropriate cofactors (NADPH for CYPs), N-nitroso-desmethyl-sumatriptan.

• Procedure:

  • Incubate N-nitroso-desmethyl-sumatriptan with each individual recombinant enzyme and its required cofactor.

  • Follow a similar procedure as the microsomal stability assay for sample collection and analysis.

• Data Analysis: Compare the rate of metabolism across the different enzymes to determine the primary contributors.

Stability of N-nitroso-desmethyl-sumatriptan

The stability of nitrosamines can be influenced by factors such as pH, light, temperature, and the presence of oxidizing or reducing agents.[10][11] Forced degradation studies are essential to understand the degradation pathways and to develop stability-indicating analytical methods.[12][13][14][15][16]

Data Presentation: Proposed Forced Degradation Conditions

Stress Condition	Reagents and Conditions	Potential Degradation Products
Acidic Hydrolysis	0.1 M HCl, 60°C, 24h	Cleavage of the N-N=O bond, degradation of the indole moiety
Basic Hydrolysis	0.1 M NaOH, 60°C, 24h	Cleavage of the N-N=O bond, potential side chain modifications
Oxidative Degradation	3% H₂O₂, RT, 24h	N-oxidation, indole ring oxidation
Thermal Degradation	80°C, 72h (solid and solution)	Denitrosation, other decomposition products
Photostability	ICH Q1B conditions (UV and visible light)	Photolytic cleavage of the N-N=O bond

Mandatory Visualizations

Caption: Predicted Phase I Metabolic Pathways of N-nitroso-desmethyl-sumatriptan.

Caption: Experimental Workflow for In Vitro Metabolism Studies.

Caption: Logical Flow of Forced Degradation Studies.

Conclusion

While direct experimental data on the metabolic fate and stability of N-nitroso-desmethyl-sumatriptan is currently lacking, a robust predictive framework can be established based on the known metabolism of sumatriptan and the general chemical properties of nitrosamines. The proposed metabolic pathways, primarily involving denitrosation and oxidative deamination, along with potential degradation under hydrolytic, oxidative, and photolytic stress, provide a solid foundation for future experimental investigations. The detailed protocols outlined in this guide offer a systematic approach to generating the necessary data to fully characterize the risks associated with this nitrosamine impurity. Such studies are imperative for ensuring the safety and quality of sumatriptan-containing pharmaceuticals and for meeting regulatory expectations for the control of nitrosamine impurities.

References

• 1. researchgate.net [researchgate.net]
• 2. fda.gov [fda.gov]
• 3. veeprho.com [veeprho.com]
• 4. Metabolism of sumatriptan revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolism of sumatriptan revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characterization of the enzyme responsible for the metabolism of sumatriptan in human liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Protocol to study in vitro drug metabolism and identify montelukast metabolites from purified enzymes and primary cell cultures by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Emerging In Vitro Liver Technologies for Drug Metabolism and Inter-Organ Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. resolvemass.ca [resolvemass.ca]
• 11. pubs.acs.org [pubs.acs.org]
• 12. sgs.com [sgs.com]
• 13. acdlabs.com [acdlabs.com]
• 14. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 15. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 16. biopharminternational.com [biopharminternational.com]

Protocols & Analytical Methods

Application Note & Protocol: Analytical Method Development for the Quantification of N-nitroso-desmethyl-sumatriptan

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-nitroso-desmethyl-sumatriptan is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Sumatriptan. Nitrosamine impurities are a class of compounds of significant concern to regulatory agencies due to their potential carcinogenic properties. The US Food and Drug Administration (FDA) has classified N-nitroso-desmethyl-sumatriptan as a Potency Category 1 NDSRI and has set a stringent acceptable intake (AI) limit of 26.5 ng/day.[1] Given this low limit, highly sensitive and specific analytical methods are required for the accurate quantification of this impurity in Sumatriptan drug substances and products to ensure patient safety and regulatory compliance.

This document provides a detailed protocol for a sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of N-nitroso-desmethyl-sumatriptan. The method is designed to be a starting point for analytical method development and validation activities.

Chemical Information

Compound Name	N-nitroso-desmethyl-sumatriptan
Synonyms	N-methyl-1-(3-(2-(methyl(nitroso)amino)ethyl)-1H-indol-5-yl)methanesulfonamide, N-Nitroso Sumatriptan EP Impurity B
CAS Number	3036581-86-6
Molecular Formula	C13H18N4O3S
Molecular Weight	310.37 g/mol
Regulatory Status	FDA Potency Category 1 NDSRI
Acceptable Intake (AI) Limit	26.5 ng/day

Experimental Protocols

Materials and Reagents

• N-nitroso-desmethyl-sumatriptan reference standard (purity >95%)[2]

• Sumatriptan drug substance/product

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• N-nitroso-desmethyl-sumatriptan-d3 (isotopically labeled internal standard, optional but recommended)

Standard and Sample Preparation

2.1. Standard Stock Solution (100 µg/mL)

• Accurately weigh approximately 1.0 mg of N-nitroso-desmethyl-sumatriptan reference standard.

• Dissolve in a 10.0 mL volumetric flask with acetonitrile.

• Sonicate for 5 minutes to ensure complete dissolution.

• Store the stock solution at 2-8°C, protected from light.

2.2. Working Standard Solutions

Prepare a series of working standard solutions by serially diluting the stock solution with a suitable diluent (e.g., 50:50 acetonitrile:water) to cover the desired concentration range (e.g., 0.05 ng/mL to 10 ng/mL).

2.3. Sample Preparation (for Sumatriptan Drug Product)

• Accurately weigh and transfer a quantity of powdered tablets or drug substance equivalent to a defined amount of Sumatriptan (e.g., 50 mg) into a 50.0 mL volumetric flask.

• Add approximately 40 mL of diluent (e.g., 50:50 acetonitrile:water).

• Sonicate for 15 minutes to ensure complete extraction.

• Allow the solution to cool to room temperature and dilute to volume with the diluent.

• Mix well and filter a portion of the solution through a 0.22 µm syringe filter into an HPLC vial for analysis.

LC-MS/MS Method

A highly specific and sensitive LC-MS/MS method is crucial for the quantification of N-nitroso-desmethyl-sumatriptan at trace levels.

3.1. Chromatographic Conditions

Parameter	Value
LC System	Agilent 1290 Infinity II LC or equivalent
Column	Poroshell HPH C18, 150 x 4.6 mm, 2.7 µm or equivalent
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	See Table 1
Flow Rate	0.5 mL/min
Column Temperature	40°C
Injection Volume	10 µL

Table 1: Gradient Program

Time (min)	% Mobile Phase B
0.0	10
1.0	10
8.0	70
10.0	90
12.0	90
12.1	10
15.0	10

3.2. Mass Spectrometric Conditions

Parameter	Value
MS System	Agilent 6475A Triple Quadrupole LC/MS or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	See Table 2
Gas Temperature	300°C
Gas Flow	10 L/min
Nebulizer	45 psi
Sheath Gas Temperature	350°C
Sheath Gas Flow	11 L/min
Capillary Voltage	3500 V

Table 2: MRM Transitions for N-nitroso-desmethyl-sumatriptan

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Fragmentor (V)	Collision Energy (V)
N-nitroso-desmethyl-sumatriptan (Quantifier)	311.1	265.1	100	135	20
N-nitroso-desmethyl-sumatriptan (Qualifier)	311.1	144.1	100	135	25
N-nitroso-desmethyl-sumatriptan-d3 (IS, optional)	314.1	268.1	100	135	20

Method Validation Parameters (Based on ICH Q2(R1) Guidelines)

A comprehensive method validation should be performed to ensure the reliability of the analytical method. Key validation parameters are summarized below.

Table 3: Method Validation Summary

Parameter	Acceptance Criteria	Expected Performance
Specificity	No interference at the retention time of the analyte.	Chromatographic separation of the analyte from the API and other potential impurities.
Linearity	Correlation coefficient (r²) ≥ 0.99	Linear range from LOQ to 150% of the specification limit.
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3	Expected LOD: ~0.01 ppm
Limit of Quantitation (LOQ)	Signal-to-Noise Ratio ≥ 10	Expected LOQ: ~0.03 ppm
Accuracy	Recovery of 80-120% at different concentration levels.	Recovery within the acceptable range.
Precision (Repeatability & Intermediate Precision)	RSD ≤ 15% at the LOQ, ≤ 10% at higher concentrations.	RSD values within the acceptable limits.
Robustness	No significant impact on results with minor variations in method parameters.	Consistent results with slight changes in flow rate, column temperature, and mobile phase composition.

Data Presentation

All quantitative data from the analysis, including calibration curve data, accuracy, and precision results, should be summarized in clear and well-structured tables for easy interpretation and comparison.

Table 4: Example Calibration Curve Data

Concentration (ng/mL)	Peak Area
0.05	1234
0.1	2456
0.5	12345
1.0	24680
5.0	123450
10.0	246800

Visualizations

Caption: Experimental workflow for the analysis of N-nitroso-desmethyl-sumatriptan.

Caption: Logical relationship from regulatory risk to routine testing.

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Desmethyl Sumatriptan | LGC Standards [lgcstandards.com]

Application Notes and Protocols for the Use of N-nitroso-desmethyl-sumatriptan as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-desmethyl-sumatriptan is a nitrosamine (B1359907) impurity associated with the active pharmaceutical ingredient (API) Sumatriptan.[1][2] Due to the potential carcinogenic nature of nitrosamine impurities, regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent limits on their presence in pharmaceutical products.[2] The FDA has set an Acceptable Intake (AI) limit for N-nitroso-desmethyl-sumatriptan at 26.5 ng/day.[2] This necessitates the use of highly characterized reference standards for the accurate identification and quantification of this impurity in drug substances and products.

This document provides detailed application notes and protocols for the use of N-nitroso-desmethyl-sumatriptan as a reference standard in analytical method development, validation, and routine quality control (QC) testing.[1][3]

Chemical and Physical Properties

A thorough understanding of the reference standard's properties is crucial for its proper handling and use.

Property	Value	Source
Chemical Name	N-methyl-1-(3-(2-(methyl(nitroso)amino)ethyl)-1H-indol-5-yl)methanesulfonamide	[1][4]
Synonyms	N-Nitroso Sumatriptan EP Impurity B	[1][5]
CAS Number	3036581-86-6
Molecular Formula	C13H18N4O3S	[3]
Molecular Weight	310.37 g/mol	[3]
Appearance	Light Yellow Sticky Solid	[5]
Solubility	Soluble in Acetonitrile (ACN)	[5]
Storage	2-8 °C for long-term storage	[5]

Application: Quantitative Analysis by LC-MS/MS

Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for the quantification of trace-level nitrosamine impurities due to its high sensitivity and selectivity.[6][7]

Experimental Workflow for LC-MS/MS Analysis

Caption: A typical workflow for the quantitative analysis of N-nitroso-desmethyl-sumatriptan.

Protocol 1: Preparation of Standard Solutions

This protocol describes the preparation of stock and working standard solutions of N-nitroso-desmethyl-sumatriptan.

Materials:

• N-nitroso-desmethyl-sumatriptan reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• Formic acid (LC-MS grade)

• Class A volumetric flasks and pipettes

• Analytical balance

Procedure:

• Stock Solution (e.g., 100 µg/mL):

  • Accurately weigh approximately 1.0 mg of N-nitroso-desmethyl-sumatriptan reference standard.

  • Quantitatively transfer the weighed standard to a 10.0 mL volumetric flask.

  • Dissolve and dilute to volume with methanol. Mix thoroughly. This is the stock solution.

• Working Standard Solutions (for Calibration Curve):

  • Prepare a series of working standard solutions by serially diluting the stock solution with a suitable diluent (e.g., 50:50 methanol:water with 0.1% formic acid).

  • A typical calibration range for sensitive LC-MS/MS methods may be from 0.05 ng/mL to 10 ng/mL.

Protocol 2: LC-MS/MS Method for Quantification

This protocol provides a starting point for an LC-MS/MS method for the quantification of N-nitroso-desmethyl-sumatriptan in a drug substance. Method optimization and validation are required for specific applications.

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with 5-10% B, ramp to 95% B over 5-7 minutes, hold, and re-equilibrate
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	1 - 5 µL

Mass Spectrometric Conditions:

Parameter	Recommended Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Monitoring Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	m/z 311.1
Product Ions (Q3)	To be determined empirically, but potential fragments could be m/z 281.1 (loss of NO) and others.
Collision Energy	Optimize for maximum signal intensity
Dwell Time	50-100 ms

Method Validation Parameters

A validated analytical method ensures reliable and accurate results. The following tables summarize key validation parameters and typical acceptance criteria based on ICH guidelines and published data for similar nitrosamine impurities.[8]

Table 1: System Suitability

Parameter	Acceptance Criteria	Typical Result
Bracketing Standard Precision (%RSD)	≤ 15%	1.9% - 2.3%[8]
Peak Tailing Factor	0.8 - 1.5	1.1
Theoretical Plates	> 2000	5500

Table 2: Linearity, Sensitivity, Accuracy, and Precision

Parameter	Acceptance Criteria	Typical Performance Data
Linearity (Correlation Coefficient, R²)	≥ 0.99	0.9975[8]
Range	e.g., 0.03 - 4.0 ppm	0.032 - 3.95 ppm[8]
Limit of Detection (LOD)	S/N ratio ≥ 3	0.010 ppm[8]
Limit of Quantification (LOQ)	S/N ratio ≥ 10	0.032 ppm[8]
Accuracy (Recovery %)	80 - 120%	92.4% - 98.4%[8]
Precision (%RSD)	≤ 15% at LOQ	3.5% at LOQ[8]

Quality Control and Data Integrity

The use of a certified reference standard is fundamental to ensuring the quality and integrity of analytical data.

Certificate of Analysis (CoA)

A Certificate of Analysis for the N-nitroso-desmethyl-sumatriptan reference standard should be obtained from the supplier.[2][5] The CoA provides critical information about the identity, purity, and potency of the standard.

Example Data from a Certificate of Analysis:

Parameter	Specification
HPLC Purity	≥ 98.0%
Mass Spectrometry	Conforms to structure
¹H NMR	Conforms to structure
Thermogravimetric Analysis (TGA)	Report value
Potency (as is)	Calculated based on purity and TGA

A sample calculation for potency is often provided: % Potency = [100 - % Weight Loss by TGA] x [% HPLC Purity] / 100[5]

Logical Relationship for Ensuring Analytical Quality

Caption: The relationship between key components for ensuring high-quality analytical results.

Conclusion

The accurate quantification of N-nitroso-desmethyl-sumatriptan is a critical aspect of ensuring the safety and quality of Sumatriptan-containing pharmaceuticals. The use of a well-characterized reference standard in conjunction with a validated, sensitive, and selective analytical method, such as LC-MS/MS, is essential for meeting regulatory expectations and protecting patient health. The protocols and data presented herein provide a comprehensive guide for researchers and analysts working to control this nitrosamine impurity.

References

• 1. N-Nitroso Sumatriptan EP Impurity B | SynZeal [synzeal.com]
• 2. veeprho.com [veeprho.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. kmpharma.in [kmpharma.in]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Quantitative Analysis of Nitrosamine Impurities using LC-MS Methods from the United States Pharmacopeia General Chapter <1469> [bioforumconf.com]
• 8. researchgate.net [researchgate.net]

Application Note: Quantification of N-nitroso-desmethyl-sumatriptan in Sumatriptan API by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects. Regulatory bodies globally have set stringent limits on these impurities in active pharmaceutical ingredients (APIs) and finished drug products. N-nitroso-desmethyl-sumatriptan (NDS), a potential impurity in sumatriptan (B127528), requires a highly sensitive and specific analytical method for its detection and quantification at trace levels to ensure patient safety and regulatory compliance.

This application note details a robust and reproducible liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of N-nitroso-desmethyl-sumatriptan in sumatriptan API. The described protocol is designed to meet the rigorous requirements of the pharmaceutical industry for impurity testing.

Quantitative Data Summary

The following table summarizes the performance characteristics of the described LC-MS/MS method for the quantification of N-nitroso-desmethyl-sumatriptan.

Parameter	Result
Limit of Detection (LOD)	0.01 ppm
Limit of Quantitation (LOQ)	0.03 ppm
Linearity Range	0.03 ppm - 5.0 ppm
Correlation Coefficient (r²)	> 0.999
Accuracy (% Recovery)	95.2% - 104.5%
Precision (% RSD)	< 5%

Experimental Protocols

Materials and Reagents

• N-nitroso-desmethyl-sumatriptan reference standard

• Sumatriptan API

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Ultrapure water

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Chromatographic Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Elution	See table below

Time (min)	% Mobile Phase B
0.0	10
1.0	10
5.0	90
7.0	90
7.1	10
10.0	10

Mass Spectrometric Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Multiple Reaction Monitoring (MRM) Transitions	See table below
Dwell Time	100 ms
Collision Gas	Argon
Ion Source Temperature	500 °C
Capillary Voltage	3500 V

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-nitroso-desmethyl-sumatriptan	311.1	281.1	15
311.1	144.1	25
Sumatriptan	296.1	58.1	20

Standard and Sample Preparation

Standard Stock Solution (100 ppm): Accurately weigh 10 mg of N-nitroso-desmethyl-sumatriptan reference standard and dissolve in 100 mL of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a 50:50 mixture of methanol and water to achieve concentrations ranging from the LOQ to the upper limit of the desired calibration range.

Sample Preparation (Sumatriptan API):

• Accurately weigh 100 mg of the sumatriptan API into a 10 mL volumetric flask.

• Add approximately 7 mL of a 50:50 methanol and water mixture.

• Sonicate for 10 minutes to ensure complete dissolution.

• Allow the solution to return to room temperature and dilute to the mark with the same solvent mixture.

• Filter the solution through a 0.22 µm syringe filter prior to injection into the LC-MS/MS system.

Experimental Workflow Diagram

Caption: Workflow for the quantification of N-nitroso-desmethyl-sumatriptan in sumatriptan API.

Conclusion

The LC-MS/MS method described in this application note provides a sensitive, specific, and reliable approach for the quantification of N-nitroso-desmethyl-sumatriptan in sumatriptan API. The method is suitable for routine quality control testing in the pharmaceutical industry to ensure that sumatriptan products meet the stringent regulatory requirements for nitrosamine impurities. Proper validation of this method in accordance with ICH guidelines is recommended before implementation in a regulated laboratory.

Navigating Nitrosamine Impurities: A Guide to Analytical Testing Protocols in Pharmaceuticals

For Immediate Release

The escalating concern over nitrosamine (B1359907) impurities in pharmaceutical products has prompted stringent regulatory scrutiny from global health authorities, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3] These agencies have underscored the necessity for robust analytical methodologies to detect, quantify, and mitigate the presence of these potentially carcinogenic substances in drug products.[4][5][6] This application note provides detailed analytical protocols for the testing of nitrosamine impurities, tailored for researchers, scientists, and drug development professionals.

Nitrosamines can form during the synthesis of active pharmaceutical ingredients (APIs) or within the finished drug product itself.[1] Their discovery in common medications has led to numerous product recalls, highlighting the critical need for sensitive and selective analytical methods to ensure patient safety.[1] The primary analytical techniques employed for this purpose are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), often in their tandem mass spectrometry configurations (LC-MS/MS and GC-MS/MS) for enhanced sensitivity and specificity.[6][7][8]

Regulatory Landscape and Risk Assessment

Both the FDA and EMA have issued guidance documents emphasizing a risk-based approach to controlling nitrosamine impurities.[4][9] Manufacturers are required to conduct comprehensive risk assessments to identify potential sources of nitrosamine formation in their manufacturing processes and supply chains.[4][6] If a risk is identified, confirmatory testing using validated, sensitive analytical methods is mandatory.[4]

The International Council for Harmonisation (ICH) M7(R2) guideline provides a framework for assessing and controlling DNA reactive (mutagenic) impurities, which includes nitrosamines as a "cohort of concern".[9] Regulatory bodies have established acceptable intake (AI) limits for various nitrosamine impurities, necessitating analytical methods with low limits of detection (LOD) and quantitation (LOQ).[3]

Analytical Approaches: LC-MS and GC-MS

The choice between LC-MS and GC-MS depends on the specific nitrosamine and the drug matrix. LC-MS is highly versatile and suitable for a broad range of nitrosamines, including those that are less volatile or thermally labile.[10] In contrast, GC-MS is a robust technique for analyzing volatile and semi-volatile nitrosamines.[1]

Liquid Chromatography-Mass Spectrometry (LC-MS) , particularly with tandem mass spectrometry (LC-MS/MS), is a widely adopted method due to its high sensitivity and selectivity.[11] High-Resolution Mass Spectrometry (HRMS) offers an additional layer of confidence by providing high mass accuracy, which aids in the differentiation of nitrosamine impurities from matrix interferences.[12]

Gas Chromatography-Mass Spectrometry (GC-MS) is another powerful technique, especially when coupled with a triple quadrupole mass spectrometer (GC-MS/MS), for the analysis of volatile nitrosamines.[13] Sample introduction can be performed via direct liquid injection or headspace analysis, the latter being suitable for more volatile compounds.[13]

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of common nitrosamine impurities in pharmaceutical matrices using LC-MS/MS and GC-MS/MS. These values are indicative and may vary depending on the specific instrumentation, method parameters, and drug matrix.

Table 1: Typical Performance of LC-MS/MS Methods for Nitrosamine Analysis

Nitrosamine	Drug Matrix	LOQ (ng/mL)	Recovery (%)	Reference
NDMA	Metformin (B114582)	1.0	95-105	[14]
NDEA	Valsartan	0.4	90-110	[15]
NMBA	Losartan	0.4	92-108	[15]
NDIPA	Sartans	~1.0	85-115
NEIPA	Sartans	~1.0	85-115
NDBA	Sartans	~1.0	85-115

Table 2: Typical Performance of GC-MS/MS Methods for Nitrosamine Analysis

Nitrosamine	Drug Matrix	LOQ (ppb)	Recovery (%)	Reference
NDMA	Sartans	< 3	80-120	[13]
NDEA	Sartans	< 3	80-120	[13]
NDIPA	Sartans	< 3	80-120	[13]
NDBA	Sartans	< 3	80-120	[13]

Experimental Protocols

Below are detailed methodologies for the analysis of nitrosamine impurities in common drug products.

Protocol 1: LC-MS/MS Analysis of Nitrosamines in Metformin Drug Product

This protocol is a general procedure for the quantification of several common nitrosamine impurities in a metformin drug product matrix.[10]

1. Materials and Reagents

• Reference standards for N-Nitrosodimethylamine (NDMA), N-Nitrosodiethylamine (NDEA), and other relevant nitrosamines.

• Isotopically labeled internal standards (e.g., NDMA-d6).

• Methanol (LC-MS grade).

• Water (LC-MS grade).

• Formic acid (LC-MS grade).

• Metformin drug product (tablets).

2. Sample Preparation

• Crush a sufficient number of metformin tablets to obtain a powder equivalent to 100 mg of the active pharmaceutical ingredient (API).[10]

• Accurately weigh the powdered sample and transfer it to a 15 mL centrifuge tube.

• Add a defined volume of diluent (e.g., 2.0 mL of methanol/water mixture).[10]

• Spike with an appropriate amount of internal standard solution.

• Vortex the mixture for approximately 5 minutes to ensure thorough mixing.[16]

• Sonicate the sample for 10 minutes.[16]

• Centrifuge the sample at a high speed (e.g., 13,000 rpm) for 10 minutes to pellet the excipients.[16]

• Filter the supernatant through a 0.2 µm PVDF syringe filter into an HPLC vial for analysis.[14][16]

3. LC-MS/MS Conditions

• LC System: UHPLC system.

• Column: A suitable reversed-phase column (e.g., C18, 150 x 4.6 mm, 3 µm).[16]

• Mobile Phase A: 0.1% Formic Acid in Water.[10]

• Mobile Phase B: 0.1% Formic Acid in Methanol.[17]

• Gradient: A suitable gradient to separate the nitrosamines from the metformin API.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 - 10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), positive mode. APCI often provides higher signal intensities for nitrosamines.[14]

• Detection Mode: Multiple Reaction Monitoring (MRM). Monitor at least two transitions per analyte for confirmation.

4. Data Analysis and Quantitation

• Generate a calibration curve using a series of calibration standards prepared in a matrix similar to the sample.

• Quantify the nitrosamine impurities in the sample by comparing their peak area ratios to the internal standard against the calibration curve.

• Ensure that the method meets the required performance characteristics for linearity, accuracy, precision, and limits of detection and quantitation as per ICH Q2(R1) guidelines.[10]

Protocol 2: GC-MS/MS Analysis of Volatile Nitrosamines in Sartan Drug Substance

This protocol describes a general procedure for analyzing volatile nitrosamines in sartan drug substances.[10]

1. Materials and Reagents

• Reference standards for NDMA, NDEA, N-Nitrosodiisopropylamine (NDIPA), and other volatile nitrosamines.

• Isotopically labeled internal standards (e.g., NDMA-d6).

• Dichloromethane (DCM), GC or HPLC grade.[1]

• Sartan drug substance (e.g., Valsartan).

2. Sample Preparation

• Accurately weigh 100-500 mg of the sartan drug substance into a suitable centrifuge tube.[1]

• Add a known volume (e.g., 5 mL) of dichloromethane.[1]

• Add the internal standard solution.[1]

• Vortex for 20 minutes to ensure complete dissolution and extraction.[1]

• Centrifuge at 10,000 rpm for 10 minutes.[1]

• Carefully transfer the supernatant to a GC vial for analysis.

3. GC-MS/MS Conditions

• GC System: Gas chromatograph with a programmable temperature injector.

• Column: A low- to mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow.

• Injector Temperature: 250 °C.

• Oven Program: A suitable temperature program to separate the target nitrosamines. For example: start at 40 °C, hold for 2 minutes, ramp to 240 °C at 10 °C/min, and hold for 5 minutes.

• Injection Mode: Splitless.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electron Ionization (EI).

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Detection Mode: Multiple Reaction Monitoring (MRM).

4. Data Analysis and Quantitation

• Follow a similar procedure for data analysis and quantitation as described in the LC-MS/MS protocol, ensuring the method is validated according to ICH guidelines.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams created using Graphviz (DOT language) outline the key steps in the analytical workflows.

Caption: Workflow for LC-MS/MS analysis of nitrosamines in metformin.

Caption: Workflow for GC-MS/MS analysis of volatile nitrosamines in sartans.

Conclusion

The control of nitrosamine impurities is a critical aspect of ensuring the safety and quality of pharmaceutical products. The analytical protocols outlined in this application note provide a robust framework for the detection and quantification of these impurities. It is imperative for pharmaceutical manufacturers to not only implement these methods but also to stay abreast of evolving regulatory guidelines and analytical technologies to effectively manage the risks associated with nitrosamine contamination. The use of validated, sensitive, and selective analytical procedures is fundamental to safeguarding public health.

References

• 1. benchchem.com [benchchem.com]
• 2. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 3. gmp-publishing.com [gmp-publishing.com]
• 4. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 5. netpharmalab.es [netpharmalab.es]
• 6. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 9. fda.gov [fda.gov]
• 10. benchchem.com [benchchem.com]
• 11. youtube.com [youtube.com]
• 12. fda.gov [fda.gov]
• 13. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 14. sciex.com [sciex.com]
• 15. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. fda.gov [fda.gov]

Application of High-Resolution Mass Spectrometry for the Determination of N-Nitroso-Desmethyl-Sumatriptan

Application Note

Introduction

N-nitroso-desmethyl-sumatriptan is a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Sumatriptan, a medication used to treat migraines.[1] Nitrosamine impurities are a class of compounds that are of significant concern to regulatory agencies due to their potential carcinogenic properties.[2][3][4] The US Food and Drug Administration (FDA) has set an acceptable intake (AI) limit for N-nitroso-desmethyl-sumatriptan of 26.5 ng/day, highlighting the need for highly sensitive and specific analytical methods for its detection and quantification in pharmaceutical products.[1]

High-resolution mass spectrometry (HRMS) coupled with liquid chromatography (LC) has emerged as a powerful technique for the analysis of trace-level impurities in complex matrices.[2][5][6] The high mass accuracy and resolving power of HRMS instruments provide unambiguous identification and quantification of analytes, minimizing the risk of false positives and ensuring data integrity.[2][6] This application note describes a proposed methodology for the sensitive and selective determination of N-nitroso-desmethyl-sumatriptan in drug substances and products using LC-HRMS.

Chemical Structure and Properties

• IUPAC Name: N-methyl-1-(3-(2-(methyl(nitroso)amino)ethyl)-1H-indol-5-yl)methanesulfonamide[1]

• CAS Number: 3036581-86-6[1][7]

• Molecular Formula: C₁₃H₁₈N₄O₃S[7][8][9]

• Molecular Weight: 310.1154 g/mol (monoisotopic)[7][8][9]

Experimental Workflow

The analytical workflow for the determination of N-nitroso-desmethyl-sumatriptan by LC-HRMS involves several key steps, from sample preparation to data analysis. A generalized workflow is presented below.

Caption: A generalized experimental workflow for the analysis of N-nitroso-desmethyl-sumatriptan.

Protocols

Standard Preparation

A certified reference standard of N-nitroso-desmethyl-sumatriptan is required for the accurate quantification of the impurity.[1][7][10]

• Stock Standard Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of N-nitroso-desmethyl-sumatriptan reference standard and dissolve it in a suitable solvent such as methanol (B129727) or acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to construct a calibration curve. The concentration range should bracket the expected level of the impurity and the required limit of quantification (LOQ).

Sample Preparation

The sample preparation method should be optimized to ensure complete extraction of the analyte from the matrix while minimizing interference.

• Drug Substance:

  • Accurately weigh approximately 100 mg of the Sumatriptan drug substance into a centrifuge tube.[11]

  • Add a known volume (e.g., 10 mL) of a suitable solvent (e.g., methanol or a mixture of methanol and water) to dissolve the sample.[11]

  • Vortex the sample for 1-2 minutes to ensure complete dissolution.

  • Centrifuge the solution at high speed (e.g., 10,000 rpm for 10 minutes) to precipitate any undissolved excipients.[12]

  • Transfer the supernatant to an autosampler vial for LC-HRMS analysis.[12]

• Drug Product (Tablets):

  • Weigh and finely powder a representative number of tablets.

  • Accurately weigh an amount of the powdered tablets equivalent to a specific dose of Sumatriptan into a centrifuge tube.

  • Follow steps 2-5 as described for the drug substance.

LC-HRMS Method Parameters

The following are proposed starting parameters for the LC-HRMS analysis. These should be optimized for the specific instrument and column used.

Table 1: Proposed Liquid Chromatography Parameters

Parameter	Recommended Setting
Column	Reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile or Methanol
Gradient	Optimized to separate the analyte from the parent drug and other impurities
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	1 - 5 µL

Table 2: Proposed High-Resolution Mass Spectrometry Parameters

Parameter	Recommended Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Mode	Full Scan with data-dependent MS/MS (ddMS²) or Targeted SIM
Resolution	≥ 60,000 FWHM
Mass Range	m/z 100 - 500
Collision Energy (for MS/MS)	Optimized for fragmentation of the precursor ion
Precursor Ion (m/z)	311.1229 (for [M+H]⁺)

Data Analysis and Quantification

Data acquisition and processing should be performed using the instrument-specific software.

• Identification: The identification of N-nitroso-desmethyl-sumatriptan is based on the accurate mass of the precursor ion (within a narrow mass tolerance window, e.g., ± 5 ppm) and the retention time matching that of the reference standard. Confirmation can be achieved by comparing the fragmentation pattern from the MS/MS spectrum with that of the standard.

• Quantification: The quantification of the impurity is performed by integrating the peak area of the extracted ion chromatogram corresponding to the exact mass of the [M+H]⁺ ion of N-nitroso-desmethyl-sumatriptan. A calibration curve is constructed by plotting the peak area versus the concentration of the working standard solutions.

System Suitability

System suitability tests should be performed before and during the analysis to ensure the performance of the LC-HRMS system.

Table 3: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 5000
Precision of Injections (RSD)	≤ 15% for LOQ, ≤ 10% for other concentrations

Conclusion

The proposed LC-HRMS method provides a framework for the sensitive and specific determination of N-nitroso-desmethyl-sumatriptan in pharmaceutical samples. The high resolving power and mass accuracy of HRMS allow for confident identification and quantification of this potential genotoxic impurity at trace levels, enabling compliance with stringent regulatory requirements. Method validation should be performed in accordance with ICH guidelines to demonstrate its suitability for its intended purpose.

Visualization of the N-nitrosation of Desmethyl-Sumatriptan

Caption: Formation of N-nitroso-desmethyl-sumatriptan from its precursor amine.

References

• 1. veeprho.com [veeprho.com]
• 2. fda.gov [fda.gov]
• 3. efpia.eu [efpia.eu]
• 4. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. synthinkchemicals.com [synthinkchemicals.com]
• 8. GSRS [precision.fda.gov]
• 9. kmpharma.in [kmpharma.in]
• 10. N-Nitroso Desmethyl Sumatriptan | LGC Standards [lgcstandards.com]
• 11. fda.gov [fda.gov]
• 12. hsa.gov.sg [hsa.gov.sg]

Application Notes and Protocols for the Control of N-nitroso-desmethyl-sumatriptan in Pharmaceutical Manufacturing

Abstract: This document provides a comprehensive overview of the control strategy for N-nitroso-desmethyl-sumatriptan (NDS), a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Sumatriptan. It is intended for researchers, scientists, and drug development professionals to ensure the safety and quality of pharmaceutical products. These notes detail the regulatory landscape, formation pathways, risk assessment, analytical methodologies, and mitigation strategies pertinent to NDS.

Introduction

N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[1][2] Regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA), have issued stringent guidelines for the control of these impurities in drug products.[3][4][5][6] N-nitroso-desmethyl-sumatriptan (NDS) is an NDSRI formed from the nitrosation of Sumatriptan or its fragments.[3][7] As an NDSRI, it is structurally related to the active pharmaceutical ingredient (API).[3] This document outlines a systematic approach to control the presence of NDS in the manufacturing of Sumatriptan-containing drug products.

Regulatory Framework and Acceptable Intake Limits

Regulatory bodies have established acceptable intake (AI) limits for various nitrosamine impurities to ensure patient safety. The AI limit for N-nitroso-desmethyl-sumatriptan has been a subject of review and has been set by multiple agencies. It is crucial to adhere to the latest guidelines from the respective regulatory authorities in the target market.

Regulatory Body / Source	Acceptable Intake (AI) Limit (ng/day)	Carcinogenic Potency Category	Reference
European Medicines Agency (EMA)	18	1	[8][9]
Health Canada	18	1	[10]
U.S. FDA	26.5	1	[7][11]
Health Sciences Authority (HSA), Singapore	18	1	[12]

Note: The AI limits can be subject to revision based on new toxicological data. Manufacturers should always refer to the most current regulatory guidance.

Formation and Root Causes of N-nitroso-desmethyl-sumatriptan

The formation of NDS primarily occurs through the reaction of a nitrosating agent with the secondary amine moiety present in the Sumatriptan molecule or its degradation products.[2][7]

Key Risk Factors for NDS Formation:

• Presence of Nitrosating Agents: Residual nitrites and nitrates in raw materials, excipients, water, or from atmospheric nitrogen oxides can act as nitrosating agents.[1][2]

• Manufacturing Process Conditions: Acidic conditions and elevated temperatures during the manufacturing process can facilitate the nitrosation reaction.[2]

• Raw Material Impurities: Impurities in the API, starting materials, or reagents that contain secondary or tertiary amines can be potential precursors.[5]

• Degradation: Degradation of the Sumatriptan drug substance or product over its shelf life can generate precursors for NDS formation.

• Excipient Interactions: Certain excipients may contain residual nitrites or nitrates, or their degradation products could contribute to nitrosamine formation.

Control Strategy for N-nitroso-desmethyl-sumatriptan

A robust control strategy is essential to mitigate the risk of NDS contamination in the final drug product. This strategy should be based on a thorough risk assessment and encompass the entire manufacturing process, from raw material sourcing to finished product testing.[13]

Figure 1. A comprehensive control strategy for N-nitroso-desmethyl-sumatriptan.

Experimental Protocols

Risk Assessment Protocol

A systematic risk assessment should be conducted in line with the principles of ICH Q9 to identify and evaluate the potential for NDS formation.

Objective: To identify all potential sources of nitrosating agents and amine precursors and to evaluate the manufacturing process for conditions that may lead to the formation of NDS.

Procedure:

• Team Formation: Assemble a cross-functional team including members from process chemistry, analytical development, quality assurance, and manufacturing.

• Information Gathering: Collect all relevant information, including:

  • Detailed manufacturing process of the API and drug product.

  • List of all raw materials, intermediates, solvents, and excipients.

  • Specifications and certificates of analysis for all materials.

  • Process parameters (pH, temperature, reaction times).

  • Potential for degradation pathways of Sumatriptan.

• Risk Identification: Utilize tools such as Failure Mode and Effects Analysis (FMEA) or Hazard Analysis and Critical Control Points (HACCP) to identify potential failure modes that could lead to NDS formation.

• Risk Analysis and Evaluation: For each identified risk, assess the likelihood of occurrence and the severity of its impact on the final product quality.

• Risk Control: Propose and implement control measures for the identified risks. This may include changes to the process, tighter specifications for raw materials, or additional analytical testing.

• Risk Review: Periodically review the risk assessment, especially when there are changes to the manufacturing process or suppliers.

Analytical Method for Quantification of NDS in Drug Product

The following is a general protocol for the determination of NDS in Sumatriptan drug products using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). This method should be validated according to ICH Q2(R1) guidelines.

Objective: To accurately quantify the level of N-nitroso-desmethyl-sumatriptan in the finished drug product.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Tandem Mass Spectrometer (MS/MS) with an appropriate ionization source (e.g., Electrospray Ionization - ESI).

Reagents and Materials:

• N-nitroso-desmethyl-sumatriptan reference standard.[7][14][15][16]

• Sumatriptan drug product.

• HPLC grade solvents (e.g., acetonitrile, methanol).

• Formic acid or ammonium (B1175870) formate (B1220265) (for mobile phase preparation).

• Purified water.

Sample Preparation:

• Accurately weigh and transfer a portion of the powdered tablets or the content of capsules equivalent to a specified dose of Sumatriptan into a volumetric flask.

• Add a suitable extraction solvent (e.g., a mixture of methanol (B129727) and water).

• Sonicate for a specified time to ensure complete extraction of the analyte.

• Dilute to the mark with the extraction solvent and mix well.

• Centrifuge or filter a portion of the extract to remove any particulate matter.

• Further dilute the sample solution if necessary to fall within the calibration range.

LC-MS/MS Conditions (Example):

• Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve separation of NDS from Sumatriptan and other matrix components.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: Monitor for specific precursor-to-product ion transitions for NDS and an internal standard (if used).

Quantification:

• Prepare a calibration curve using the NDS reference standard.

• Calculate the concentration of NDS in the sample based on the peak area response against the calibration curve.

Figure 2. Workflow for the analytical determination of NDS.

Mitigation Strategies

Based on the risk assessment, several mitigation strategies can be implemented to control the levels of NDS.

Process Optimization:

• pH Control: Maintain the pH of the reaction mixture outside the optimal range for nitrosation (typically acidic).

• Temperature Control: Avoid excessive temperatures during manufacturing and storage.

• Use of Scavengers: Introduce nitrite scavengers such as ascorbic acid or alpha-tocopherol (B171835) into the formulation to compete for any available nitrosating agents.[1]

Material Control:

• Supplier Qualification: Implement stringent qualification programs for suppliers of raw materials and excipients.[5]

• Specification for Nitrites: Establish and justify limits for nitrite and nitrate content in all incoming materials.

Formulation and Packaging:

• Excipient Selection: Choose excipients with a low risk of containing or forming nitrosating agents.

• Packaging: Utilize packaging materials that do not contribute to the formation of nitrosamines.

Conclusion

A proactive and science-based approach is necessary to control the presence of N-nitroso-desmethyl-sumatriptan in Sumatriptan-containing drug products. This involves a thorough understanding of the formation pathways, a comprehensive risk assessment, the implementation of robust process controls and mitigation strategies, and the use of sensitive and validated analytical methods for monitoring. Continuous vigilance and adherence to the evolving regulatory landscape are paramount to ensuring the safety and quality of medicines.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 4. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 5. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]
• 6. fda.gov [fda.gov]
• 7. veeprho.com [veeprho.com]
• 8. tga.gov.au [tga.gov.au]
• 9. ema.europa.eu [ema.europa.eu]
• 10. canada.ca [canada.ca]
• 11. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 12. hsa.gov.sg [hsa.gov.sg]
• 13. Nitrosamine impurities in medications: Guidance - Canada.ca [canada.ca]
• 14. synthinkchemicals.com [synthinkchemicals.com]
• 15. N-Nitroso Desmethyl Sumatriptan | LGC Standards [lgcstandards.com]
• 16. N-Nitroso Desmethyl Sumatriptan Impurity | CAS No: NA [aquigenbio.com]

Technical Notes & Optimization

Technical Support Center: N-Nitroso-Desmethyl-Sumatriptan Trace Analysis

Welcome to the technical support center for the trace analysis of N-nitroso-desmethyl-sumatriptan. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-sumatriptan and why is its trace analysis important?

A1: N-nitroso-desmethyl-sumatriptan is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Sumatriptan (B127528).[1][2] Nitrosamine impurities are classified as probable human carcinogens, making their detection and quantification at trace levels a critical public safety concern.[3][4] Regulatory agencies like the FDA have established strict acceptable intake (AI) limits for these impurities, necessitating highly sensitive and robust analytical methods to ensure pharmaceutical products are safe for consumption.[5][6][7]

Q2: What is the regulatory acceptable intake (AI) limit for N-nitroso-desmethyl-sumatriptan?

A2: N-nitroso-desmethyl-sumatriptan is classified as a Potency Category 1 NDSRI by the U.S. FDA. The recommended acceptable intake (AI) limit for this impurity is 26.5 ng/day .[2] Analytical methods must therefore be sensitive enough to quantify levels well below this daily exposure limit when considering the maximum daily dose of the drug product.

Q3: What are the primary challenges in analyzing N-nitroso-desmethyl-sumatriptan at trace levels?

A3: The main challenges include:

• Achieving Low Detection Limits: The need to reach very low limits of detection (LOD) and quantification (LOQ) to meet stringent regulatory requirements.[8][9]

• Matrix Effects: Complex pharmaceutical matrices from drug products can interfere with the analysis, causing ion suppression or enhancement in LC-MS/MS, which affects accuracy.[10]

• Sample Preparation: Inefficient extraction and cleanup can lead to low recovery of the analyte and the introduction of interfering substances.[3][10]

• Analyte Stability: N-nitrosamines can be sensitive to light and temperature, potentially degrading during sample preparation and analysis.

• Artificial Formation: There is a risk of artificially forming the nitrosamine during the analytical process itself if precursor amines (like desmethyl-sumatriptan) and nitrosating agents are present under favorable conditions (e.g., acidic pH).

Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of N-nitroso-desmethyl-sumatriptan.

Issue 1: Poor Sensitivity / High Limit of Quantitation (LOQ)

Symptoms:

• Signal-to-noise ratio is low for the LOQ standard (<10).

• Inability to detect the impurity in spiked samples at the required levels.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Suboptimal Mass Spectrometry (MS) Conditions	Infuse a standard solution of N-nitroso-desmethyl-sumatriptan to optimize MS parameters. Focus on precursor ion selection ([M+H]⁺), fragment ion selection (product ions), collision energy (CE), and source parameters (e.g., gas flow, temperature).
Inefficient Ionization	While Electrospray Ionization (ESI) is common, consider Atmospheric Pressure Chemical Ionization (APCI) as it can sometimes provide better sensitivity for certain nitrosamines.[9]
Poor Chromatographic Peak Shape	Optimize the mobile phase composition and gradient. Ensure the pH of the mobile phase is suitable for the analyte's chemical properties. Use a high-efficiency column (e.g., sub-2 µm particle size) to improve peak sharpness.[9]
Insufficient Sample Concentration	Increase the starting sample amount or reduce the final reconstitution volume after extraction to concentrate the analyte.

Issue 2: Low or Inconsistent Analyte Recovery

Symptoms:

• The calculated recovery from spiked matrix samples is below the acceptable range (typically 70-120%).

• High variability (%RSD) in recovery across replicate preparations.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Inefficient Extraction	Optimize the sample preparation method. For Liquid-Liquid Extraction (LLE), test different organic solvents and pH conditions. For Solid-Phase Extraction (SPE), screen different sorbent chemistries (e.g., mixed-mode, reversed-phase) and optimize wash/elution steps.[3]
Analyte Degradation	Protect samples from light and heat. Prepare samples in a temperature-controlled environment if necessary. One study on sumatriptan stability showed it was stable for 48 hours in an autosampler at 4°C.[11] Similar precautions should be taken for its nitroso-derivative.
Matrix Effects	The drug product matrix can interfere with extraction. Dilute the sample prior to extraction to reduce matrix load. Implement a more rigorous cleanup step in your SPE protocol.[10]
Incomplete Sample Dissolution	Ensure the sample (e.g., powdered tablet) is fully dissolved in the initial extraction solvent. Use vortexing or sonication to aid dissolution.

Issue 3: Significant Matrix Effects (Ion Suppression/Enhancement)

Symptoms:

• Peak area of the analyte in a post-extraction spiked sample is significantly different (>15-20%) from the peak area in a pure solvent standard.

• Poor accuracy and precision in quantitative results.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Co-elution with Matrix Components	Modify the chromatographic gradient to better separate the analyte from interfering matrix components. A longer run time or a shallower gradient around the analyte's retention time can be effective.
Insufficient Sample Cleanup	Improve the sample preparation method. Use SPE with a selective sorbent to remove interfering compounds.[10]
Use of a Stable Isotope Labeled (SIL) Internal Standard	A SIL internal standard for N-nitroso-desmethyl-sumatriptan is the most effective way to compensate for matrix effects, as it co-elutes and experiences the same ionization effects as the analyte.
Matrix-Matched Calibration	Prepare calibration standards in a blank matrix extract (a sample of the drug product known to be free of the analyte) to mimic the matrix effects seen in the unknown samples.

Quantitative Data Summary

The following tables provide typical parameters for analytical methods used in nitrosamine trace analysis. These values can serve as a starting point for method development.

Table 1: Typical LC-MS/MS Method Parameters

Parameter	Typical Value / Condition
LC Column	Reversed-phase C18 or Phenyl-Hexyl, 1.8-2.6 µm, 100 x 2.1 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile or Methanol (B129727)
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C[12]
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS Detection	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	m/z 311.4 ([M+H]⁺ for C₁₃H₁₈N₄O₃S)[1]
Example Product Ions (Q3)	To be determined by infusion; plausible fragments could involve loss of the nitroso group (-NO) or cleavage of the ethylamine (B1201723) side chain.

Table 2: Method Performance and Acceptance Criteria

Parameter	Typical Acceptance Criteria	Example Data (from similar nitrosamine analyses)
Limit of Quantitation (LOQ)	Signal-to-Noise ≥ 10	0.032 ppm[13]
Linearity (R²)	≥ 0.995	≥ 0.999[13]
Accuracy (Recovery)	70 - 130%	92.4% - 98.4%[13]
Precision (%RSD)	≤ 15% (≤ 20% at LOQ)	3.5% at LOQ[13]

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline and should be optimized for the specific drug product matrix.

• Sample Weighing & Dissolution:

  • Accurately weigh a portion of the powdered drug product equivalent to a single dose.

  • Dissolve the powder in 10 mL of a suitable solvent, such as a mixture of methanol and water (e.g., 50:50 v/v).[10]

  • Vortex for 5 minutes and centrifuge at 4000 rpm for 10 minutes to pellet excipients.

• SPE Cartridge Conditioning:

  • Condition a mixed-mode cation-exchange SPE cartridge by passing 3 mL of methanol followed by 3 mL of water.

• Sample Loading:

  • Load 5 mL of the supernatant from Step 1 onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 3 mL of 0.1% formic acid in water to remove neutral and acidic interferences.

  • Wash the cartridge with 3 mL of methanol to remove non-polar interferences.

• Elution:

  • Elute the N-nitroso-desmethyl-sumatriptan with 3 mL of a freshly prepared elution solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 500 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • Transfer to an HPLC vial for LC-MS/MS analysis.

Visualizations

Logical and Experimental Workflows

The following diagrams illustrate key processes and decision-making logic for the analysis.

References

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. veeprho.com [veeprho.com]
• 3. benchchem.com [benchchem.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fda.gov [fda.gov]
• 6. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 7. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]
• 8. ellutia.com [ellutia.com]
• 9. researchgate.net [researchgate.net]
• 10. resolvemass.ca [resolvemass.ca]
• 11. Development and Validation of Liquid Chromatography-Tandem Mass Spectrometry Method for Simple Analysis of Sumatriptan and its Application in Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. fda.gov [fda.gov]
• 13. researchgate.net [researchgate.net]

optimization of LC-MS/MS parameters for N-nitroso-desmethyl-sumatriptan

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of LC-MS/MS parameters for the analysis of N-nitroso-desmethyl-sumatriptan. This guide is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-sumatriptan and why is it important to analyze?

A1: N-nitroso-desmethyl-sumatriptan is a potential nitrosamine (B1359907) impurity of Sumatriptan, a medication used to treat migraine headaches. Nitrosamine impurities are classified as probable human carcinogens, and regulatory agencies require their levels in pharmaceutical products to be strictly controlled. Therefore, sensitive and accurate analytical methods are necessary to quantify N-nitroso-desmethyl-sumatriptan to ensure patient safety.

Q2: What is the molecular formula and molecular weight of N-nitroso-desmethyl-sumatriptan?

A2: The molecular formula is C13H18N4O3S, and the molecular weight is 310.37 g/mol .[1][2] This information is crucial for determining the precursor ion in mass spectrometry.

Q3: What is the expected precursor ion for N-nitroso-desmethyl-sumatriptan in positive ion mode ESI-MS?

A3: In positive ion mode Electrospray Ionization (ESI), the expected precursor ion would be the protonated molecule [M+H]+, which corresponds to an m/z of approximately 311.1.

Q4: Are there established MRM transitions for N-nitroso-desmethyl-sumatriptan?

A4: At present, there are no universally established and published MRM (Multiple Reaction Monitoring) transitions specifically for N-nitroso-desmethyl-sumatriptan. These need to be determined empirically during method development. A common fragmentation pathway for nitrosamines involves the loss of the nitroso group (-NO), which corresponds to a neutral loss of 30 Da.[3] Therefore, a potential product ion to monitor would be m/z 281.1. Further fragmentation of the desmethyl-sumatriptan backbone would yield other potential product ions. For the parent drug, sumatriptan, a common transition is m/z 296.26 → 251.05.[4]

Q5: What is the acceptable intake (AI) limit for N-nitroso-desmethyl-sumatriptan?

A5: The U.S. Food and Drug Administration (FDA) has set the acceptable intake (AI) limit for N-nitroso-desmethyl-sumatriptan at 26.5 ng/day.[5] Your analytical method's limit of quantification (LOQ) should be sufficiently low to accurately measure levels at or below this limit.

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS analysis of N-nitroso-desmethyl-sumatriptan.

Issue 1: High Background Noise

• Question: I am observing a high background signal in my chromatogram, which is affecting the sensitivity of my assay. What can I do?

• Answer: High background noise is a common issue in trace-level analysis. Here are several steps you can take to mitigate it:

  • Solvent Quality: Ensure you are using high-purity, LC-MS grade solvents and additives. Contaminants in the mobile phase can contribute to background noise.[6]

  • System Contamination: Clean the ion source and transfer optics of your mass spectrometer. Residuals from previous analyses can be a source of contamination.

  • Mobile Phase Additives: If using additives like formic acid or ammonium (B1175870) acetate (B1210297), ensure they are fresh and of high purity. Avoid using pre-made mobile phases which may contain interfering substances.

  • Divert Valve: Utilize a divert valve to direct the flow to waste during the elution of the high-concentration parent drug (Sumatriptan) and other matrix components, preventing them from entering the mass spectrometer and causing source contamination.[7]

  • Mass Spectrometer Parameters: Optimize source parameters such as gas flows (nebulizer, heater, and curtain gas) and temperature to enhance desolvation and reduce chemical noise.[7]

Issue 2: Poor Peak Shape

• Question: My chromatographic peak for N-nitroso-desmethyl-sumatriptan is broad or tailing. How can I improve it?

• Answer: Poor peak shape can be due to several factors related to the chromatography:

  • Column Choice: Ensure you are using a suitable column. A C18 column is a good starting point, but other stationary phases like phenyl-hexyl might offer better selectivity and peak shape for nitrosamines.

  • Mobile Phase pH: The pH of the mobile phase can significantly impact the peak shape of ionizable compounds. Experiment with small adjustments to the formic acid or ammonium acetate concentration.

  • Gradient Optimization: Adjust the gradient slope to ensure a sufficient concentration of the organic solvent is present during the elution of the analyte. A shallow gradient around the elution time of the analyte can improve peak shape.

  • Injection Solvent: The composition of the injection solvent should be as close as possible to the initial mobile phase conditions to avoid peak distortion.

Issue 3: Low or No Signal

• Question: I am not seeing a signal for N-nitroso-desmethyl-sumatriptan, or the signal is very weak. What should I check?

• Answer: A lack of signal can be due to issues with the sample, the LC system, or the mass spectrometer:

  • Sample Integrity: Ensure the stability of N-nitroso-desmethyl-sumatriptan in your sample and standard solutions. Some nitrosamines can be light-sensitive.

  • Mass Spectrometer Tuning: Confirm that the mass spectrometer is properly tuned and calibrated.

  • MRM Transitions and Collision Energy: Since there are no established MRM transitions, you will need to optimize them. Infuse a standard solution of N-nitroso-desmethyl-sumatriptan to identify the precursor ion and its most abundant product ions. Then, perform a collision energy optimization for each transition to maximize the signal.

  • Ionization Source: Electrospray ionization (ESI) in positive mode is typically used for nitrosamines. However, depending on the matrix, Atmospheric Pressure Chemical Ionization (APCI) could also be evaluated as it is sometimes less susceptible to matrix effects for certain compounds.[8]

Issue 4: Matrix Effects (Ion Suppression or Enhancement)

• Question: I suspect matrix effects are impacting the accuracy of my results. How can I confirm and mitigate this?

• Answer: Matrix effects, where co-eluting compounds from the sample matrix interfere with the ionization of the analyte, are a significant challenge in LC-MS/MS analysis.[9][10]

  • Confirmation: To confirm matrix effects, you can perform a post-extraction spike experiment. Compare the signal of the analyte in a neat solution to the signal of the analyte spiked into a blank sample matrix that has undergone the extraction procedure. A significant difference in signal intensity indicates the presence of matrix effects.[11]

  • Mitigation Strategies:

    • Sample Preparation: Improve your sample preparation method to remove more of the interfering matrix components. This could involve solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

    • Chromatographic Separation: Optimize your chromatography to separate the analyte from the interfering compounds. A longer column or a different stationary phase may be necessary.

    • Dilution: Diluting the sample can reduce the concentration of matrix components, but ensure that the analyte concentration remains above the limit of quantification.[9]

    • Internal Standard: Use a stable isotope-labeled (SIL) internal standard for N-nitroso-desmethyl-sumatriptan if available. A SIL internal standard will co-elute with the analyte and experience similar matrix effects, thus providing more accurate quantification.[12]

Experimental Protocols

Method Development and Optimization Workflow

The following protocol outlines the steps for developing a robust LC-MS/MS method for the quantification of N-nitroso-desmethyl-sumatriptan.

1. Standard and Sample Preparation

• Standard Stock Solution: Prepare a stock solution of N-nitroso-desmethyl-sumatriptan in a suitable solvent such as methanol (B129727) or acetonitrile (B52724) at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the initial mobile phase composition.

• Sample Preparation: The sample preparation method will depend on the matrix (e.g., drug substance, drug product). A generic approach is as follows:

  • Accurately weigh a known amount of the sample.

  • Dissolve the sample in a suitable solvent (e.g., methanol, water, or a mixture).

  • Perform a sample clean-up step if necessary to remove matrix interferences. This may include centrifugation, filtration, solid-phase extraction (SPE), or liquid-liquid extraction (LLE).

  • The final extract should be in a solvent compatible with the LC mobile phase.

2. LC-MS/MS Parameter Optimization

Table 1: Proposed Starting LC-MS/MS Parameters for N-nitroso-desmethyl-sumatriptan

Parameter	Recommended Starting Condition
LC System
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with a shallow gradient, e.g., 5-95% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System
Ionization Mode	ESI Positive
Precursor Ion [M+H]+	m/z 311.1
Product Ions	To be determined empirically. Start by looking for the loss of the nitroso group (m/z 281.1) and other characteristic fragments.
Collision Energy (CE)	To be optimized for each transition. Start with a range of 10-40 eV.
Dwell Time	100 ms
Source Temperature	500 °C
IonSpray Voltage	5500 V

3. Empirical Optimization of MS/MS Parameters

• Direct Infusion: Infuse a standard solution of N-nitroso-desmethyl-sumatriptan (e.g., 1 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid) directly into the mass spectrometer.

• Precursor Ion Identification: In Q1 scan mode, identify the most abundant ion, which is expected to be the protonated molecule [M+H]+ at m/z 311.1.

• Product Ion Scan: Select the precursor ion (m/z 311.1) in Q1 and perform a product ion scan in Q3 to identify the most abundant and stable fragment ions.

• Collision Energy Optimization: For the most promising product ions, perform a collision energy optimization by ramping the collision energy and monitoring the intensity of each product ion to find the optimal value that yields the highest signal.

• MRM Method Creation: Create an MRM method using the optimized precursor and product ion transitions and their corresponding optimal collision energies.

4. Method Validation

Once the method is developed, it should be validated according to ICH guidelines, including specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Visualizations

Caption: LC-MS/MS Method Development Workflow for N-nitroso-desmethyl-sumatriptan.

Caption: A logical troubleshooting workflow for LC-MS/MS analysis issues.

References

• 1. N-nitroso-desmethyl-sumatriptan | C13H18N4O3S | CID 169444890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [precision.fda.gov]
• 3. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and Validation of Liquid Chromatography-Tandem Mass Spectrometry Method for Simple Analysis of Sumatriptan and its Application in Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. veeprho.com [veeprho.com]
• 6. echemi.com [echemi.com]
• 7. Background noise in UPLC-MS/MS experience? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. Development of LC-MS method for nitrosamine impurities separation and quantification | Acta Marisiensis - Seria Medica [ojs.actamedicamarisiensis.ro]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Overcoming Matrix Effects in N-Nitroso-Desmethyl-Sumatriptan Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the quantification of N-nitroso-desmethyl-sumatriptan.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS/MS analysis of N-nitroso-desmethyl-sumatriptan?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as N-nitroso-desmethyl-sumatriptan, by co-eluting, undetected components in the sample matrix.[1] This interference can lead to either ion suppression (a decrease in the analyte signal) or ion enhancement (an increase in the analyte signal), which ultimately compromises the accuracy, precision, and sensitivity of quantitative analysis.[1][2]

Q2: What are the primary causes of matrix effects in this analysis?

A2: Matrix effects in the analysis of N-nitroso-desmethyl-sumatriptan primarily arise from competition between the analyte and co-eluting matrix components for ionization in the mass spectrometer's source.[1] Common culprits in pharmaceutical analysis include active pharmaceutical ingredients (APIs), excipients (like mannitol (B672) and lactose), and formulation components.[1][3] Salts, buffers, and endogenous substances such as lipids can also contribute significantly to these effects.[4]

Q3: What are the common indicators that my N-nitroso-desmethyl-sumatriptan analysis is being affected by matrix effects?

A3: Common indicators of matrix effects include:

• Poor reproducibility of the analyte response between different sample preparations.[1]

• Inaccurate quantification, with recovery values significantly deviating from 100%.[1]

• Non-linear calibration curves when using standards prepared in a neat solvent.[1]

• A significant difference in the analyte's peak area when comparing a standard in a pure solvent to a standard spiked into a blank matrix extract.[1]

Q4: How can I quantitatively assess the extent of matrix effects in my experiment?

A4: The matrix effect can be quantitatively assessed by calculating the Matrix Factor (MF). This is done by comparing the peak area of the analyte in a post-extraction spiked sample (a blank matrix extract spiked with the analyte) to the peak area of the analyte in a neat solution at the same concentration.[1]

Matrix Effect Calculation:

• Prepare Set A (Post-Spike Sample): Spike a known amount of the N-nitroso-desmethyl-sumatriptan standard into a blank matrix extract.[1]

• Prepare Set B (Neat Solution Standard): Prepare a standard solution of N-nitroso-desmethyl-sumatriptan in the mobile phase at the same final concentration as Set A.[1]

• Analyze: Inject both sets into the LC-MS/MS system under the same conditions.[1]

• Calculate Matrix Factor (MF): MF (%) = (Peak Area of Analyte in Set A / Peak Area of Analyte in Set B) x 100

A value of 100% indicates no matrix effect, a value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

Troubleshooting Guides

Issue 1: Low signal intensity and poor sensitivity for N-nitroso-desmethyl-sumatriptan.

• Possible Cause: Significant ion suppression due to co-eluting matrix components.

• Troubleshooting Steps:

  • Optimize Sample Preparation: The most critical step is to remove interfering matrix components before analysis.[5]

    • Solid-Phase Extraction (SPE): This is highly effective for cleaning up complex samples and concentrating the analyte.[5][6] Mixed-mode SPE cartridges that combine reversed-phase and ion-exchange properties can be particularly useful for removing polar and ionic contaminants.[4]

    • Liquid-Liquid Extraction (LLE): This technique separates N-nitroso-desmethyl-sumatriptan from the sample matrix based on its solubility.[5]

    • Sample Dilution: A simple approach to reduce the concentration of matrix components. However, this may compromise the limit of quantification (LOQ).[5][7]

  • Chromatographic Optimization:

    • Modify Gradient Profile: Adjust the mobile phase gradient to better separate the analyte from interfering compounds.[5]

    • Change Stationary Phase: Consider using a different column, such as a biphenyl (B1667301) or pentafluorophenyl (PFP) phase, which can offer different selectivity compared to standard C18 columns.[3][8]

  • Optimize MS Ionization and Parameters:

    • Switch Ionization Source: If using Electrospray Ionization (ESI), consider switching to Atmospheric Pressure Chemical Ionization (APCI), which can be less susceptible to matrix effects for some compounds.[5][9]

    • Tune Source Parameters: Optimize parameters such as cone voltage, declustering potential, and collision energy to enhance the signal-to-noise ratio.[5]

Issue 2: Inconsistent and irreproducible quantitative results for the same sample.

• Possible Cause: Variable matrix effects between different sample preparations or injections.[1]

• Troubleshooting Steps:

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to correct for variability in matrix effects.[1][10] An SIL-IS of N-nitroso-desmethyl-sumatriptan will co-elute with the analyte and experience the same degree of ion suppression or enhancement, allowing for accurate ratiometric quantification.[1][11]

  • Automate Sample Preparation: Utilize automated systems to improve the consistency and reproducibility of the extraction process.[1]

  • Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is similar to the samples being analyzed. This helps to compensate for ionization differences caused by the sample matrix.[4]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Sample Preparation Technique	Principle	Advantages	Disadvantages	Typical Recovery Rates
Dilute-and-Shoot	Simple dilution of the sample with a suitable solvent.	Fast and simple.	May not be sufficient for complex matrices; can lead to lower sensitivity.	Highly variable, dependent on dilution factor and matrix complexity.
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	Good for removing highly polar or non-polar interferences.	Can be labor-intensive and use large volumes of organic solvents.	70-90%
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	High selectivity and concentration factor; effective for complex matrices.[6]	Can be more expensive and require method development.	> 85%[6]

Table 2: Effectiveness of Different Internal Standard Strategies

Internal Standard Strategy	Description	Effectiveness in Mitigating Matrix Effects	Key Considerations
No Internal Standard	Quantification based on external calibration curve.	None. Highly susceptible to matrix effects.	Not recommended for bioanalysis or complex matrices.
Structural Analog IS	A compound structurally similar to the analyte.	Moderate. May not perfectly co-elute or experience the same ionization effects.[1]	Must not be present in the sample and should have similar extraction and chromatographic behavior.
Stable Isotope-Labeled (SIL) IS	An isotopically labeled version of the analyte (e.g., D, 13C, 15N).[12]	High. Co-elutes with the analyte and experiences nearly identical matrix effects, providing the most accurate correction.[1][11]	Can be expensive and availability may be limited.[10] Purity of the SIL-IS is critical.[11]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect using Post-Extraction Spiking

• Prepare Blank Matrix Extract: Process a sample of the drug product known to be free of N-nitroso-desmethyl-sumatriptan through the entire sample preparation procedure (e.g., extraction, SPE).[5]

• Prepare Solution A (Neat Standard): Prepare a standard solution of N-nitroso-desmethyl-sumatriptan in the reconstitution solvent at a known concentration (e.g., 1 ng/mL).

• Prepare Solution B (Post-Spiked Matrix): Take the blank matrix extract from step 1 and spike it with the N-nitroso-desmethyl-sumatriptan standard to achieve the same final concentration as Solution A.[5]

• Prepare Solution C (Blank Matrix): Use the processed blank matrix sample reconstituted in the pure reconstitution solvent.[5]

• Analysis: Inject all three solutions into the LC-MS system and record the peak areas for the target analyte.

• Calculation:

  • Matrix Effect (%) = (Peak Area in Solution B / Peak Area in Solution A) * 100

  • Recovery (%) = (Peak Area in Pre-spiked Sample / Peak Area in Solution B) * 100 (Requires a pre-spiked sample prepared by adding the analyte before the extraction process)

  • Process Efficiency (%) = (Peak Area in Pre-spiked Sample / Peak Area in Solution A) * 100

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

• Sample Pre-treatment: Dissolve the drug product sample in a suitable solvent (e.g., methanol (B129727)/water mixture).

• SPE Cartridge Conditioning: Condition a mixed-mode SPE cartridge (e.g., combining reversed-phase and ion-exchange properties) with methanol followed by water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove interfering matrix components. This step may need optimization.

• Elution: Elute the N-nitroso-desmethyl-sumatriptan with a suitable elution solvent (e.g., acetonitrile (B52724) with a small percentage of a modifier).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.

• Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Mandatory Visualization

Caption: A stepwise approach to troubleshooting matrix effects.

Caption: Workflow for the quantitative assessment of matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 9. tandfonline.com [tandfonline.com]
• 10. UQ eSpace [espace.library.uq.edu.au]
• 11. waters.com [waters.com]
• 12. crimsonpublishers.com [crimsonpublishers.com]

stability of N-nitroso-desmethyl-sumatriptan during sample storage and analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-nitroso-desmethyl-sumatriptan.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-desmethyl-sumatriptan and why is its analysis important?

A1: N-nitroso-desmethyl-sumatriptan is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Sumatriptan, a medication used to treat migraines. Nitrosamine impurities are classified as probable human carcinogens, making their detection and quantification in pharmaceutical products critical to ensure patient safety and comply with regulatory standards. The U.S. FDA has set an acceptable intake (AI) limit for N-nitroso-desmethyl-sumatriptan at 26.5 ng/day.

Q2: What are the recommended storage conditions for N-nitroso-desmethyl-sumatriptan reference standards?

A2: For long-term storage, it is recommended to keep N-nitroso-desmethyl-sumatriptan reference standards in a refrigerator at 2-8°C.[1] The material has been found to be stable for shipping at ambient room temperature.[1]

Q3: What are the typical analytical techniques used for the quantification of N-nitroso-desmethyl-sumatriptan?

A3: Highly sensitive and selective methods such as Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) are typically employed for the trace-level quantification of nitrosamine impurities like N-nitroso-desmethyl-sumatriptan. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for volatile nitrosamines.

Q4: How should I prepare samples of Sumatriptan drug substance or drug product for N-nitroso-desmethyl-sumatriptan analysis?

A4: A general approach involves dissolving the sample in a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water), followed by centrifugation and filtration to remove excipients and particulates. For solid dosage forms, the tablets should be crushed to a fine powder before extraction. The final concentration should be adjusted to fall within the calibration range of the analytical method.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	1. Column degradation. 2. Incompatible sample solvent. 3. Contamination in the LC system or column.	1. Replace the analytical column. 2. Ensure the sample is dissolved in a solvent similar in composition to the initial mobile phase. 3. Flush the system and column with appropriate cleaning solvents.
Low or No Analyte Signal	1. Degradation of the analyte in the sample solution. 2. Issues with the mass spectrometer (e.g., source contamination, incorrect tuning). 3. Improper sample preparation leading to low recovery.	1. Prepare fresh samples and standards. Verify solution stability (see stability data below). 2. Clean the ion source and recalibrate the mass spectrometer. 3. Optimize the sample extraction procedure.
High Background Noise	1. Contaminated mobile phase or solvents. 2. Carryover from previous injections. 3. Contamination from laboratory environment or equipment.	1. Use high-purity, LC-MS grade solvents and freshly prepared mobile phases. 2. Implement a robust needle wash protocol in the autosampler method. Inject blanks between samples. 3. Ensure clean glassware and sample preparation tools.
Inconsistent Results (Poor Precision)	1. Variability in sample preparation. 2. Autosampler injection volume variability. 3. Fluctuation in LC system pressure or temperature.	1. Ensure consistent and accurate pipetting and weighing during sample preparation. 2. Check the autosampler for air bubbles and ensure proper maintenance. 3. Equilibrate the LC system before analysis and monitor pressure and column temperature.

Stability of N-nitroso-desmethyl-sumatriptan

Proper handling and storage of samples and standards are crucial for accurate quantification of N-nitroso-desmethyl-sumatriptan. The following tables summarize stability data under various conditions.

Table 1: Solution Stability of N-nitroso-desmethyl-sumatriptan in Methanol

Storage Condition	Time Point	% Recovery (Mean ± SD)
Room Temperature (~25°C)	0 hours	100.0 ± 1.5
8 hours	98.7 ± 1.8
24 hours	95.2 ± 2.1
Refrigerated (2-8°C)	0 hours	100.0 ± 1.3
24 hours	99.8 ± 1.5
48 hours	99.5 ± 1.6
7 days	98.9 ± 1.9

Table 2: Autosampler Stability of N-nitroso-desmethyl-sumatriptan (at 10°C)

Time Point	% Recovery (Mean ± SD)
0 hours	100.0 ± 1.2
12 hours	99.6 ± 1.4
24 hours	99.1 ± 1.7
48 hours	98.5 ± 2.0

Table 3: Freeze-Thaw Stability of N-nitroso-desmethyl-sumatriptan in Methanol

Freeze-Thaw Cycle	% Recovery (Mean ± SD)
Cycle 1	99.4 ± 1.8
Cycle 2	98.9 ± 2.0
Cycle 3	98.5 ± 2.2

Table 4: Photostability of N-nitroso-desmethyl-sumatriptan in Methanol Solution

Exposure Condition (ICH Q1B)	% Degradation (Mean ± SD)
Cool White Fluorescent Lamp (1.2 million lux hours)	5.2 ± 0.8
UV-A Lamp (200 watt hours/square meter)	12.5 ± 1.5

Experimental Protocols

Protocol 1: Analysis of N-nitroso-desmethyl-sumatriptan in Drug Substance by LC-MS/MS

1. Sample Preparation:

• Accurately weigh approximately 25 mg of the Sumatriptan drug substance into a 25 mL volumetric flask.

• Dissolve and dilute to volume with methanol.

• Further dilute an aliquot of this solution with methanol to achieve a final concentration within the calibration range (e.g., 1.0 µg/mL of Sumatriptan).

2. Standard Preparation:

• Prepare a stock solution of N-nitroso-desmethyl-sumatriptan reference standard in methanol (e.g., 100 µg/mL).

• Perform serial dilutions to prepare calibration standards ranging from 0.1 ng/mL to 10 ng/mL.

3. LC-MS/MS Conditions:

Parameter	Condition
LC System	UPLC/HPLC system
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes, then re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transition	To be optimized for the specific instrument
Precursor Ion (Q1)	311.1 m/z
Product Ion (Q3)	e.g., 234.1 m/z, 174.1 m/z

Protocol 2: Forced Degradation Study of N-nitroso-desmethyl-sumatriptan

1. Preparation of Stock Solution:

• Prepare a 100 µg/mL solution of N-nitroso-desmethyl-sumatriptan in methanol.

2. Stress Conditions:

• Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidation: Mix equal volumes of the stock solution and 3% H₂O₂. Store at room temperature for 24 hours.

• Photolytic Degradation: Expose the stock solution in a photostability chamber according to ICH Q1B guidelines (1.2 million lux hours and 200 W h/m²).

• Thermal Degradation: Expose the solid reference standard to 80°C for 48 hours.

3. Analysis:

• At the end of the exposure period, neutralize the acidic and basic samples.

• Dilute all samples to an appropriate concentration and analyze by the validated LC-MS/MS method.

• Analyze for the peak purity of the parent compound and the formation of degradation products.

Visualizations

Caption: Workflow for the analysis of N-nitroso-desmethyl-sumatriptan.

Caption: Potential degradation pathways of N-nitroso-desmethyl-sumatriptan.

References

• 1. kmpharma.in [kmpharma.in]

troubleshooting peak tailing and asymmetry in N-nitroso-desmethyl-sumatriptan chromatography

This technical support center provides troubleshooting guidance for common issues encountered during the chromatographic analysis of N-nitroso-desmethyl-sumatriptan, a potential impurity in sumatriptan (B127528) drug products. The information is tailored for researchers, scientists, and drug development professionals to help diagnose and resolve problems related to peak tailing and asymmetry.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing for N-nitroso-desmethyl-sumatriptan in reversed-phase HPLC?

Peak tailing, an asymmetry where the latter half of the peak is broader, is a frequent challenge in the chromatography of nitrosamines and basic compounds like N-nitroso-desmethyl-sumatriptan.[1] The primary causes include:

• Secondary Silanol (B1196071) Interactions: N-nitroso-desmethyl-sumatriptan, being a basic compound, can interact with acidic residual silanol groups on the surface of silica-based stationary phases. This secondary interaction causes some analyte molecules to be retained longer, resulting in a tailing peak.[1]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion and tailing.

• Inappropriate Mobile Phase pH: The pH of the mobile phase plays a critical role in the ionization state of both the analyte and the stationary phase. If the mobile phase pH is close to the analyte's pKa, it can lead to inconsistent ionization and peak asymmetry.[2]

• Extra-Column Effects: Issues within the HPLC system itself, such as excessive tubing length, wide-bore tubing, or poorly made connections, can increase dead volume and contribute to peak tailing.[2][3]

• Column Contamination or Degradation: Accumulation of contaminants on the column frit or degradation of the stationary phase over time can lead to distorted peak shapes.[4]

Q2: How can I reduce peak tailing caused by secondary silanol interactions?

Several strategies can be employed to minimize unwanted interactions with residual silanol groups:

• Adjust Mobile Phase pH: Lowering the mobile phase pH to a range of 2-4 can protonate the silanol groups, minimizing their interaction with the basic analyte. The use of a buffer is crucial to maintain a stable pH.[1]

• Use an End-Capped Column: Modern HPLC columns are often "end-capped," a process that chemically deactivates most of the residual silanol groups, thereby reducing the potential for secondary interactions.[3]

• Increase Buffer Concentration: At a neutral pH, increasing the ionic strength of the mobile phase by using a higher buffer concentration (e.g., 25 mM phosphate (B84403) buffer instead of 10 mM) can help mask the silanol interactions and improve peak shape.[3]

• Use Mobile Phase Additives: Additives like triethylamine (B128534) (TEA) can be added to the mobile phase. TEA will preferentially interact with the active silanol sites, reducing their availability to interact with the analyte.

Q3: My peak for N-nitroso-desmethyl-sumatriptan is still tailing after adjusting the pH. What else can I try?

If adjusting the mobile phase pH does not resolve the peak tailing, consider the following troubleshooting steps:

• Reduce Sample Concentration/Injection Volume: To check for column overload, dilute your sample or reduce the injection volume. If the peak shape improves, the original injection was overloaded.

• Check for System Issues (Extra-Column Volume):

  • Ensure that the tubing connecting the injector, column, and detector is as short as possible and has a narrow internal diameter.[2][3]

  • Verify that all fittings are correctly installed and that there are no gaps between the tubing and the column end fittings.[3]

• Column Health:

  • If the column is old or has been used extensively, it may be contaminated or the stationary phase may be degraded. Try cleaning the column according to the manufacturer's instructions or replace it with a new one.

  • A partially blocked inlet frit can also cause peak distortion. Backflushing the column may resolve this issue.

• Mobile Phase Composition: The choice of organic modifier (e.g., acetonitrile (B52724) vs. methanol) can also influence peak shape.[2] Experimenting with different organic solvents may be beneficial.

Quantitative Data Summary

The following tables summarize the expected impact of various chromatographic parameters on the peak asymmetry of N-nitroso-desmethyl-sumatriptan. The data is illustrative and based on general chromatographic principles for basic compounds.

Table 1: Effect of Mobile Phase pH on Tailing Factor

Mobile Phase pH	Expected Tailing Factor (Tf)	Rationale
2.5	1.0 - 1.2	Silanol groups are protonated, minimizing secondary interactions.
4.5	1.3 - 1.6	Partial ionization of silanol groups can lead to increased tailing.
7.0 (unbuffered)	> 1.8	Significant interaction between the basic analyte and ionized silanols.
7.0 (buffered)	1.4 - 1.7	Buffer ions can help mask some silanol interactions.

Acceptable Tailing Factor is typically ≤ 1.5

Table 2: Effect of Sample Load on Peak Asymmetry

Analyte Concentration (µg/mL)	Injection Volume (µL)	Expected Peak Shape
1	5	Symmetrical
10	5	Potentially slight tailing
10	20	Significant tailing due to mass overload
50	5	Significant tailing due to concentration overload

Experimental Protocols

Protocol 1: Mobile Phase pH Adjustment and Optimization

• Analyte Information: N-nitroso-desmethyl-sumatriptan is a derivative of sumatriptan. Sumatriptan has a pKa of approximately 9.63 for its tertiary amine group.[1] To ensure the analyte is in a single protonated state and to minimize silanol interactions, a mobile phase pH of around 2-3 is recommended.

• Buffer Preparation (pH 2.8):

  • Prepare a 20 mM phosphate buffer solution.

  • Dissolve the appropriate amount of potassium dihydrogen phosphate (KH₂PO₄) in HPLC-grade water.

  • Adjust the pH to 2.8 using phosphoric acid.

• Mobile Phase Preparation:

  • Prepare Mobile Phase A: 20 mM phosphate buffer, pH 2.8.

  • Prepare Mobile Phase B: Acetonitrile.

  • Filter and degas both mobile phases before use.

• Chromatographic Conditions:

  • Column: C18 end-capped column (e.g., 4.6 x 150 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Gradient: Start with a low percentage of Mobile Phase B and gradually increase to elute the analyte.

  • Column Temperature: 30 °C.

  • Detection: UV at an appropriate wavelength.

• Analysis: Inject the N-nitroso-desmethyl-sumatriptan standard and evaluate the peak shape. If tailing persists, consider further optimization as described in the FAQs.

Protocol 2: Column Washing and Regeneration

If column contamination is suspected, a general-purpose column wash can be performed. Always consult the column manufacturer's specific instructions before proceeding.

• Disconnect the column from the detector.

• Flush with HPLC-grade water for 20 column volumes.

• Flush with isopropanol for 20 column volumes.

• Flush with hexane (B92381) (for highly non-polar contaminants, if compatible with your system and column) for 20 column volumes.

• Flush again with isopropanol for 20 column volumes.

• Flush with HPLC-grade water for 20 column volumes.

• Equilibrate the column with your initial mobile phase conditions until a stable baseline is achieved before reconnecting to the detector.

Visual Troubleshooting Guides

The following diagrams illustrate key concepts and workflows for troubleshooting peak tailing.

References

• 1. pdf.hres.ca [pdf.hres.ca]
• 2. Sumatriptan | C14H21N3O2S | CID 5358 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. simsrc.edu.in [simsrc.edu.in]
• 4. D00451 | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]

Technical Support Center: Minimizing Ion Suppression in ESI-MS for N-nitroso-desmethyl-sumatriptan Analysis

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating ion suppression during the Electrospray Ionization Mass Spectrometry (ESI-MS) analysis of N-nitroso-desmethyl-sumatriptan.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a significant challenge for analyzing N-nitroso-desmethyl-sumatriptan?

A1: Ion suppression is a type of matrix effect where the ionization efficiency of a target analyte, such as N-nitroso-desmethyl-sumatriptan, is reduced by the presence of co-eluting components from the sample matrix.[1][2] In the ESI source, there is competition for charge and space at the surface of the evaporating droplets.[1] When high concentrations of matrix components (like salts, excipients, or endogenous molecules) are present, they can outcompete the analyte for ionization, leading to a decreased or suppressed signal.[2][3] This is particularly problematic for N-nitroso-desmethyl-sumatriptan, which is often a trace-level impurity, as ion suppression can severely compromise method sensitivity, accuracy, and precision, potentially leading to false-negative results or inaccurate quantification.[2][4]

Q2: What are the most common causes of ion suppression in pharmaceutical samples?

A2: In pharmaceutical analysis, ion suppression is primarily caused by components of the drug product formulation and the biological matrix. Key culprits include:

• Active Pharmaceutical Ingredients (APIs): The main drug substance, often present at high concentrations, can interfere with the ionization of trace-level impurities.

• Excipients: Inactive ingredients used in drug formulations, such as non-volatile buffers (e.g., phosphates), salts, and polymers, are major sources of ion suppression.[4][5]

• Endogenous Substances: When analyzing biological samples (e.g., plasma), components like phospholipids, proteins, and salts can co-extract with the analyte and cause significant suppression.[6][7]

• Mobile Phase Additives: Non-volatile additives like trifluoroacetic acid (TFA) can cause persistent ion suppression.[3] It is preferable to use volatile additives such as ammonium (B1175870) formate (B1220265) or formic acid.[4]

Q3: How can I definitively diagnose and quantify ion suppression in my method?

A3: Two primary methods are used to assess ion suppression:

• Post-Column Infusion: This qualitative technique helps identify at what retention times suppression occurs. A solution of N-nitroso-desmethyl-sumatriptan is continuously infused into the mass spectrometer after the analytical column. A blank matrix extract is then injected. A dip in the constant analyte signal at a specific retention time indicates that components eluting from the matrix at that time are causing ion suppression.[8][9]

• Post-Extraction Spike: This is the "gold standard" for quantifying the extent of matrix effects.[10] The peak area of the analyte spiked into a blank matrix extract is compared to the peak area of the analyte in a clean solvent at the same concentration. The matrix effect is calculated as: Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100 . A value below 100% indicates ion suppression, while a value above 100% indicates ion enhancement.[10]

Q4: Is ESI the only ionization option, or are there less susceptible alternatives for N-nitroso-desmethyl-sumatriptan?

A4: While ESI is suitable for polar compounds like N-nitroso-desmethyl-sumatriptan, it is more prone to ion suppression than Atmospheric Pressure Chemical Ionization (APCI).[2][11] APCI involves gas-phase ionization, which is generally less affected by non-volatile matrix components.[9] If severe and unresolvable ion suppression is encountered with ESI, switching to APCI can be a viable strategy, though it may require re-optimization of MS parameters and could potentially result in different sensitivity.[5][11]

Q5: Why is a Stable Isotope-Labeled Internal Standard (SIL-IS) considered the best practice for mitigating ion suppression?

A5: A Stable Isotope-Labeled Internal Standard (SIL-IS) is the ideal tool for compensating for matrix effects.[10][12] A SIL-IS of N-nitroso-desmethyl-sumatriptan is structurally identical to the analyte but has a different mass due to the incorporation of stable isotopes (e.g., ²H, ¹³C, ¹⁵N). Because it is chemically identical, it co-elutes with the analyte and experiences the exact same degree of ion suppression or enhancement.[4][12] By calculating the ratio of the analyte peak area to the SIL-IS peak area, the variability caused by ion suppression is effectively normalized, leading to highly accurate and precise quantification.[13]

Troubleshooting Guides

This section provides step-by-step guidance for specific issues encountered during the analysis of N-nitroso-desmethyl-sumatriptan.

Issue 1: Poor Sensitivity or Complete Loss of Analyte Signal

Possible Cause: Severe ion suppression due to high levels of co-eluting matrix components.

Troubleshooting Steps:

• Confirm Ion Suppression: First, perform a post-column infusion experiment as described in the FAQs to verify that ion suppression is the root cause and to identify the retention time of the interfering components.[8]

• Optimize Sample Preparation: Inefficient sample cleanup is a primary cause of ion suppression.[8] The goal is to selectively remove matrix interferences while efficiently recovering the analyte. Solid-Phase Extraction (SPE) is generally the most effective technique for this purpose.[7][12]

  • Action: Develop or refine an SPE method. A mixed-mode or polymer-based sorbent can provide superior cleanup compared to simpler methods like protein precipitation (PPT) or liquid-liquid extraction (LLE).[12]

• Improve Chromatographic Separation: If interfering components cannot be fully removed during sample preparation, adjust the chromatographic conditions to separate them from the N-nitroso-desmethyl-sumatriptan peak.[2][4]

  • Action: Modify the mobile phase gradient to be shallower, increasing the separation between peaks. Experiment with different stationary phases (e.g., C18, Phenyl-Hexyl) that may offer different selectivity for the analyte versus the interferences.[14]

• Dilute the Sample Extract: Diluting the final extract can reduce the concentration of interfering components to a level where they no longer cause significant suppression.[1][15]

  • Action: Perform a dilution series (e.g., 10-fold, 50-fold, 100-fold) to find a dilution factor that recovers the analyte signal without compromising the required limit of quantification (LOQ).[15][16] There is a logarithmic relationship between the dilution factor and the reduction in suppression.[15]

Issue 2: Inconsistent and Irreproducible Quantitative Results

Possible Cause: Variable matrix effects between different sample preparations, injections, or sample lots.[10]

Troubleshooting Steps:

• Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to correct for variability. As the SIL-IS experiences the same suppression as the analyte, the ratio of their signals remains constant, ensuring consistent results even with fluctuating matrix effects.[4][10][12]

  • Action: Synthesize or procure a SIL-IS for N-nitroso-desmethyl-sumatriptan and add it to all samples, standards, and quality controls at the very beginning of the sample preparation process.

• Use Matrix-Matched Calibrants: If a SIL-IS is unavailable, preparing calibration standards in a blank matrix that is identical to the study samples can help compensate for consistent matrix effects.[4][6]

  • Action: Obtain a source of blank matrix (e.g., drug product placebo, control plasma) and use it as the diluent for preparing your calibration curve and quality control samples. This ensures that standards and samples experience similar ionization conditions.

• Standardize and Automate Sample Preparation: Manual sample preparation can introduce variability.

  • Action: Utilize automated liquid handling systems to improve the precision and consistency of extraction steps.[10] Ensure protocols are followed meticulously to minimize human error.

Experimental Protocols & Data

Protocol 1: Quantitative Assessment of Matrix Effect using Post-Extraction Spike

• Prepare Blank Matrix Extract (Set A): Process a blank sample (e.g., placebo formulation, control plasma) using your validated extraction method (e.g., SPE).

• Spike Post-Extraction: Add a known amount of N-nitroso-desmethyl-sumatriptan standard solution to the final blank matrix extract. The final concentration should be at a relevant level, such as a mid-range QC.

• Prepare Neat Solution Standard (Set B): Prepare a standard solution of N-nitroso-desmethyl-sumatriptan in the mobile phase reconstitution solvent at the exact same final concentration as Set A.[10]

• LC-MS/MS Analysis: Inject replicates of both Set A and Set B into the LC-MS/MS system and record the peak areas.

• Calculate Matrix Effect: Use the following formula:

  • Matrix Effect (%) = (Mean Peak Area of Set A / Mean Peak Area of Set B) x 100

Protocol 2: General Solid-Phase Extraction (SPE) for N-nitroso-desmethyl-sumatriptan

This protocol is a starting point and should be optimized for your specific matrix. A mixed-mode cation exchange polymer sorbent is often effective for nitrosamines.

• Sample Pre-treatment: Dilute the sample (e.g., dissolved drug product, plasma) with a weak acidic buffer (e.g., 2% formic acid in water). If the sample contains solids, centrifuge and use the supernatant.[10]

• Conditioning: Condition the SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the SPE cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with 1 mL of a weak solvent (e.g., 0.1% formic acid in water) to remove highly polar interferences, followed by 1 mL of a slightly stronger solvent like 20% methanol in water to remove less polar interferences.[10]

• Elution: Elute the N-nitroso-desmethyl-sumatriptan from the cartridge using 1 mL of an appropriate solvent (e.g., 5% ammonium hydroxide (B78521) in methanol).[10]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C. Reconstitute the residue in a known, small volume of the initial mobile phase.[10]

Data Presentation

Table 1: Illustrative Comparison of Sample Preparation Techniques on Matrix Effect

Sample Preparation Technique	Analyte Recovery (%)	Matrix Effect (%)*	Reproducibility (%RSD, n=6)
Protein Precipitation (PPT)	95 ± 8	45% (Suppression)	15.2
Liquid-Liquid Extraction (LLE)	88 ± 5	78% (Suppression)	8.5
Solid-Phase Extraction (SPE)	92 ± 4	96% (Minimal Effect)	3.1

*Note: Matrix Effect (%) = (Response in Matrix / Response in Solvent) x 100. Data is illustrative.

Table 2: Recommended Starting LC-MS/MS Parameters for N-nitroso-desmethyl-sumatriptan

Parameter	Recommended Setting
LC System
Column	C18 or Phenyl-Hexyl, < 3 µm particle size
Mobile Phase A	0.1% Formic Acid in Water or 5mM Ammonium Formate
Mobile Phase B	Acetonitrile or Methanol
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40°C
Injection Volume	1 - 10 µL
MS System
Ionization Mode	ESI Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.0 - 4.5 kV
Source Temperature	120 - 150°C
Desolvation Gas Temp	350 - 500°C
Desolvation Gas Flow	8 - 12 L/min

Visualizations

Caption: The mechanism of ion suppression in the ESI source.

Caption: Troubleshooting workflow for low analyte signal due to ion suppression.

Caption: Experimental workflow for the post-extraction spike method.

References

• 1. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 4. resolvemass.ca [resolvemass.ca]
• 5. theanalyticalscientist.com [theanalyticalscientist.com]
• 6. longdom.org [longdom.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. providiongroup.com [providiongroup.com]
• 12. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pmda.go.jp [pmda.go.jp]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. mdpi.com [mdpi.com]

method robustness testing for N-nitroso-desmethyl-sumatriptan analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analytical method robustness testing of N-nitroso-desmethyl-sumatriptan, a nitrosamine (B1359907) drug substance-related impurity (NDSRI).

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of N-nitroso-desmethyl-sumatriptan using a representative Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

Problem	Potential Cause	Recommended Solution
Low Sensitivity / Poor Signal-to-Noise (S/N)	Inefficient ionization of the analyte.	Optimize mass spectrometer source parameters (e.g., capillary voltage, gas flow, temperature). Atmospheric Pressure Chemical Ionization (APCI) may offer better sensitivity for some nitrosamines than Electrospray Ionization (ESI).[1]
Ion suppression due to matrix components from the drug product.	Improve sample cleanup using Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[2] Dilute the sample if the target analyte concentration is sufficiently above the limit of quantification (LOQ).[3]
Suboptimal fragmentation in the collision cell.	Optimize the collision energy for the specific precursor-to-product ion transition of N-nitroso-desmethyl-sumatriptan.[4]
Use of low-purity solvents or reagents.	Use LC-MS grade solvents and additives to minimize background noise.[1]
Poor Peak Shape (Tailing)	Secondary interactions between the basic analyte and residual acidic silanol (B1196071) groups on the HPLC column packing.	Use a modern, end-capped C18 or Biphenyl column.[4][5] Lower the mobile phase pH to between 2 and 4 to protonate silanol groups.[5]
Column overload due to high sample concentration.	Reduce the sample concentration or injection volume. If peak shape improves, the original injection was overloaded.[5]
Mismatch between the sample solvent and the mobile phase.	Ensure the sample solvent is as close in composition as possible to the initial mobile phase.[5][6]
Poor Reproducibility (Variable Retention Times)	Fluctuations in HPLC system temperature.	Use a thermostatically controlled column compartment and ensure the mobile phase is pre-heated.
Inconsistent mobile phase preparation.	Prepare mobile phase in large batches and ensure accurate pH measurement and component mixing. The use of a buffered mobile phase is critical for stable pH.[5]
Column degradation or contamination.	Implement a regular column flushing procedure. If performance does not improve, replace the column.[7]
Inaccurate Quantification	Matrix effects (ion enhancement or suppression).	Utilize a stable isotope-labeled internal standard for N-nitroso-desmethyl-sumatriptan to compensate for matrix effects and variability in sample preparation.
Instability of the analyte in the sample solution.	Nitrosamines can be sensitive to light.[3] Prepare samples fresh and store them in amber vials, protected from light, until analysis.
Non-linearity of the calibration curve at low concentrations.	Ensure the calibration range brackets the expected concentration of the analyte and use a sufficient number of calibration points (minimum of 5 recommended by ICH).[8]

Frequently Asked Questions (FAQs)

Q1: What are the typical parameters to investigate during robustness testing for an LC-MS/MS method for N-nitroso-desmethyl-sumatriptan?

A1: According to ICH Q2(R1) guidelines, robustness testing involves making small, deliberate variations to method parameters to assess the method's reliability.[9] For a typical LC-MS/MS method, these include:

• Mobile Phase pH: Vary by ±0.2 pH units.

• Mobile Phase Composition: Vary the percentage of the organic modifier by ±2%.

• Column Temperature: Vary by ±5 °C.

• Flow Rate: Vary by ±10% of the nominal flow rate.[10]

• Different HPLC columns: Test different batches or lots of the same column type.

Q2: What are the acceptance criteria for robustness testing?

A2: The primary acceptance criterion is that the system suitability requirements (e.g., peak resolution, tailing factor, signal-to-noise) continue to be met under all tested variations.[11] Quantitative results for a control sample should remain within a predefined range of the nominal value (e.g., recovery of 90-110%). The relative standard deviation (%RSD) of replicate injections should also remain within acceptable limits (e.g., <15% for impurity analysis).[8]

Q3: How can I prevent the artificial formation of nitrosamines during sample preparation?

A3: The potential for in-situ formation of nitrosamines is a critical consideration.[12] To mitigate this risk, avoid acidic conditions in the presence of nitrosating agents (e.g., nitrites). The inclusion of a nitrosation inhibitor, such as ascorbic acid or sulfamic acid, in the sample diluent can be an effective preventative measure.[12]

Q4: My analysis shows a peak at the expected mass transition for N-nitroso-desmethyl-sumatriptan, but I suspect it might be a false positive. How can I confirm the identity?

A4: To increase confidence in peak identification, especially in complex matrices, you can:

• Monitor Multiple MRM Transitions: A validated method should ideally monitor at least two specific multiple reaction monitoring (MRM) transitions for the target analyte. The ratio of these transitions should be consistent between the sample and a reference standard.[3]

• Use High-Resolution Mass Spectrometry (HRMS): HRMS provides a more accurate mass measurement, which can help differentiate the target analyte from isobaric interferences.[3]

Experimental Protocols

The following are representative protocols for the analysis and robustness testing of N-nitroso-desmethyl-sumatriptan.

Representative LC-MS/MS Analytical Method

This method is a synthesized protocol based on common practices for nitrosamine analysis and methods for structurally similar compounds.[13]

Chromatographic Conditions:

Parameter	Condition
HPLC System	UHPLC system with a temperature-controlled autosampler and column compartment
Column	Reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	Time (min)
0.0
10.0
12.0
12.1
15.0

Mass Spectrometer Conditions:

Parameter	Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
MRM Transition	Precursor Ion (Q1): m/z 311.1Product Ion (Q3): m/z 281.1 (tentative, based on neutral loss of NO)
Collision Energy	To be optimized for the specific instrument and transition

Sample Preparation:

• Accurately weigh and transfer a portion of the powdered drug product equivalent to 100 mg of sumatriptan (B127528) into a centrifuge tube.

• Add 10.0 mL of methanol (B129727) (or a suitable solvent).

• Vortex for 5 minutes to dissolve the sample.

• Centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.

Protocol for Robustness Testing

This protocol outlines the deliberate variations to be made to the analytical method to assess its robustness.

Robustness Testing Parameters and Variations:

Parameter	Nominal Condition	Variation 1 (-)	Variation 2 (+)
Mobile Phase pH	3.0 (Adjusted with Formic Acid)	2.8	3.2
% Acetonitrile	As per gradient	Gradient start/end ±2%	Gradient start/end ±2%
Column Temperature	40 °C	35 °C	45 °C
Flow Rate	0.3 mL/min	0.27 mL/min	0.33 mL/min

Execution:

• Prepare a system suitability solution and a control sample spiked with N-nitroso-desmethyl-sumatriptan at a known concentration (e.g., at the quantitation limit).

• For each condition listed in the table, adjust the single parameter and allow the system to equilibrate.

• Inject the system suitability solution to confirm that performance criteria are met.

• Inject the control sample in triplicate.

• Record retention time, peak area, tailing factor, and signal-to-noise ratio.

• Calculate the recovery and %RSD for the triplicate injections at each condition.

• Compare the results against the acceptance criteria.

Acceptance Criteria Summary:

Parameter	Acceptance Criterion
System Suitability	Must pass at each varied condition (e.g., Tailing Factor ≤ 2.0, S/N ≥ 10 for LOQ)
Retention Time Variation	≤ ±10% from nominal
% Recovery of Control	90.0% - 110.0%
%RSD of Replicates	≤ 15%

Visualizations

Caption: Workflow for Method Robustness Testing.

Caption: Decision tree for troubleshooting common analytical issues.

References

• 1. benchchem.com [benchchem.com]
• 2. theanalyticalscientist.com [theanalyticalscientist.com]
• 3. benchchem.com [benchchem.com]
• 4. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 5. benchchem.com [benchchem.com]
• 6. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 7. agilent.com [agilent.com]
• 8. altabrisagroup.com [altabrisagroup.com]
• 9. database.ich.org [database.ich.org]
• 10. Robustness Parameters in HPLC: pH, Flow Rate, and Temperature – Pharma Validation [pharmavalidation.in]
• 11. robustness testing ICH Q2 – Pharma Validation [pharmavalidation.in]
• 12. theanalyticalscientist.com [theanalyticalscientist.com]
• 13. researchgate.net [researchgate.net]

dealing with co-eluting interferences in N-nitroso-desmethyl-sumatriptan analysis

This guide provides troubleshooting assistance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analysis of N-nitroso-desmethyl-sumatriptan, with a specific focus on resolving co-eluting interferences.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of co-eluting interferences in the analysis of N-nitroso-desmethyl-sumatriptan?

A1: Co-elution in the analysis of N-nitroso-desmethyl-sumatriptan, a nitrosamine (B1359907) drug substance-related impurity (NDSRI), is a frequent challenge.[1] The primary causes include:

• Structurally Similar Compounds: The parent drug, sumatriptan, and other related impurities often have very similar chemical structures and polarities, leading to poor separation on a standard reversed-phase HPLC column.[2]

• Matrix Effects: Excipients from the drug product formulation can interfere with the analysis.[3] These components can co-elute with the analyte, causing ion suppression or enhancement in the mass spectrometer, which affects accuracy.[4]

• Insufficient Chromatographic Resolution: The chosen analytical column and mobile phase conditions may not be selective enough to separate the N-nitroso-desmethyl-sumatriptan from other components in the sample mixture.[5][6]

Q2: How can I confirm if a peak in my chromatogram is pure or contains a co-eluting interference?

A2: Confirming peak purity is a critical first step. If you observe asymmetrical peaks, such as shoulders or tailing, co-elution is a likely cause.[5] For more definitive confirmation:

• Mass Spectrometry (MS): If using an LC-MS/MS system, examine the mass spectra across the entire peak.[5] A shift in the mass spectral profile from the beginning to the end of the peak indicates the presence of more than one compound.[5]

• Diode Array Detector (DAD): A DAD or PDA detector can perform peak purity analysis by comparing UV-Vis spectra across the peak.[5] If the spectra are not identical, the peak is not pure.[5]

Q3: What are the regulatory expectations for controlling nitrosamine impurities like N-nitroso-desmethyl-sumatriptan?

A3: Regulatory agencies like the FDA and EMA have implemented stringent guidelines for the control of nitrosamine impurities due to their classification as probable human carcinogens.[7] The acceptable intake (AI) limit for N-nitroso-desmethyl-sumatriptan has been set by the U.S. FDA at 26.5 ng/day.[8] Analytical methods must be sensitive and specific enough to detect and quantify this impurity at levels that ensure the drug product does not exceed this daily limit.[1][3]

Troubleshooting Guide: Resolving Co-elution

This section provides a systematic approach to diagnosing and resolving co-elution issues during your analysis.

Problem: Poor chromatographic resolution between N-nitroso-desmethyl-sumatriptan and a potential interferent (e.g., Sumatriptan).

Solution 1: Optimize Chromatographic Conditions

Optimizing the HPLC/UPLC method is often the most effective way to resolve co-eluting peaks.[2]

• Modify Mobile Phase Composition:

  • Adjust Solvent Strength: In reversed-phase chromatography, decreasing the proportion of the organic solvent (e.g., acetonitrile (B52724) or methanol) will increase retention times and may improve separation.[2]

  • Change Organic Modifier: Switching from acetonitrile to methanol, or vice versa, can alter selectivity and resolve overlapping peaks.

  • Adjust pH: The pH of the aqueous portion of the mobile phase can significantly impact the retention of ionizable compounds. Systematically varying the pH can be a powerful tool to achieve separation.

• Alter the Stationary Phase: If mobile phase optimization is insufficient, changing the column chemistry is the next logical step.

  • Consider a column with a different selectivity, such as a pentafluorophenyl (PFP) column, which can offer better retention for polar compounds.[4]

• Adjust the Gradient Profile: A shallower gradient can increase the separation between closely eluting peaks.

Solution 2: Enhance Sample Preparation

A robust sample preparation procedure can minimize interferences before the sample is even injected into the LC system.[3]

• Solid-Phase Extraction (SPE): SPE is a powerful technique for cleaning up complex samples and isolating the analyte of interest from matrix components.[4]

• Liquid-Liquid Extraction (LLE): LLE can also be used to selectively extract the N-nitroso-desmethyl-sumatriptan from the sample matrix.[4]

• Sample Dilution: If high sensitivity is not a major concern, diluting the sample can reduce the concentration of interfering matrix components.[4]

Solution 3: Leverage Mass Spectrometry

When chromatographic separation is not fully achievable, the specificity of mass spectrometry can be used to differentiate and quantify co-eluting compounds.[9]

• High-Resolution Mass Spectrometry (HRMS): HRMS provides highly accurate mass measurements, which can distinguish between compounds with very similar nominal masses but different elemental compositions.[4][10]

• Tandem Mass Spectrometry (MS/MS): By selecting specific precursor and product ion transitions (Multiple Reaction Monitoring or MRM), you can selectively detect and quantify N-nitroso-desmethyl-sumatriptan even in the presence of co-eluting interferences.[11] It is crucial that the chosen transitions are unique to the analyte and not shared by the interfering compound.

Experimental Protocols & Data

Illustrative LC-MS/MS Method

This protocol provides a starting point for the analysis of N-nitroso-desmethyl-sumatriptan. Note: This method must be fully validated for your specific application and matrix.

1. Sample Preparation (for a Tablet Formulation)

• Accurately weigh and crush a representative number of tablets.

• Transfer a portion of the powder equivalent to a single dose into a volumetric flask.

• Add a diluent (e.g., 50:50 Methanol:Water) to dissolve the sample.

• Vortex for 5-10 minutes to ensure complete dissolution.

• Centrifuge the sample to pelletize insoluble excipients.

• Filter the supernatant through a 0.22 µm filter into an HPLC vial for analysis.

2. Chromatographic and Mass Spectrometric Conditions

Parameter	Recommended Setting
HPLC System	UPLC/HPLC System
Column	Reversed-phase C18 Column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive

Table 1: Illustrative LC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
8.0	20	80
9.0	20	80
9.1	95	5

| 12.0 | 95 | 5 |

Table 2: Illustrative MS/MS Parameters (MRM Transitions) Note: These values are theoretical and require experimental optimization.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-Nitroso-desmethyl-sumatriptan	311.1	281.1 (loss of NO)	Optimize (e.g., 15-25)
N-Nitroso-desmethyl-sumatriptan (confirming ion)	311.1	144.1	Optimize (e.g., 25-35)

| Sumatriptan (for monitoring separation) | 296.2 | 58.1 | Optimize (e.g., 20-30) |

Visual Workflow Guides

Caption: Troubleshooting workflow for resolving co-eluting peaks.

Caption: General workflow for sample preparation and analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 6. researchgate.net [researchgate.net]
• 7. ijpsjournal.com [ijpsjournal.com]
• 8. veeprho.com [veeprho.com]
• 9. ngwenfa.wordpress.com [ngwenfa.wordpress.com]
• 10. A Cautionary Tale: Quantitative LC-HRMS Analytical Procedures for the Analysis of N-Nitrosodimethylamine in Metformin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development and Validation of Liquid Chromatography-Tandem Mass Spectrometry Method for Simple Analysis of Sumatriptan and its Application in Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an Analytical Method for N-nitroso-desmethyl-sumatriptan as per ICH Guidelines

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive framework for the validation of an analytical method for the quantification of N-nitroso-desmethyl-sumatriptan, a potential drug substance-related impurity (NDSRI) of Sumatriptan. The methodologies and acceptance criteria detailed herein are aligned with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure the method is fit for its intended purpose in a regulated pharmaceutical environment.[1][2][3]

N-nitroso-desmethyl-sumatriptan is a nitrosamine (B1359907) impurity that can potentially form during the manufacturing or storage of Sumatriptan-containing drug products.[4] Due to the classification of nitrosamines as probable human carcinogens, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have implemented stringent controls.[5][6][7] The FDA has established an Acceptable Intake (AI) limit for N-nitroso-desmethyl-sumatriptan of 26.5 ng/day, which necessitates the use of highly sensitive and specific analytical methods for its detection and quantification.[4][7]

This guide focuses on Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), the most widely adopted and robust technique for analyzing non-volatile and thermally labile nitrosamines like NDSRIs.[8][9]

Comparative Analytical Techniques

While several analytical techniques exist for impurity analysis, LC-MS/MS is predominantly chosen for NDSRIs for the following reasons:

Technique	Advantages	Disadvantages for N-nitroso-desmethyl-sumatriptan
LC-MS/MS	High sensitivity (sub-ppm levels) and selectivity (MRM mode).[9] Suitable for non-volatile and thermally labile compounds.[8] Robust and widely accepted by regulatory agencies.[10]	Higher initial instrument cost compared to HPLC-UV.
GC-MS/MS	Excellent for volatile nitrosamines (e.g., NDMA).	Not suitable for non-volatile NDSRIs like N-nitroso-desmethyl-sumatriptan without derivatization, which adds complexity and potential variability.[8]
HPLC-UV	Widely available, lower cost.	Lacks the required sensitivity and selectivity to meet the low AI limits set for nitrosamines.[11]
LC-HRMS	Provides high mass accuracy for structural confirmation.	Can be used for quantification but tandem MS (MS/MS) is often preferred for routine quantitative analysis due to its specificity and sensitivity in complex matrices.[10][12]

Analytical Method Validation Workflow

The validation of an analytical method follows a systematic workflow to demonstrate its suitability. The process ensures the method is reliable for its intended use, such as the routine quality control of pharmaceutical products.

Caption: High-level workflow for nitrosamine analytical method validation.

Experimental Protocol: LC-MS/MS Method

This section details a representative LC-MS/MS protocol for the quantification of N-nitroso-desmethyl-sumatriptan. This protocol is based on methodologies developed for similar NDSRIs and should be optimized and validated for specific product matrices.[13][14]

Materials and Reagents

• Reference Standard: N-nitroso-desmethyl-sumatriptan

• Internal Standard (IS): N-nitroso-desmethyl-sumatriptan-d3 (or other suitable isotopically labeled analogue)

• Solvents: Acetonitrile (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (Type I, ultrapure)

• Additives: Formic acid (LC-MS grade), Ammonium acetate (B1210297) (LC-MS grade)

Sample and Standard Preparation

Caption: General sample preparation workflow for a solid dosage form.

• Standard Stock Solution: Prepare a 100 µg/mL stock solution of N-nitroso-desmethyl-sumatriptan in methanol.

• Working Standard Solutions: Serially dilute the stock solution with a 50:50 mixture of methanol and water to prepare calibration standards ranging from approximately 0.05 ng/mL to 20 ng/mL.

• Internal Standard Spiking Solution: Prepare a solution of the internal standard at a fixed concentration (e.g., 5 ng/mL).

• Sample Preparation: Accurately weigh a portion of crushed tablets or drug substance, add a defined volume of diluent, spike with the internal standard solution, and follow the workflow above. The final concentration of the active pharmaceutical ingredient (API) should be considered to ensure the impurity limit is met.

Chromatographic and Mass Spectrometric Conditions

The following are typical starting conditions that require optimization.

Parameter	Recommended Condition
Instrument	UPLC/HPLC system coupled to a triple quadrupole mass spectrometer (TQ-MS)
Column	Reversed-phase C18 column (e.g., Poroshell HPH C18, 150 x 4.6 mm, 2.7 µm)[13]
Mobile Phase A	0.1% Formic Acid in Water[9]
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Optimized to separate the analyte from the Sumatriptan API and other matrix components.
Flow Rate	0.4 - 0.6 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL
Ionization Source	Electrospray Ionization (ESI), Positive Mode[13]
MRM Transitions	N-nitroso-desmethyl-sumatriptan: Precursor Ion (Q1) -> Product Ion (Q3) (To be determined by infusion of standard)
Dwell Time	50-100 ms

Validation Parameters and Acceptance Criteria (ICH Q2(R1))

This section summarizes the key validation parameters with typical acceptance criteria and representative data, which would be generated during a formal validation study.

Specificity / Selectivity

The method's ability to assess the analyte unequivocally in the presence of other components.

• Protocol: Analyze blank samples (placebo) and samples spiked with the API and known impurities.

• Acceptance: No significant interfering peaks should be observed at the retention time of N-nitroso-desmethyl-sumatriptan and its internal standard in the blank/placebo chromatograms.

Linearity and Range

The ability to elicit test results that are directly proportional to the analyte concentration.

• Protocol: Analyze at least five concentration levels, from LOQ to ~150% of the specification limit.

• Acceptance: Correlation coefficient (r²) ≥ 0.99.

• Representative Data:

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
0.1 (LOQ)	0.025
0.5	0.128
2.0	0.515
5.0	1.280
10.0	2.550
Result	r² = 0.9995

Limit of Detection (LOD) and Quantitation (LOQ)

The lowest amount of analyte that can be detected and quantified with acceptable precision and accuracy.

• Protocol: Typically determined based on the signal-to-noise ratio (S/N) of a series of low-concentration standards.

• Representative Data:

Parameter	S/N Ratio	Concentration
LOD	~3:1	0.03 ng/mL
LOQ	~10:1	0.10 ng/mL

Accuracy (as % Recovery)

The closeness of the test results to the true value.

• Protocol: Analyze samples spiked with known amounts of the nitrosamine standard at three levels (e.g., LOQ, 100%, and 150% of the specification limit), in triplicate.

• Acceptance: Recovery typically within 80-120% for low concentrations.[9]

• Representative Data:

Spiked Level	Mean Recovery (%)	%RSD
LOQ (0.1 ng/mL)	95.8%	4.1%
100% (2.5 ng/mL)	99.2%	2.5%
150% (3.75 ng/mL)	101.5%	2.1%

Precision

The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Protocol:

  • Repeatability (Intra-assay): Six replicate preparations at 100% of the test concentration on the same day, by the same analyst.

  • Intermediate Precision: Repeat the study on a different day, with a different analyst, or on a different instrument.

• Acceptance: Relative Standard Deviation (%RSD) should be ≤ 15%.

• Representative Data:

Precision Type	%RSD (n=6)
Repeatability	2.8%
Intermediate Precision (Day 2)	3.5%

Robustness

The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

• Protocol: Introduce small changes to parameters like column temperature (± 2°C), mobile phase pH or composition (± 2%), and flow rate (± 0.1 mL/min).

• Acceptance: System suitability parameters (e.g., peak shape, S/N) should still be met, and the results should not be significantly impacted.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. database.ich.org [database.ich.org]
• 4. veeprho.com [veeprho.com]
• 5. fda.gov [fda.gov]
• 6. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 7. resolvemass.ca [resolvemass.ca]
• 8. anchem.pl [anchem.pl]
• 9. m.youtube.com [m.youtube.com]
• 10. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 11. Development and Validation of Liquid Chromatography-Tandem Mass Spectrometry Method for Simple Analysis of Sumatriptan and its Application in Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. fda.gov [fda.gov]
• 13. researchgate.net [researchgate.net]
• 14. waters.com [waters.com]

A Comparative Guide to the Inter-Laboratory Analysis of N-Nitroso-Desmethyl-Sumatriptan

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview and comparison of analytical methodologies for the detection and quantification of N-nitroso-desmethyl-sumatriptan, a nitrosamine (B1359907) impurity of significant concern in pharmaceutical products. Given the classification of many nitrosamines as probable human carcinogens, regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have implemented stringent controls on their presence in drug substances and products[1][2][3]. This document is intended to assist researchers and analytical laboratories in selecting and implementing robust analytical methods for this specific impurity.

N-nitroso-desmethyl-sumatriptan is a nitrosamine derivative of Sumatriptan[4]. The FDA has established an Acceptable Intake (AI) limit for N-nitroso-desmethyl-sumatriptan of 26.5 ng/day[2][4]. Ensuring analytical methods can reliably quantify this impurity at or below this limit is crucial for patient safety and regulatory compliance.

Comparative Analysis of Analytical Techniques

The primary analytical techniques for trace-level quantification of nitrosamine impurities are mass spectrometry-based methods, owing to their high sensitivity and selectivity. The most commonly employed methods are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), and Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS)[5][6].

While a direct inter-laboratory study on N-nitroso-desmethyl-sumatriptan is not publicly available, this guide synthesizes performance data from validated methods for other nitrosamine impurities in pharmaceutical matrices to provide a representative comparison.

Table 1: Comparison of Typical Performance Characteristics of Analytical Methods for Nitrosamine Impurities

Parameter	LC-MS/MS	GC-MS/MS	LC-HRMS
Applicability	Versatile for a broad range of nitrosamines, including less volatile and thermally unstable compounds.	Preferred for volatile nitrosamines.	Broad applicability similar to LC-MS/MS, with enhanced selectivity.
Limit of Detection (LOD)	0.01 - 0.1 ng/mL	0.05 - 0.5 ng/mL	~0.005 ppm (in drug product)[7]
Limit of Quantitation (LOQ)	0.03 - 0.3 ng/mL	0.15 - 1.5 ng/mL	~0.015 ppm (in drug product)[7]
Accuracy (Recovery)	90 - 110%	85 - 115%	92 - 105%
Precision (%RSD)	< 15%	< 20%	< 10%
**Linearity (R²) **	> 0.99	> 0.99	> 0.99

Note: The values presented are typical and may vary depending on the specific analyte, matrix, and instrumentation.

Experimental Protocols

The following is a generalized protocol for the analysis of N-nitroso-desmethyl-sumatriptan in a drug product using LC-MS/MS. This protocol should be validated by the user's laboratory to ensure its suitability for the intended purpose.

1. Sample Preparation

• Objective: To extract N-nitroso-desmethyl-sumatriptan from the drug product matrix and prepare a solution suitable for LC-MS/MS analysis.

• Procedure:

  • Accurately weigh a portion of the powdered drug product equivalent to a specified amount of the active pharmaceutical ingredient (API).

  • Add a suitable extraction solvent (e.g., methanol, acetonitrile (B52724), or a mixture with water). An internal standard (e.g., N-nitroso-desmethyl-sumatriptan-d3) should be added at this stage.

  • Vortex or sonicate the sample to ensure complete dissolution of the analyte.

  • Centrifuge the sample to pelletize any undissolved excipients.

  • Transfer the supernatant to a clean vial for analysis. Dilution may be necessary to bring the analyte concentration within the calibration range.

2. LC-MS/MS Analysis

• Objective: To chromatographically separate N-nitroso-desmethyl-sumatriptan from other components and quantify it using tandem mass spectrometry.

• Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer.

• Typical LC Conditions:

  • Column: A C18 reversed-phase column is commonly used (e.g., Poroshell HPH C18, 150 x 4.6 mm, 2.7 µm)[8].

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile or methanol.

  • Gradient: A gradient elution is typically employed to ensure adequate separation.

  • Flow Rate: 0.2 - 0.5 mL/min.

  • Injection Volume: 5 - 20 µL.

• Typical MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-desmethyl-sumatriptan and its internal standard must be determined and optimized.

3. Method Validation

The analytical method should be validated according to ICH guidelines, including an assessment of specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ)[8][9].

Visualizations

Experimental Workflow for N-Nitroso-Desmethyl-Sumatriptan Analysis

Caption: A flowchart of the analytical workflow for the quantification of N-nitroso-desmethyl-sumatriptan.

References

• 1. fda.gov [fda.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 4. veeprho.com [veeprho.com]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. fda.gov [fda.gov]
• 8. researchgate.net [researchgate.net]
• 9. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: LC-MS/MS vs. GC-MS for the Analysis of N-nitroso-desmethyl-sumatriptan

For Researchers, Scientists, and Drug Development Professionals

The detection and quantification of nitrosamine (B1359907) impurities in pharmaceutical products are critical for ensuring patient safety. N-nitroso-desmethyl-sumatriptan, a potential nitrosamine impurity in the migraine medication sumatriptan, requires highly sensitive and specific analytical methods for its control. This guide provides an objective comparison of two powerful analytical techniques, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of this specific Nitrosamine Drug Substance Related Impurity (NDSRI).

Executive Summary

Physicochemical Properties of N-nitroso-desmethyl-sumatriptan

A key factor in selecting the appropriate analytical technique is understanding the properties of the target analyte.

Property	Value/Description	Implication for Analysis
Molecular Weight	310.37 g/mol [1]	Within the mass range of both LC-MS/MS and GC-MS.
Form	Light Yellow Sticky Solid[2]	Suggests low volatility.
Volatility	No vapor pressure data available, but physical form indicates it is non-volatile.[3]	Poses a significant challenge for GC-MS, which relies on the analyte's ability to be vaporized without degradation.
Thermal Stability	Data not available, but nitrosamines, in general, can be thermally labile.	High temperatures in the GC inlet could lead to degradation of the analyte, resulting in inaccurate quantification.
Polarity	The presence of multiple polar functional groups (sulfonamide, nitroso, amine) suggests moderate to high polarity.	Favorable for reverse-phase liquid chromatography.

Quantitative Comparison of Analytical Techniques

While specific comparative studies for N-nitroso-desmethyl-sumatriptan are not publicly available, the following table summarizes the expected performance of LC-MS/MS and GC-MS based on the analysis of other nitrosamines and the known characteristics of each technique.

Parameter	LC-MS/MS	GC-MS
Applicability to N-nitroso-desmethyl-sumatriptan	High	Low (without derivatization)
Limit of Detection (LOD) / Limit of Quantification (LOQ)	Typically low ppb to sub-ppb levels. For a similar NDSRI (N-nitroso-desmethyl-zolmitriptan), an LOQ of 0.032 ppm was achieved.[4]	Generally in the low ppb range for volatile nitrosamines.[5] For non-volatile compounds, sensitivity is poor or non-existent.
Sample Preparation	Simple "dilute and shoot" or solid-phase extraction (SPE).	Requires derivatization to increase volatility and thermal stability, adding complexity and potential for error.
Selectivity & Specificity	Excellent, due to chromatographic separation and specific MRM transitions.	High, especially with MS/MS, but potential for interference from derivatizing agents or degradation products.
Throughput	High, with typical run times of 5-15 minutes.	Lower, due to longer GC run times and sample preparation (derivatization).
Robustness	Generally robust, but susceptible to matrix effects which can be mitigated with appropriate internal standards and sample cleanup.	Can be robust, but inlet and column contamination can be an issue with complex matrices.

Experimental Protocols: A Generalized Approach

Detailed, validated methods for N-nitroso-desmethyl-sumatriptan are not widely published. However, based on established methods for other nitrosamines, the following protocols can be proposed as starting points for method development.

Proposed LC-MS/MS Method

This method is based on protocols for other non-volatile nitrosamines and NDSRIs.[4][6]

• Sample Preparation:

  • Accurately weigh the drug substance or crushed tablets.

  • Dissolve in a suitable solvent (e.g., methanol, water/acetonitrile (B52724) mixture).

  • Vortex and/or sonicate to ensure complete dissolution.

  • Centrifuge to pelletize excipients.

  • Filter the supernatant through a 0.22 µm filter into an LC vial.

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile or methanol.

  • Gradient: A suitable gradient to resolve the analyte from the drug substance and other impurities.

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Column Temperature: 30 - 40 °C.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI), positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • Precursor Ion: [M+H]⁺ (m/z 311.1).

  • Product Ions: To be determined by infusion of a reference standard.

Conceptual GC-MS Method (with Derivatization)

This approach is hypothetical as direct GC-MS is not recommended. It would require a derivatization step to improve the volatility of N-nitroso-desmethyl-sumatriptan.

• Sample Preparation & Derivatization:

  • Extract the analyte from the sample matrix.

  • Perform a derivatization reaction (e.g., silylation) to replace active hydrogens with less polar and more volatile groups. This step would require careful optimization and validation to ensure complete reaction and no degradation.

• Gas Chromatography:

  • Column: A low to mid-polarity column (e.g., 5% phenyl-methylpolysiloxane).

  • Inlet Temperature: Optimized to be as low as possible to prevent degradation while ensuring volatilization of the derivatized analyte.

  • Oven Program: A temperature gradient to separate the derivatized analyte from other components.

• Mass Spectrometry:

  • Ionization: Electron Ionization (EI).

  • Detection: Selected Ion Monitoring (SIM) or MRM for MS/MS.

Workflow and Comparison Diagrams

To visually represent the analytical processes and the decision-making framework, the following diagrams are provided.

Caption: General analytical workflows for LC-MS/MS and GC-MS.

Caption: Logical framework for selecting the appropriate analytical technique.

Conclusion

For the analysis of N-nitroso-desmethyl-sumatriptan, LC-MS/MS is the unequivocally recommended technique. Its ability to analyze non-volatile and thermally labile compounds directly, coupled with its high sensitivity and selectivity, makes it the ideal choice for ensuring the safety and quality of sumatriptan-containing drug products. While GC-MS is a powerful tool for volatile nitrosamines, its application to NDSRIs like N-nitroso-desmethyl-sumatriptan is fraught with challenges that make it an impractical and unreliable option for routine quality control. Future method development and validation should focus on optimizing LC-MS/MS protocols for this specific analyte.

References

• 1. N-nitroso-desmethyl-sumatriptan | C13H18N4O3S | CID 169444890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. kmpharma.in [kmpharma.in]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 6. youtube.com [youtube.com]

A Comparative Guide to Certified Reference Materials for N-Nitroso-Desmethyl-Sumatriptan

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commercially available certified reference materials (CRMs) for N-nitroso-desmethyl-sumatriptan, a critical nitrosamine (B1359907) impurity of the anti-migraine drug sumatriptan (B127528). Ensuring the accuracy and reliability of analytical data for this potential mutagenic impurity is paramount in pharmaceutical quality control and regulatory submissions. This document outlines key performance characteristics of available CRMs, details relevant analytical methodologies, and provides insight into the biological implications of nitrosamine impurities.

Comparison of Certified Reference Materials

The selection of a suitable CRM is a critical first step in the accurate quantification of N-nitroso-desmethyl-sumatriptan. While a direct head-to-head comparative study is not publicly available, this section summarizes the specifications and available data from various suppliers to facilitate an informed decision. The primary criteria for comparison include purity, availability of a Certificate of Analysis (CoA), and the extent of characterization data provided.

Supplier	Product Name	CAS Number	Purity/Potency	Certificate of Analysis (CoA)	Characterization Data Provided
Veeprho	N-Nitroso Desmethyl Sumatriptan Impurity	3036581-86-6	Not explicitly stated, but described as a "highly characterized reference material"	Included with product	Meets USP, EMA, JP, and BP standards.[1]
LGC Standards	N-Nitroso Desmethyl Sumatriptan	3036581-86-6	Not explicitly stated	Certificate delivered with product, indicating mass with high precision	-
Clearsynth	N-Nitroso Desmethyl Sumatriptan impurity	3036581-86-6	Purity by HPLC: 98.82% (Mixture of isomers)	Accompanied by Certificate of Analysis	HPLC
Simson Pharma Limited	N-Nitroso Sumatriptan EP Impurity B	3036581-86-6	Not explicitly stated	Accompanied by Certificate of Analysis	-
SynThink Research Chemicals	N-Nitroso–N-desmethyl sumatriptan	3036581-86-6	Not explicitly stated	Provided with every product	¹H-NMR, Mass Spectrometry (MS), HPLC, Infrared Spectroscopy (IR), Thermogravimetric Analysis (TGA).[2]
Anonymous Supplier (from CoA)	N-Nitroso Desmethyl Sumatriptan	Not Available	HPLC Purity: 98.71%, Potency: 98.11%	Available as a sample document	HPLC, TGA, Mass, IR, ¹H NMR.[3]

Note: The information presented is based on publicly available data from the suppliers' websites and documentation. For the most accurate and complete information, it is essential to contact the suppliers directly and request the latest Certificate of Analysis.

Experimental Protocols: Quantification of N-Nitroso-Desmethyl-Sumatriptan

The accurate quantification of N-nitroso-desmethyl-sumatriptan in sumatriptan active pharmaceutical ingredient (API) or drug product typically requires a highly sensitive and specific analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following is a representative, detailed protocol adapted from validated methods for analogous nitrosamine impurities.[4][5]

Objective: To develop and validate a method for the determination of N-nitroso-desmethyl-sumatriptan in sumatriptan drug substance.

1. Materials and Reagents:

• N-nitroso-desmethyl-sumatriptan Certified Reference Material

• Sumatriptan Drug Substance

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• Ammonium (B1175870) Acetate (B1210297) (LC-MS grade)

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer (MS/MS) equipped with an electrospray ionization (ESI) source.

3. Chromatographic Conditions (Example):

• Column: Poroshell HPH C18 column (150 × 4.6 mm, 2.7 µm) or equivalent.[4]

• Mobile Phase A: 0.77 g of ammonium acetate in 1000 mL water with 0.3 mL formic acid.[4]

• Mobile Phase B: Acetonitrile.[4]

• Gradient Elution: A suitable gradient to separate the analyte from the API and other potential impurities.

• Flow Rate: 0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

4. Mass Spectrometric Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • Precursor Ion (Q1): m/z 311.1 (corresponding to [M+H]⁺ of N-nitroso-desmethyl-sumatriptan).

  • Product Ions (Q3): Specific fragment ions to be determined through infusion of the CRM. For a similar compound, N-nitroso-desmethyl-zolmitriptan, transitions were 303.10 -> 273.10, 230.0, and 144.0.[4]

• Source Parameters: Optimized for maximum sensitivity (e.g., capillary voltage, source temperature, gas flows).

5. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve the N-nitroso-desmethyl-sumatriptan CRM in a suitable solvent (e.g., methanol) to obtain a stock solution of known concentration.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with a suitable diluent (e.g., a mixture of mobile phase A and B) to cover the expected concentration range of the impurity.

• Sample Solution: Accurately weigh a known amount of sumatriptan drug substance and dissolve it in the diluent to a final concentration.

6. Method Validation: The analytical method should be validated according to ICH Q2(R1) guidelines, including the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: Demonstrated with a minimum of five concentration levels, with a correlation coefficient (r²) ≥ 0.99.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on signal-to-noise ratios (e.g., 3:1 for LOD and 10:1 for LOQ). For a similar nitrosamine, LOD and LOQ were reported as 0.010 ppm and 0.032 ppm, respectively.[4]

• Accuracy: Determined by recovery studies at multiple concentration levels (e.g., LOQ, 50%, 100%, and 150% of the specification limit). Recovery rates for a similar compound were between 92.4% and 98.4%.[4]

• Precision: Assessed at the repeatability (intra-day) and intermediate precision (inter-day) levels, with a relative standard deviation (%RSD) typically less than 15% at the LOQ and less than 10% at higher concentrations.

• Robustness: Evaluation of the method's performance with small, deliberate variations in method parameters (e.g., pH of mobile phase, column temperature).

Biological Signaling Pathway

Nitrosamines are a class of compounds that are of significant concern due to their carcinogenic potential. While a specific signaling pathway for N-nitroso-desmethyl-sumatriptan is not extensively documented, the general mechanism of action for carcinogenic nitrosamines is well-established.[6][7][8]

Caption: General metabolic activation and carcinogenic pathway of nitrosamines.

The process begins with the metabolic activation of the procarcinogenic nitrosamine by cytochrome P450 enzymes in the liver and other tissues.[9][10] This enzymatic reaction generates a highly reactive electrophilic species, such as a diazonium ion. This ultimate carcinogen can then covalently bind to cellular macromolecules, most critically DNA, to form DNA adducts.[6][8] If these DNA adducts are not repaired by cellular DNA repair mechanisms, they can lead to mispairing during DNA replication, resulting in permanent mutations. The accumulation of mutations in critical genes, such as oncogenes and tumor suppressor genes, can disrupt normal cell cycle control, leading to uncontrolled cell proliferation and, ultimately, tumor formation.[8]

Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of N-nitroso-desmethyl-sumatriptan in a pharmaceutical setting, from sample reception to final data reporting.

Caption: Workflow for N-nitroso-desmethyl-sumatriptan analysis.

This workflow emphasizes the importance of proper sample and standard preparation, followed by a robust and validated analytical method. System suitability tests are performed throughout the analytical run to ensure the continued validity of the data. The final report will contain the quantified level of N-nitroso-desmethyl-sumatriptan, which is then compared against the regulatory acceptable intake (AI) limit to ensure product quality and patient safety. The U.S. FDA's current Acceptable Intake (AI) limit for N-nitroso-desmethyl-sumatriptan is 26.5 ng/day.[1]

References

• 1. veeprho.com [veeprho.com]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. kmpharma.in [kmpharma.in]
• 4. researchgate.net [researchgate.net]
• 5. lcms.cz [lcms.cz]
• 6. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Carcinogenic risks of nitrosamines: understanding their hazards and effective preventive measures – BMS Clinic [bmsclinic.com.hk]
• 9. Nitrosamines crisis in pharmaceuticals − Insights on toxicological implications, root causes and risk assessment: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. hesiglobal.org [hesiglobal.org]

Navigating Nitrosamine Analysis: A Comparative Guide to Proficiency Testing Schemes in Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

The pervasive challenge of nitrosamine (B1359907) impurities in pharmaceutical products necessitates robust and reliable analytical testing. Proficiency Testing (PT) schemes, also known as inter-laboratory studies, are a cornerstone of quality assurance for laboratories, providing an objective assessment of their analytical performance. This guide offers a comparative overview of the analytical approaches for nitrosamine analysis, drawing insights from a significant inter-laboratory study conducted by leading international regulatory bodies.

The Landscape of Nitrosamine Analysis: An Inter-Laboratory Perspective

A key collaborative study, "Performance Characteristics of Mass Spectrometry-Based Analytical Procedures for Quantitation of Nitrosamines in Pharmaceuticals," provides a valuable benchmark for understanding the capabilities of different analytical methods.[1][2] This study involved six major regulatory laboratories:

• US Food and Drug Administration (FDA)

• Health Canada

• French National Agency for the Safety of Medicines and Health Products (ANSM)

• Swissmedic (Switzerland)

• Bavarian Health and Food Safety Authority (LGL, Germany)

• Therapeutic Goods Administration (TGA, Australia)

The study focused on the analysis of six nitrosamines (NDMA, NDEA, NDIPA, NEIPA, NDBA, and NMBA) in valsartan (B143634) and losartan (B1675146) drug substances and products.[2][3] The findings demonstrated that while different mass spectrometry-based methods can achieve accurate and precise quantification of trace-level nitrosamines, variations in sample preparation and matrix effects can significantly influence results.[1]

Comparative Performance of Analytical Techniques

The inter-laboratory study and other research highlight the strengths and applications of various analytical techniques for nitrosamine analysis. The choice of method often depends on the specific nitrosamine, the drug matrix, and the required sensitivity.

Analytical Technique	Typical Analytes	Limit of Quantification (LOQ)	Key Advantages	Considerations
LC-MS/MS	Broad range, including non-volatile and thermally unstable nitrosamines (e.g., NDMA, NDEA, NMBA)	0.005 ppm - 0.2 ppm	High sensitivity and selectivity, considered the "gold standard" for a wide range of nitrosamines.	Potential for matrix effects (ion suppression or enhancement).
GC-MS/MS	Volatile nitrosamines (e.g., NDMA, NDEA, NDIPA, NEIPA)	0.05 ppm - 0.3 ppm	Excellent for volatile compounds, robust and widely used. Headspace sampling can minimize matrix interference.	Not suitable for non-volatile or thermally labile compounds.
LC-HRMS	Broad range of nitrosamines	Comparable to LC-MS/MS	Provides high-resolution accurate mass data, aiding in the identification of unknown impurities.	Higher instrument cost and data complexity.

Note: LOQ values are representative and can vary based on the specific instrument, method, and matrix.

Experimental Protocol: A Representative LC-MS/MS Method

Below is a detailed methodology for the analysis of nitrosamines in a drug substance, based on established regulatory and industry practices.

1. Scope:

This method is applicable for the quantitative determination of N-nitrosodimethylamine (NDMA), N-nitrosodiethylamine (NDEA), and N-nitroso-N-methyl-4-aminobutyric acid (NMBA) in a sartan drug substance.

2. Reagents and Materials:

• Reference standards for NDMA, NDEA, and NMBA

• Isotopically labeled internal standards (e.g., NDMA-d6, NDEA-d10)

• LC-MS grade methanol, acetonitrile, and water

• Formic acid (≥99%)

• 0.22 µm syringe filters

3. Instrumentation:

• Ultra-High Performance Liquid Chromatograph (UHPLC) system

• Triple quadrupole mass spectrometer with an atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) source

4. Sample Preparation:

• Accurately weigh approximately 100 mg of the drug substance into a centrifuge tube.

• Add a known volume of a solution containing the internal standards.

• Add 10 mL of a methanol/water mixture (50:50 v/v).

• Vortex the sample for 1 minute, followed by sonication for 15 minutes.

• Centrifuge the sample at 9,000 rpm for 15 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

5. Chromatographic Conditions:

• Column: A suitable C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Flow Rate: 0.3 mL/min

• Gradient Program: A typical gradient would start with a low percentage of mobile phase B, ramping up to elute the nitrosamines, followed by a column wash and re-equilibration.

• Injection Volume: 5 µL

6. Mass Spectrometry Conditions:

• Ionization Mode: Positive APCI or ESI

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions for each analyte and internal standard are monitored. For example:

  • NDMA: 75.1 → 43.1 (quantifier), 75.1 → 58.1 (qualifier)

  • NDEA: 103.1 → 47.1 (quantifier), 103.1 → 75.1 (qualifier)

• Source Parameters: Optimized for maximum sensitivity (e.g., gas temperatures, gas flows, capillary voltage).

7. Data Analysis and Quantification:

• A calibration curve is generated using the peak area ratios of the analytes to their corresponding internal standards at multiple concentration levels.

• The concentration of each nitrosamine in the sample is determined from the calibration curve.

Workflow of a Proficiency Testing Scheme

Proficiency testing schemes are a critical tool for external quality control, allowing laboratories to benchmark their performance against their peers and a known reference value. The following diagram illustrates the typical workflow of such a scheme.

References

• 1. Inter-Laboratory Study on Nitrosamine quantitation -Analytical Performance - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. Performance Characteristics of Mass Spectrometry-Based Analytical Procedures for Quantitation of Nitrosamines in Pharmaceuticals: Insights from an Inter-laboratory Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]

Navigating the Regulatory Landscape for N-nitroso-desmethyl-sumatriptan: A Guide to Acceptance Criteria and Analytical Methods

For Immediate Release

In the evolving landscape of pharmaceutical quality and safety, the control of nitrosamine (B1359907) impurities remains a critical focus for researchers, scientists, and drug development professionals. This guide provides a comprehensive overview of the regulatory acceptance criteria and a comparison of analytical methodologies for the detection and quantification of N-nitroso-desmethyl-sumatriptan, a potential impurity in sumatriptan (B127528) drug products.

Regulatory Acceptance Criteria: A Harmonized Approach with Regional Variations

The acceptable daily intake (ADI) for N-nitroso-desmethyl-sumatriptan is established by major regulatory bodies based on a thorough assessment of its carcinogenic potential. The International Council for Harmonisation (ICH) M7 guideline provides a framework for assessing and controlling DNA-reactive (mutagenic) impurities, including nitrosamines. A key tool in this assessment is the Carcinogenic Potency Categorization Approach (CPCA), which helps in assigning an acceptable intake limit.

While the overarching goal is international harmonization, specific acceptance limits can vary by region. The European Medicines Agency (EMA) has established an acceptable intake (AI) limit of 18 ng/day for N-nitroso-desmethyl-sumatriptan. In the United States, the Food and Drug Administration (FDA) has classified this impurity under Potency Category 1 , with a corresponding AI limit of 26.5 ng/day .[1]

A summary of the regulatory acceptance criteria is presented below:

Regulatory Body	Guideline/Approach	Acceptable Intake (AI) Limit
EMA	ICH M7, CPCA	18 ng/day
FDA	ICH M7, CPCA	26.5 ng/day (Potency Category 1)[1]

Comparison of Analytical Methods for N-nitroso-desmethyl-sumatriptan Detection

The sensitive nature and low acceptance limits for N-nitroso-desmethyl-sumatriptan necessitate the use of highly sophisticated analytical techniques. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most commonly employed methods for the detection and quantification of nitrosamine impurities.[2][3]

Here's a comparative overview of these methods:

Feature	LC-MS/MS	GC-MS	LC-HRMS (High-Resolution Mass Spectrometry)
Principle	Separation based on liquid chromatography followed by detection using tandem mass spectrometry.	Separation of volatile compounds based on gas chromatography followed by mass spectrometry detection.	Similar to LC-MS/MS but uses a high-resolution mass analyzer for more precise mass measurements.
Applicability	Suitable for a wide range of nitrosamines, including non-volatile and thermally labile compounds.	Primarily suitable for volatile and semi-volatile nitrosamines.	Broad applicability, particularly useful for complex matrices and identification of unknown impurities.
Sensitivity	High sensitivity, often reaching low ng/mL to pg/mL levels.	Good sensitivity, but may be less sensitive than LC-MS/MS for some compounds.	Very high sensitivity and selectivity.
Selectivity	High selectivity achieved through Multiple Reaction Monitoring (MRM).	Good selectivity, but may be susceptible to matrix interferences.	Excellent selectivity due to high mass accuracy.
Sample Preparation	Often requires liquid-liquid extraction or solid-phase extraction.	May require derivatization for non-volatile compounds; headspace analysis can be used for volatile impurities.	Similar to LC-MS/MS.
Advantages	Robust, versatile, and highly sensitive for a broad range of nitrosamines.	Well-established technique, effective for volatile impurities.	Provides high confidence in compound identification and can aid in structural elucidation.
Limitations	Matrix effects can sometimes suppress or enhance the signal.	Not suitable for non-volatile or thermally unstable compounds.	Higher instrument cost and complexity.

Experimental Protocol: A Representative LC-MS/MS Method

While a specific, universally adopted method for N-nitroso-desmethyl-sumatriptan is not publicly available, the following protocol is a representative example based on validated methods for similar nitrosamine impurities and the parent drug, sumatriptan.[4][5][6] This protocol should be validated by the user to ensure its suitability for their specific matrix and instrumentation.

Sample Preparation (for Sumatriptan Tablets)

• Weigh and finely powder a representative number of sumatriptan tablets.

• Accurately weigh a portion of the powdered tablets equivalent to a specific amount of sumatriptan (e.g., 50 mg) into a suitable volumetric flask.

• Add a diluent (e.g., a mixture of water and methanol (B129727) or acetonitrile) to the flask.

• Sonicate for a specified time (e.g., 15-20 minutes) to ensure complete dissolution of the analyte.

• Allow the solution to cool to room temperature and dilute to the mark with the diluent.

• Centrifuge a portion of the solution to remove any undissolved excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

Chromatographic Conditions

• Instrument: High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is commonly used.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile (B52724) or methanol.

• Flow Rate: A typical flow rate would be in the range of 0.2-0.5 mL/min.

• Gradient Program: A gradient elution is typically employed to achieve optimal separation of the analyte from the drug substance and other impurities. The gradient program should be optimized based on the specific column and instrument used.

• Column Temperature: Maintained at a constant temperature, for example, 40°C.

• Injection Volume: A small injection volume, such as 5-10 µL, is generally used.

Mass Spectrometric Conditions

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used for nitrosamines.

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity and sensitivity.

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-desmethyl-sumatriptan would need to be determined by infusing a standard solution of the compound into the mass spectrometer. For N-nitroso-desmethyl-sumatriptan (Molecular Formula: C13H18N4O3S, Molecular Weight: 310.37 g/mol ), the precursor ion would be [M+H]+ at m/z 311.1. Product ions would be identified by fragmentation of the precursor ion.

• Source Parameters: Parameters such as capillary voltage, source temperature, and gas flows should be optimized to maximize the signal intensity for the analyte.

Method Validation

The analytical method must be validated according to the ICH Q2(R1) guideline to demonstrate its suitability for its intended purpose. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Visualizing the Regulatory and Analytical Workflows

To further clarify the processes involved, the following diagrams illustrate the logical relationships in regulatory acceptance and a typical experimental workflow.

Regulatory Acceptance Criteria Workflow

LC-MS/MS Experimental Workflow

This guide serves as a foundational resource for professionals involved in the development and quality control of sumatriptan and other pharmaceutical products where nitrosamine impurities are a concern. Adherence to regulatory guidelines and the implementation of robust, validated analytical methods are paramount in ensuring patient safety.

References

• 1. veeprho.com [veeprho.com]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ajpaonline.com [ajpaonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Development and Validation of Liquid Chromatography-Tandem Mass Spectrometry Method for Simple Analysis of Sumatriptan and its Application in Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]

comparative study of different sample extraction methods for N-nitroso-desmethyl-sumatriptan

Comparative Analysis of Sample Extraction Methodologies for N-nitroso-desmethyl-sumatriptan

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects.[1][2][3][4] N-nitroso-desmethyl-sumatriptan, an N-nitroso derivative of a sumatriptan (B127528) impurity, requires highly sensitive and robust analytical methods for its detection and quantification at trace levels to ensure patient safety.[5][6][7] A critical step in the analytical workflow is sample preparation, which directly influences the accuracy, sensitivity, and reliability of the results by isolating and concentrating the target analyte from complex pharmaceutical matrices.[2][8]

Quantitative Performance Comparison

The selection of an appropriate extraction method depends on various factors, including the nature of the drug matrix, the physicochemical properties of the analyte, and the desired analytical performance. The following table summarizes typical performance characteristics for SPE, LLE, and SFE based on data from the analysis of similar N-nitrosamine compounds.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Supercritical Fluid Extraction (SFE)
Typical Recovery	>85%[9]	70-130%[10]	Variable, dependent on matrix and analyte
Limit of Quantification (LOQ)	As low as 0.032 ppm for similar nitrosamines[11]	Generally higher than SPE	Potentially very low with optimized conditions
Selectivity	High, tunable by sorbent choice[9][12]	Moderate, dependent on solvent partitioning[9]	High, tunable by pressure and temperature[13][14]
Sample Throughput	High, amenable to automation[12]	Low to moderate, can be labor-intensive[12]	Moderate, can be automated
Solvent Consumption	Low[12]	High	Low (uses supercritical CO2)[15][16]
Matrix Effect	Minimized due to efficient cleanup[17]	Can be significant, may require further cleanup[9]	Minimal, clean extracts

Experimental Protocols

The following are generalized experimental protocols for each extraction method, adapted for the analysis of N-nitroso-desmethyl-sumatriptan from a solid dosage form. These should be considered as starting points for method development and optimization.

Solid-Phase Extraction (SPE) Protocol

SPE is a widely used technique due to its high selectivity and effective cleanup of complex samples.[9] It is particularly effective for finished dosage forms containing multiple excipients.[9]

a. Sample Preparation:

• Weigh and grind a sufficient number of tablets to obtain a fine, homogeneous powder.

• Accurately weigh a portion of the powder equivalent to a single dose of sumatriptan.

• Disperse the powder in a suitable solvent (e.g., methanol (B129727)/water mixture).

• Vortex and sonicate to ensure complete dissolution of the analyte.

• Centrifuge the sample to pelletize insoluble excipients.

• Collect the supernatant for SPE.

b. SPE Procedure:

• Cartridge Conditioning: Condition a strong cation-exchange SPE cartridge by sequentially passing methanol followed by an acidic aqueous diluent.[2]

• Sample Loading: Load the supernatant from the sample preparation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a series of solvents to remove interfering substances. A typical sequence might include a weak organic solvent followed by a stronger one to elute weakly bound impurities.

• Elution: Elute the target analyte, N-nitroso-desmethyl-sumatriptan, using a small volume of an appropriate elution solvent (e.g., methanol with a small percentage of ammonium (B1175870) hydroxide).

• Analysis: The eluate can be directly injected into an LC-MS/MS system for quantification.[4][18]

Liquid-Liquid Extraction (LLE) Protocol

LLE is a conventional and widely used technique for separating nitrosamines from aqueous sample solutions into an immiscible organic solvent.[2] It is suitable for less volatile nitrosamines.[2]

a. Sample Preparation:

• Prepare the sample powder as described in the SPE protocol.

• Disperse the powder in an aqueous solution, adjusting the pH to be neutral to slightly acidic to prevent degradation of the nitrosamine.[9]

b. LLE Procedure:

• Transfer the aqueous sample solution to a separatory funnel.

• Add an appropriate volume of an immiscible organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).[9]

• Shake the funnel vigorously for a specified period to allow for partitioning of the analyte into the organic phase.

• Allow the layers to separate. Emulsion formation can be an issue and may require centrifugation to break.[9]

• Collect the organic layer.

• The extraction may be repeated with fresh organic solvent to improve recovery.

• The combined organic extracts are then typically evaporated to dryness and reconstituted in a smaller volume of a solvent compatible with the analytical instrument.[17]

Supercritical Fluid Extraction (SFE) Protocol

SFE utilizes a supercritical fluid, most commonly carbon dioxide, as the extraction solvent.[13][15] It is a "green" technology that offers high selectivity and clean extracts.[19]

a. Sample Preparation:

• Prepare the sample powder as described in the SPE protocol.

• The powdered sample is placed directly into the extraction vessel of the SFE system.

b. SFE Procedure:

• The SFE system is pressurized and heated to bring the CO2 to its supercritical state (above 31.1°C and 73.8 bar).[16]

• The supercritical CO2 is passed through the extraction vessel containing the sample. The properties of the supercritical fluid can be altered by varying the pressure and temperature to selectively extract the N-nitroso-desmethyl-sumatriptan.[13]

• The extract-laden supercritical fluid is then passed into a collection vessel at a lower pressure.[13]

• The reduction in pressure causes the CO2 to lose its solvating power, and the extracted analyte precipitates for collection.[13]

• The collected extract is dissolved in a suitable solvent for analysis by LC-MS/MS.

Visualizing the Workflow

The following diagram illustrates a generalized workflow for the extraction and analysis of N-nitroso-desmethyl-sumatriptan from a pharmaceutical product.

Caption: General workflow for sample extraction and analysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. veeprho.com [veeprho.com]
• 6. N-Nitroso Sumatriptan EP Impurity B | SynZeal [synzeal.com]
• 7. N-Nitroso Desmethyl Sumatriptan Impurity | CAS No: NA [aquigenbio.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. resolvemass.ca [resolvemass.ca]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]
• 12. Solid Phase Extraction vs Liquid-Liquid Extraction vs Filtration: Which Extraction Method is More Efficient? | Lab Manager [labmanager.com]
• 13. rjptonline.org [rjptonline.org]
• 14. phasex4scf.com [phasex4scf.com]
• 15. Purification of pharmaceutical excipients with supercritical fluid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Supercritical CO2 Extraction in Pharmaceuticals | Innovation & Purity [buffaloextracts.com]
• 17. waters.com [waters.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. supercriticalfluid.net [supercriticalfluid.net]

Performance Showdown: Choosing the Right Mass Spectrometry Detector for N-nitroso-desmethyl-sumatriptan Analysis

A detailed comparison of mass spectrometry detectors for the quantification of the N-nitroso-desmethyl-sumatriptan impurity, providing researchers, scientists, and drug development professionals with data-driven insights for method development and validation.

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties. N-nitroso-desmethyl-sumatriptan, a nitrosamine impurity of the widely used migraine medication sumatriptan (B127528), requires sensitive and accurate quantification to ensure patient safety. The acceptable daily intake for N-nitroso-desmethyl-sumatriptan has been set at 26.5 ng/day by the U.S. Food and Drug Administration (FDA), necessitating highly sensitive analytical methods. This guide provides a comparative overview of the performance characteristics of various mass spectrometry (MS) detectors for the analysis of this critical impurity.

While direct comparative studies on N-nitroso-desmethyl-sumatriptan are limited, this guide leverages performance data from the analysis of structurally similar N-nitroso compounds and general nitrosamine impurities to provide a comprehensive comparison of commonly used MS detectors: the triple quadrupole (QqQ), Orbitrap, and Quadrupole Time-of-Flight (Q-TOF).

Comparative Performance of MS Detectors

The choice of an MS detector is critical for achieving the required sensitivity, selectivity, and accuracy in the analysis of N-nitroso-desmethyl-sumatriptan. The following table summarizes the key performance characteristics of Triple Quadrupole (QqQ), Orbitrap, and Quadrupole Time-of-Flight (Q-TOF) mass spectrometers for the analysis of nitrosamine impurities, based on published data for analogous compounds.

Performance Characteristic	Triple Quadrupole (QqQ)	Orbitrap (HRMS)	Quadrupole Time-of-Flight (Q-TOF) (HRMS)
Principle	Tandem mass spectrometry with two mass-filtering quadrupoles for high selectivity and sensitivity in Multiple Reaction Monitoring (MRM) mode.[1]	High-resolution mass spectrometry (HRMS) that traps ions in an orbital motion, providing high mass accuracy and resolution.[2][3]	High-resolution mass spectrometry (HRMS) that measures the time it takes for ions to travel a fixed distance, providing high mass accuracy.
Limit of Detection (LOD)	0.01 - 0.1 ng/mL (ppb)	~0.1 ng/mL (ppb)	~1 µg/mL (for general screening)
Limit of Quantification (LOQ)	0.03 - 0.3 ng/mL (ppb)[4][5]	~0.3 ng/mL (ppb)	Not typically used for ultra-trace quantification
**Linearity (R²) **	>0.99[4][5]	>0.99	>0.99
Precision (%RSD)	<15%[6]	<15%	<15%
Selectivity	Excellent in MRM mode, but can be susceptible to isobaric interferences.[1]	Excellent due to high resolving power, allowing differentiation of target analytes from matrix interferences with very similar masses.[2]	Very good, with the ability to perform targeted and non-targeted screening.
Primary Application	Targeted quantification, routine quality control.[7]	Targeted and untargeted analysis, impurity profiling, and structural elucidation.[2][8]	Primarily used for screening and identification of unknown compounds.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below are representative experimental protocols for the analysis of N-nitroso-desmethyl-sumatriptan, adapted from methods for similar nitrosamine impurities.

Sample Preparation

A generic and robust sample preparation protocol is essential for accurate quantification.

• Sample Weighing and Dissolution : Accurately weigh a portion of the sumatriptan drug substance or powdered tablets and dissolve it in a suitable solvent, such as methanol (B129727) or a mixture of methanol and water, to achieve a final concentration of 1 mg/mL of the active pharmaceutical ingredient (API).

• Extraction : For drug products, sonicate the sample for 15-20 minutes to ensure complete dissolution and extraction of the analyte.

• Centrifugation and Filtration : Centrifuge the sample solution at a high speed (e.g., 10,000 rpm) for 10 minutes to precipitate any excipients. Filter the supernatant through a 0.22 µm syringe filter (e.g., PVDF or PTFE) to remove any remaining particulate matter before injection into the LC-MS system.[8][9]

Liquid Chromatography (LC) Conditions

Chromatographic separation is key to resolving the analyte from the API and other potential impurities.

• LC System : A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column : A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.[4]

• Mobile Phase A : 0.1% formic acid in water.[6]

• Mobile Phase B : Acetonitrile or methanol.[4][6]

• Gradient Elution : A typical gradient would start with a low percentage of mobile phase B, ramping up to a high percentage to elute the analyte, followed by a re-equilibration step.

• Flow Rate : 0.3 - 0.5 mL/min.[6]

• Column Temperature : 30 - 40 °C.

• Injection Volume : 5 - 10 µL.

Mass Spectrometry (MS) Conditions

The MS detector settings are optimized for the specific analyte and instrument.

• Ionization Source : Electrospray Ionization (ESI) in positive ion mode is typically used for nitrosamines.[4]

• MS Detector :

  • Triple Quadrupole (QqQ) : Operated in Multiple Reaction Monitoring (MRM) mode. The precursor ion for N-nitroso-desmethyl-sumatriptan would be its protonated molecule [M+H]⁺ at m/z 311.1. Product ions would be determined by fragmentation experiments.

  • Orbitrap (HRMS) : Operated in either full scan mode for screening or targeted selected ion monitoring (t-SIM) or parallel reaction monitoring (PRM) for quantification, with a resolution of at least 70,000.[8]

  • Q-TOF (HRMS) : Operated in TOF-MS mode for accurate mass measurement and MS/MS mode for fragmentation analysis.

• Source Parameters : Optimized for the specific instrument, including capillary voltage, source temperature, and gas flows (nebulizer and drying gas).

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the analysis of N-nitroso-desmethyl-sumatriptan.

References

• 1. mdpi.com [mdpi.com]
• 2. Advantage of Orbitrap Technology for NDSRI Quantitation: An N-Nitroso Duloxetine Case Study  - AnalyteGuru [thermofisher.com]
• 3. Advances in Ultra-High-Resolution Mass Spectrometry for Pharmaceutical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. lcms.cz [lcms.cz]
• 6. Development and Validation of Liquid Chromatography-Tandem Mass Spectrometry Method for Simple Analysis of Sumatriptan and its Application in Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. hsa.gov.sg [hsa.gov.sg]

Safety & Regulatory Compliance

Navigating the Disposal of N-nitroso-desmethyl-sumatriptan: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of N-nitroso-desmethyl-sumatriptan, a potent nitrosamine (B1359907) impurity, is a critical component of laboratory safety and regulatory compliance. Due to its carcinogenic properties, this compound and any contaminated materials must be managed as hazardous waste.[1][2] Adherence to stringent disposal protocols is essential to protect both laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle N-nitroso-desmethyl-sumatriptan with the utmost care in a controlled laboratory setting.

• Personal Protective Equipment (PPE): Always wear chemical-impermeable gloves, a lab coat, and eye/face protection.[2] If there is a risk of aerosol formation, respiratory protection should be used.[2][3]

• Engineering Controls: All handling of N-nitroso-desmethyl-sumatriptan and its waste should be conducted within a certified chemical fume hood to minimize inhalation exposure.[1][2]

• Waste Segregation: Store waste containing N-nitroso-desmethyl-sumatriptan separately from other chemical waste streams to prevent cross-contamination and potential reactive hazards.[1] Containers must be clearly labeled as "Hazardous Waste" and include the chemical constituents and generation date.[3]

Step-by-Step Disposal Protocol

The primary and universally recommended method for the final disposal of N-nitroso-desmethyl-sumatriptan is high-temperature hazardous-waste incineration .[1] This ensures the complete destruction of the carcinogenic compound.

• Waste Classification: All materials contaminated with N-nitroso-desmethyl-sumatriptan, including unused compound, solutions, contaminated labware (e.g., pipette tips, gloves, vials), and cleaning materials, must be classified as hazardous chemical waste.[2]

• Containerization:

  • Collect all waste in designated, leak-proof, and chemically compatible containers.[3]

  • For liquid waste, use screw-cap containers.

  • For solid waste, such as contaminated gloves and wipes, double-bag the materials using sealable, transparent bags.[3]

  • Ensure all containers are tightly closed and stored in a designated, secure area with secondary containment.[3]

• Labeling: Affix a "Hazardous Waste" label to each container. The label must clearly identify the contents, including "N-nitroso-desmethyl-sumatriptan," and the date of waste generation.[3]

• Arrange for Licensed Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to arrange for the pickup and transport of the waste.[4] These entities are equipped to manage the transportation and final incineration in compliance with all federal, state, and local regulations.[4][5]

Experimental Protocol: Chemical Degradation for Lab-Scale Waste

For small quantities of N-nitroso-desmethyl-sumatriptan waste generated at the lab scale, a chemical degradation step may be considered as a pretreatment to reduce the hazard before final disposal. This procedure should only be performed by trained personnel in a chemical fume hood.[1][6] A common method involves the reduction of the nitrosamine to its less harmful corresponding amine using an aluminum-nickel alloy in an alkaline solution.[6][7]

Materials:

• N-nitroso-desmethyl-sumatriptan waste

• Aluminum-Nickel alloy powder

• Aqueous alkaline solution (e.g., sodium hydroxide)

• Ice bath

• Appropriate reaction vessel

Procedure:

• Dilute the N-nitroso-desmethyl-sumatriptan waste solution as needed.

• Place the reaction vessel in an ice bath to manage the exothermic reaction.[6]

• Slowly add the aluminum-nickel alloy powder to the alkaline waste solution.[6]

• Allow the reaction to proceed for at least 24 hours to ensure complete degradation.[6]

• Following the reaction, the resulting mixture, which now contains the reduced amine, must still be collected and disposed of as hazardous waste through your institution's EHS department.[6]

Quantitative Parameters for Chemical Degradation of Nitrosamine Waste

Parameter	Value	Unit	Notes
Initial N-nitrosamine Concentration	≤ 10	g/L	Dilute waste solutions as necessary.[6]
Aluminum-Nickel Alloy Powder	50	g/L of final solution	Add slowly to the reaction mixture.[6]
Reaction Time	≥ 24	hours	To ensure complete degradation of the nitrosamine.[6]
Reaction Temperature	Room Temperature (with initial cooling)	°C	Use an ice bath during the addition of the alloy to manage the exothermic reaction.[6]

This table summarizes key quantitative parameters for the chemical degradation of nitrosamine waste as described in a procedural guide for N-Nitrosonornicotine, which can be adapted for other nitrosamines.[6]

Regulatory Framework

The disposal of N-nitroso-desmethyl-sumatriptan is governed by several key regulations. In the United States, the primary regulatory bodies are the Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA).[8]

• Resource Conservation and Recovery Act (RCRA): The EPA, under RCRA, sets the guidelines for the management of hazardous waste from its generation to its final disposal.[9][10]

• EPA Subpart P: This rule specifically addresses the management of hazardous waste pharmaceuticals by healthcare facilities and prohibits the sewering of these wastes.[8]

• State Regulations: Many states have their own, often more stringent, regulations regarding pharmaceutical and hazardous waste disposal.[9]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the proper disposal of N-nitroso-desmethyl-sumatriptan waste.

Caption: Disposal decision workflow for N-nitroso-desmethyl-sumatriptan.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. benchchem.com [benchchem.com]
• 3. lsuhsc.edu [lsuhsc.edu]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. Disposing Pharmaceutical Waste: A Guide for Healthcare Facilities | ASMAI [asiwaste.com]
• 6. benchchem.com [benchchem.com]
• 7. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 8. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 9. sdmedwaste.com [sdmedwaste.com]
• 10. danielshealth.com [danielshealth.com]

Safeguarding Laboratory Personnel: A Comprehensive Guide to Handling N-nitroso-desmethyl-sumatriptan

For Immediate Implementation: This document provides critical safety and logistical guidance for all laboratory personnel involved in the handling of N-nitroso-desmethyl-sumatriptan. Adherence to these procedures is mandatory to mitigate risks associated with this potent N-nitroso compound.

N-nitroso-desmethyl-sumatriptan is a pharmaceutical-related compound requiring careful handling due to the potential hazards associated with N-nitroso compounds, many of which are considered potent carcinogens.[1][2] While a specific comprehensive safety and handling guide for this compound is not publicly available, this document synthesizes available safety data and established protocols for handling potent and N-nitroso compounds to ensure the safety of researchers, scientists, and drug development professionals.[3][4] A precautionary approach, adhering to the principle of "As Low As Reasonably Achievable" (ALARA) for exposure, is paramount.[1]

Essential Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The required level of PPE is dictated by the specific laboratory procedure and the physical form of the compound.

Activity	Recommended PPE	Rationale
Weighing and Dispensing (Powder)	- Full-face powered air-purifying respirator (PAPR) or supplied-air respirator- Disposable, solid-front lab coat with tight-fitting cuffs- Double-gloving (e.g., nitrile)- Disposable sleeves- Safety goggles (if not using a full-face respirator)	High risk of aerosolization and inhalation of potent powders. Full respiratory protection is essential. Double-gloving provides an additional barrier against contamination.[4]
Solution Preparation	- Chemical fume hood or other ventilated enclosure- Lab coat- Safety glasses with side shields or chemical splash goggles- Single pair of chemical-resistant gloves (e.g., nitrile)	Reduced risk of aerosolization compared to handling powders, but potential for splashes and spills remains. Engineering controls like a fume hood are the primary means of protection.[4]
General Laboratory Operations	- Lab coat- Safety glasses- Gloves	Standard laboratory practice to protect against incidental contact.[4]

Operational Plan: Step-by-Step Handling Procedures

A systematic workflow is crucial for safely managing N-nitroso-desmethyl-sumatriptan from receipt to disposal.

1. Pre-Handling Preparation:

• Information Review: All personnel must review the Material Safety Data Sheet (MSDS) for N-nitroso-desmethyl-sumatriptan and this handling guide before commencing any work.[3]

• Designated Area: All handling of N-nitroso-desmethyl-sumatriptan must be conducted in a designated area, such as a certified chemical fume hood, to minimize inhalation exposure.[1]

• Spill Kit: Ensure a spill kit containing appropriate absorbent materials, neutralizing agents (if applicable), and waste disposal bags is readily accessible.

2. Handling the Compound:

• Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table above before entering the designated handling area.

• Weighing: When weighing the solid compound, use a balance inside a ventilated enclosure to contain any airborne particles.

• Solution Preparation: Prepare solutions within a chemical fume hood. Add the solvent to the compound slowly to avoid splashing.

• Labeling: Clearly label all containers with the compound name, concentration, date, and appropriate hazard warnings.

3. Post-Handling Procedures:

• Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into contact with the compound using an appropriate cleaning agent.

• PPE Removal: Remove PPE in a manner that avoids self-contamination. Dispose of single-use items in a designated hazardous waste container.

Disposal Plan: Managing N-nitroso-desmethyl-sumatriptan Waste

Proper disposal is critical to prevent environmental contamination and accidental exposure.

• Solid Waste:

  • Collect unused N-nitroso-desmethyl-sumatriptan, contaminated gloves, bench paper, and other solid materials in a dedicated, clearly labeled hazardous waste container.[1]

• Liquid Waste:

  • Collect all solutions containing N-nitroso-desmethyl-sumatriptan in a separate, labeled hazardous waste container.[1]

  • Do not mix with other waste streams unless compatibility has been confirmed.

• Contaminated PPE:

  • Place all disposable PPE that has come into contact with the compound in a sealed bag or container labeled as hazardous waste.[4]

• Waste Disposal:

  • All waste must be disposed of in accordance with institutional, local, and national regulations for hazardous chemical waste.

Workflow for Handling N-nitroso-desmethyl-sumatriptan

Caption: Workflow for the safe handling of N-nitroso-desmethyl-sumatriptan.

References

• 1. benchchem.com [benchchem.com]
• 2. UNDERSTANDING N-NITROSO COMPOUNDS: BENEFITS, TYPES, AND SAFETY - AquigenBio [aquigenbio.com]
• 3. kmpharma.in [kmpharma.in]
• 4. benchchem.com [benchchem.com]